Neoxaline

• CAS: 909900-78-3

Core Science & Biosynthesis

The Discovery and Isolation of Neoxaline from Aspergillus japonicus: A Technical Guide

This technical guide provides an in-depth exploration of the discovery, isolation, and characterization of neoxaline, a bioactive alkaloid, from the fungus Aspergillus japonicus. It is intended for researchers, scientists, and professionals in drug development who are interested in natural product discovery and isolation. This document delves into the original methodologies that brought this unique compound to light, offering insights into the scientific rationale behind the experimental choices and providing a framework for the isolation of fungal secondary metabolites.

Introduction: The Significance of Neoxaline

Neoxaline is a prenylated indole alkaloid that was first reported in 1979 from the culture broth of Aspergillus japonicus Fg-551. Structurally, it possesses a complex and intriguing indoline spiroaminal framework, which has made it a subject of interest for synthetic chemists.[1][2][3][4] While it does not exhibit antimicrobial properties, neoxaline has been identified as an antimitotic agent, capable of arresting the cell cycle in the M phase, and it also shows a weak stimulatory effect on the central nervous system.[5][6][7][8] The genus Aspergillus is a well-known producer of a diverse array of secondary metabolites with a wide range of biological activities, and the discovery of neoxaline further underscores the importance of this fungal genus as a source for novel bioactive compounds.[9][10][11][12]

Part 1: The Producing Microorganism and Fermentation

The journey to isolating a novel natural product begins with the producing microorganism. In this case, the source of neoxaline was a strain of Aspergillus japonicus.

The Producing Strain: Aspergillus japonicus Fg-551

The specific strain that led to the discovery of neoxaline is designated as Aspergillus japonicus Fg-551.[5] The selection of this particular strain was likely the result of a screening program aimed at identifying microorganisms that produce unique, biologically active compounds. Such screening programs often involve the cultivation of a large number of microbial isolates and the subsequent testing of their culture extracts for interesting biological activities or unique chemical profiles.

Cultivation and Fermentation for Neoxaline Production

The production of neoxaline was achieved through submerged fermentation in a liquid medium. The composition of the fermentation medium is a critical factor that can significantly influence the production of secondary metabolites. For neoxaline production, a medium rich in carbohydrates and nitrogen sources was employed.

Table 1: Composition of the Fermentation Medium for Neoxaline Production

Component	Concentration (g/L)
Glucose	50
Soluble Starch	20
Meat Extract	5
Peptone	5
Yeast Extract	3
NaCl	5
K2HPO4	1
MgSO4·7H2O	0.5
FeSO4·7H2O	0.01
ZnSO4·7H2O	0.001
MnSO4·nH2O	0.001
CaCO3	5
(Data sourced from Hirano et al., 1979)

The fermentation was carried out in a 200-liter fermenter containing 150 liters of the above medium. The culture was incubated at 27°C for 5 days with aeration and agitation. These parameters are crucial for ensuring optimal growth of the fungus and for maximizing the yield of the desired secondary metabolite.

Part 2: Isolation and Purification of Neoxaline

The isolation and purification of a target compound from a complex fermentation broth is a multi-step process that relies on the physicochemical properties of the molecule. The workflow for neoxaline isolation involved solvent extraction and column chromatography.

Initial Extraction from the Culture Broth

Following the fermentation period, the first step in the isolation process is to separate the microbial biomass (mycelia) from the liquid culture broth. This is typically achieved through filtration or centrifugation. For neoxaline, the culture broth was filtered to separate the mycelia. The filtrate, containing the secreted neoxaline, was then subjected to solvent extraction.

The pH of the filtrate was adjusted to 8.0 before being extracted with an equal volume of ethyl acetate. This pH adjustment is a critical step; many alkaloids are basic compounds, and adjusting the pH to a slightly alkaline condition ensures that they are in their free base form, which is more soluble in organic solvents like ethyl acetate. This partitioning step effectively transfers the neoxaline from the aqueous culture filtrate to the organic solvent.

Chromatographic Purification

After the initial extraction, the ethyl acetate extract was concentrated to yield a crude residue. This crude material is a complex mixture of various metabolites, and further purification is necessary to isolate the pure neoxaline. This was accomplished using silica gel column chromatography.

Experimental Protocol: Silica Gel Chromatography for Neoxaline Purification

• Column Preparation: A glass column is packed with silica gel suspended in chloroform.

• Sample Loading: The crude extract is dissolved in a minimal amount of chloroform and loaded onto the top of the silica gel column.

• Elution: The column is then eluted with a solvent system of increasing polarity. For neoxaline purification, a stepwise gradient of chloroform and methanol was used.

• Fraction Collection: The eluate from the column is collected in a series of fractions.

• Analysis of Fractions: Each fraction is analyzed by thin-layer chromatography (TLC) to identify the fractions containing the target compound.

• Pooling and Concentration: Fractions containing pure neoxaline are pooled together and the solvent is removed under reduced pressure to yield the purified compound.

This chromatographic separation is based on the differential adsorption of the compounds in the mixture to the silica gel stationary phase. Compounds with higher polarity will have a stronger affinity for the silica gel and will elute later than less polar compounds.

Caption: Workflow for the isolation of neoxaline.

Part 3: Structural Elucidation and Physicochemical Properties

Once a pure compound is isolated, its chemical structure must be determined. This process, known as structural elucidation, involves a combination of spectroscopic and analytical techniques.

Physicochemical Properties

The initial characterization of a new compound often involves determining its basic physical and chemical properties.

Table 2: Physicochemical Properties of Neoxaline

Property	Value
Appearance	Colorless needles
Molecular Formula	C23H25N5O4
Molecular Weight	435.484 g/mol
Melting Point	205°C (decomposes)
Solubility	Soluble in methanol, chloroform
Insoluble in benzene, water, hexane
(Data sourced from Hirano et al., 1979 and other sources)[5][8][13]

The molecular formula was determined through elemental analysis and mass spectrometry.[5]

Spectroscopic Analysis

Spectroscopic methods provide detailed information about the chemical structure of a molecule. For the structural elucidation of neoxaline, techniques such as Ultraviolet (UV) spectroscopy, Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) were employed. The combined data from these analyses allowed for the determination of the complex, multi-ring structure of neoxaline.

Caption: Chemical structure of Neoxaline.

Part 4: Biological Activity and Future Perspectives

The ultimate goal of natural product discovery is often to find compounds with useful biological activities.

Antimitotic Activity

Neoxaline was found to be an antimitotic agent, meaning it interferes with the process of cell division (mitosis).[6][7][8] This property makes it a compound of interest for cancer research, as many anticancer drugs work by targeting mitosis in rapidly dividing cancer cells. Further studies have suggested that neoxaline and its related compound, oxaline, may exert their effects by interacting with tubulin, a key protein involved in the formation of the mitotic spindle.

Central Nervous System Stimulation

In addition to its antimitotic activity, neoxaline was observed to cause weak stimulation of the central nervous system in mice.[5][7] The exact mechanism of this activity has not been fully elucidated.

Conclusion

The discovery and isolation of neoxaline from Aspergillus japonicus is a classic example of a natural product discovery workflow. It highlights the importance of microbial screening, the application of fundamental chemical principles for extraction and purification, and the use of advanced analytical techniques for structural elucidation. The unique chemical structure and interesting biological activities of neoxaline continue to make it a relevant molecule for further research, particularly in the areas of medicinal chemistry and drug development. The total synthesis of neoxaline has also been achieved, which opens up possibilities for the creation of analogs with potentially improved biological activities.[1][3][4]

References

• Neoxaline - Wikipedia. Available at: [Link]

• Hirano, A., Iwai, Y., Masuma, R., Tei, K., & Omura, S. (1979). Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. The Journal of Antibiotics, 32(8), 781–785. Available at: [Link]

• Jouda, J. B., Fopossi, J. L. D., Kengne, F. M., Mbazoa, C. D., Golz, C., Strohmann, C., ... & Wandji, J. (2017). Secondary metabolites from Aspergillus japonicus CAM231, an endophytic fungus associated with Garcinia preussii. Natural Product Research, 31(8), 861-867. Available at: [Link]

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• Yamada, T., Ideguchi, T., Hirose, T., Shirahata, T., Sugawara, A., Kobayashi, Y., ... & Sunazuka, T. (2005). A concise stereoselective route to the indoline spiroaminal framework of neoxaline and oxaline. Organic letters, 7(5), 941-943. Available at: [Link]

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Unraveling the Molecular Intrigue: A Technical Guide to the Mechanism of Action of Neoxaline on Tubulin Polymerization

For researchers, scientists, and drug development professionals, understanding the precise molecular interactions between a therapeutic compound and its target is paramount. This guide provides an in-depth technical exploration of the mechanism of action of neoxaline, a fungal alkaloid with promising antimitotic properties, focusing on its interaction with tubulin and the subsequent disruption of microtubule dynamics. Drawing upon established methodologies and data from its closely studied analog, oxaline, this document serves as a comprehensive resource for investigating and characterizing tubulin-targeting agents.

Introduction: Neoxaline and the Microtubule Cytoskeleton - A Prime Target in Oncology

Neoxaline is a bioactive fungal alkaloid that has been identified as a potent inhibitor of cell proliferation.[1] Its cytotoxic effects are rooted in its ability to interfere with the dynamics of microtubules, essential components of the eukaryotic cytoskeleton.[1] Microtubules are dynamic polymers of α- and β-tubulin heterodimers that play critical roles in a myriad of cellular processes, including the maintenance of cell structure, intracellular transport, and, most notably, the formation of the mitotic spindle during cell division.[1] The dynamic instability of microtubules, a finely tuned balance between polymerization and depolymerization, is fundamental to their function. Consequently, tubulin has emerged as a key target for the development of anticancer therapeutics, as agents that disrupt microtubule dynamics can induce cell cycle arrest and apoptosis.[1][2]

Neoxaline and its structural analog, oxaline, have been shown to induce cell cycle arrest at the G2/M phase, a characteristic feature of drugs that target microtubule dynamics.[3][4][5] This guide will dissect the molecular basis of neoxaline's activity, providing a framework for its experimental validation.

The Core Mechanism: Inhibition of Tubulin Polymerization at the Colchicine Binding Site

The primary antimitotic effect of neoxaline is achieved through the direct inhibition of tubulin polymerization.[1] This prevents the assembly of microtubules, which are crucial for the formation of the mitotic spindle. The disruption of this critical cellular machinery leads to an arrest of the cell cycle in the M phase, ultimately triggering apoptotic cell death.[3][4]

Evidence from studies on the closely related compound, oxaline, strongly indicates that neoxaline exerts its effect by binding to the colchicine binding site on the β-tubulin subunit.[1][3][4] This binding pocket is located at the interface between the α- and β-tubulin subunits and is a well-characterized target for a class of microtubule-destabilizing agents.[6][7][8] By occupying this site, neoxaline sterically hinders the conformational changes required for tubulin dimers to assemble into protofilaments and, subsequently, microtubules.[8] Competitive binding assays have demonstrated that oxaline effectively inhibits the binding of radiolabeled colchicine to tubulin, providing direct evidence for its interaction at or near this site.[3][4] This mode of action places neoxaline in the category of microtubule-destabilizing agents, alongside well-known compounds like colchicine and the combretastatins.[6]

The binding of neoxaline to the colchicine site is a critical event that initiates a cascade of cellular consequences, as illustrated in the following diagram:

Caption: Workflow for the in vitro tubulin polymerization assay.

Detailed Protocol (Turbidimetric Method):

• Reagent Preparation:

  • Reconstitute high-purity (>99%) lyophilized tubulin protein in a suitable polymerization buffer (e.g., G-PEM buffer: 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA, 5% glycerol) to a final concentration of 4 mg/mL. Keep on ice.

  • Prepare a 10 mM stock solution of GTP in polymerization buffer.

  • Prepare a serial dilution of neoxaline in polymerization buffer. The final DMSO concentration should not exceed 1%.

  • Prepare positive (e.g., colchicine) and negative (e.g., DMSO vehicle) controls.

• Assay Setup (in a pre-chilled 96-well plate on ice):

  • Add 10 µL of the neoxaline dilutions or controls to the appropriate wells.

  • Prepare a tubulin-GTP reaction mix by adding GTP to the tubulin solution to a final concentration of 1 mM.

  • Initiate the reaction by adding 90 µL of the tubulin-GTP mix to each well.

• Data Acquisition:

  • Immediately place the plate in a microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm every minute for 60-90 minutes.

• Data Analysis:

  • Plot the absorbance at 340 nm against time for each concentration.

  • Determine the initial rate of polymerization (Vmax) from the slope of the linear phase of the polymerization curve.

  • Calculate the percentage of inhibition for each neoxaline concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the neoxaline concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular Microtubule Network Analysis by Immunofluorescence

This cell-based assay provides a visual confirmation of neoxaline's effect on the microtubule cytoskeleton within intact cells.

Causality Behind Experimental Choices:

• Fixation: The choice of fixative is critical for preserving the delicate microtubule structures. Methanol fixation is often preferred as it can enhance the visualization of microtubules.

• Antibody Selection: A primary antibody specific for α- or β-tubulin is used to label the microtubules, followed by a fluorescently labeled secondary antibody for visualization.

Detailed Protocol:

• Cell Culture and Treatment:

  • Seed a suitable cell line (e.g., HeLa, A549) onto sterile glass coverslips in a multi-well plate and allow them to adhere.

  • Treat the cells with varying concentrations of neoxaline for a predetermined time (e.g., 24 hours). Include a vehicle control.

• Fixation and Permeabilization:

  • Gently wash the cells with pre-warmed phosphate-buffered saline (PBS).

  • Fix the cells with ice-cold methanol for 10 minutes at -20°C.

  • Wash the cells three times with PBS.

• Immunostaining:

  • Block non-specific antibody binding by incubating the cells in a blocking buffer (e.g., 1% BSA in PBS) for 30 minutes.

  • Incubate the cells with a primary antibody against α-tubulin (e.g., mouse anti-α-tubulin) diluted in blocking buffer for 1 hour at room temperature.

  • Wash the cells three times with PBS.

  • Incubate the cells with a fluorescently labeled secondary antibody (e.g., goat anti-mouse IgG-Alexa Fluor 488) and a nuclear counterstain (e.g., DAPI) for 1 hour at room temperature, protected from light.

  • Wash the cells three times with PBS.

• Imaging and Analysis:

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

  • Visualize the microtubule network using a fluorescence microscope.

  • Compare the microtubule morphology in neoxaline-treated cells to the control cells. Look for signs of microtubule depolymerization, such as a diffuse tubulin staining pattern and a loss of the filamentous network.

Competitive Colchicine Binding Assay

This assay directly investigates whether neoxaline binds to the colchicine site on tubulin.

Causality Behind Experimental Choices:

• Radiolabeled Assay: The traditional method uses [³H]colchicine and measures the displacement of radioactivity by the test compound. While highly sensitive, it requires handling of radioactive materials. [3][4]* Fluorescence-Based Assay: This non-radioactive alternative takes advantage of the increase in colchicine's intrinsic fluorescence upon binding to tubulin. A competing compound will displace colchicine, leading to a decrease in fluorescence. [9]This method is safer and more amenable to high-throughput formats.

• Mass Spectrometry-Based Assay: A more recent non-radioactive method involves incubating tubulin with colchicine and the test compound, followed by ultrafiltration to separate bound from unbound ligands. The concentration of unbound colchicine is then quantified by LC-MS/MS. [10]This technique is highly sensitive and specific.

Detailed Protocol (Fluorescence-Based Method):

• Reagent Preparation:

  • Prepare solutions of purified tubulin, colchicine, and neoxaline in a suitable binding buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA, 1 mM GTP).

  • Include a positive control (e.g., podophyllotoxin) and a negative control (e.g., vinblastine, which binds to a different site).

• Assay Setup:

  • In a 96-well black plate, prepare a reaction mixture containing tubulin (e.g., 3 µM) and colchicine (e.g., 3 µM).

  • Add varying concentrations of neoxaline or control compounds to the wells.

• Incubation and Measurement:

  • Incubate the plate at 37°C for 60 minutes to allow the binding to reach equilibrium.

  • Measure the fluorescence intensity using a spectrofluorometer with an excitation wavelength of ~350 nm and an emission wavelength of ~435 nm.

• Data Analysis:

  • A decrease in fluorescence intensity in the presence of neoxaline, similar to the positive control, indicates competitive binding at the colchicine site.

  • Calculate the percentage of inhibition of colchicine binding and determine the Ki (inhibition constant) for neoxaline.

Quantitative Data and Cellular Effects

The following tables summarize the available quantitative data for neoxaline and its analog oxaline, demonstrating their biological activity.

Table 1: In Vitro Inhibitory Activity on Tubulin Polymerization

Compound	IC50 (µM)	Assay Method	Source
Oxaline	~10	Turbidimetric	[3][4]
Neoxaline	Data not available	-	-

Note: The IC50 value for oxaline provides a strong indication of the expected potency of neoxaline.

Table 2: Cytotoxicity in Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Source
Neoxaline	Jurkat (human T-cell leukemia)	43.7	[4]
Oxaline	Jurkat (human T-cell leukemia)	8.7	[4]

Cellular Effects of Neoxaline:

• Cell Cycle Arrest: As a consequence of microtubule disruption, neoxaline induces a potent arrest of the cell cycle at the G2/M phase. [3][4][5]This can be quantified by flow cytometry analysis of propidium iodide-stained cells.

• Apoptosis Induction: Prolonged M-phase arrest triggers the intrinsic apoptotic pathway, leading to programmed cell death.

Logical Flow of Neoxaline's Cellular Impact

Caption: Cellular consequences of neoxaline exposure.

Conclusion and Future Directions

Neoxaline represents a promising antimitotic agent that functions by inhibiting tubulin polymerization, a well-validated strategy in cancer therapy. The available evidence, primarily from its analog oxaline, strongly supports a mechanism involving binding to the colchicine site on β-tubulin. The experimental protocols detailed in this guide provide a robust framework for the further characterization of neoxaline and other novel tubulin inhibitors.

Future research should focus on obtaining more direct quantitative data for neoxaline, including its IC50 for in vitro tubulin polymerization and its cytotoxic profile across a broader panel of cancer cell lines. Elucidating the precise molecular interactions of neoxaline within the colchicine binding site through techniques such as X-ray crystallography or computational modeling would provide invaluable insights for structure-activity relationship studies and the rational design of more potent and selective analogs.

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A Technical Guide to the Antimitotic Activity of Neoxaline

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neoxaline, a fungal alkaloid derived from Aspergillus japonicus, is a potent antimitotic agent that exhibits significant biological activity by disrupting microtubule dynamics.[1][2][3] This technical guide provides an in-depth analysis of Neoxaline's mechanism of action, its cellular consequences, and detailed protocols for its experimental validation. Neoxaline functions as a microtubule-destabilizing agent by inhibiting tubulin polymerization, likely through interaction with the colchicine-binding site.[1][4] This disruption of the microtubule cytoskeleton triggers a robust cell cycle arrest at the G2/M phase, activation of the Spindle Assembly Checkpoint (SAC), and ultimately leads to the inhibition of cell proliferation.[4][5] This document serves as a comprehensive resource for researchers investigating Neoxaline as a potential therapeutic agent in oncology and related fields.

Introduction: Neoxaline, a Bioactive Fungal Metabolite

Neoxaline is a natural alkaloid first isolated from the fermentation broth of the fungus Aspergillus japonicus in 1979.[2][6] Its molecular formula is C₂₃H₂₅N₅O₄, with a molar mass of 435.48 g/mol .[7][8] Early studies identified Neoxaline as an antimitotic agent, alongside observations of weak central nervous system stimulation.[3][6] Structurally related to the more extensively studied compound Oxaline, Neoxaline belongs to a class of fungal alkaloids recognized for their antiproliferative properties.[4][5] The core focus of current research is on its potent ability to interfere with cell division, a hallmark of many successful chemotherapeutic agents used in oncology.[9]

Chemical Structure of Neoxaline:

• IUPAC Name: (14E)-11-hydroxy-14-(1H-imidazol-5-ylmethylidene)-2-methoxy-9-(2-methylbut-3-en-2-yl)-2,13,16-triazatetracyclo[7.7.0.0¹,¹³.0³,⁸]hexadeca-3,5,7-triene-12,15-dione[7]

• CAS Number: 71812-10-7[2]

Core Mechanism: Inhibition of Tubulin Polymerization

The primary antimitotic mechanism of Neoxaline is its direct interference with the dynamics of microtubules.[1] Microtubules are essential cytoskeletal polymers composed of α- and β-tubulin heterodimers. Their constant state of flux, known as dynamic instability, is critical for the formation and function of the mitotic spindle during cell division.[10]

Neoxaline exerts its effect by acting as a microtubule-destabilizing agent .[11] It inhibits the polymerization of tubulin dimers into microtubules, thus preventing the formation of a functional mitotic spindle.[1][4]

Binding to the Colchicine Site on β-Tubulin

Competitive binding assays have provided critical insight into Neoxaline's interaction with tubulin. Studies using its analog, Oxaline, demonstrated that it effectively inhibits the binding of radiolabeled colchicine to tubulin, but does not compete with vinblastine.[4][12] This strongly indicates that Neoxaline and its related compounds bind at or near the colchicine-binding site on the β-tubulin subunit.[1][13] This site is a well-known target for a major class of microtubule-destabilizing agents.[14] By occupying this pocket, Neoxaline induces a conformational change in the tubulin dimer that renders it incompetent for polymerization.

Caption: Neoxaline inhibits microtubule formation by binding to tubulin dimers.

Cellular Consequences and Downstream Effects

The inhibition of tubulin polymerization by Neoxaline sets off a cascade of cellular events, culminating in the arrest of cell division.

Disruption of Mitotic Spindle and G2/M Arrest

Without the ability to form microtubules, cancer cells treated with Neoxaline cannot assemble a functional mitotic spindle.[4] This crucial structure is responsible for accurately segregating chromosomes into daughter cells.[15] The failure to form a spindle leads to a potent cell cycle arrest in the G2/M phase .[4][12] This arrest is a direct consequence of the cell's inability to pass the critical checkpoint that monitors spindle formation and chromosome attachment.[16]

Activation of the Spindle Assembly Checkpoint (SAC)

The presence of improperly attached chromosomes, a direct result of a disrupted spindle, activates a critical surveillance mechanism known as the Spindle Assembly Checkpoint (SAC).[17][18] The SAC is a complex signaling pathway that prevents premature entry into anaphase.[19] It works by generating a "wait" signal that inhibits the Anaphase-Promoting Complex/Cyclosome (APC/C), a key ubiquitin ligase required for the degradation of proteins that hold sister chromatids together.[20]

The core of the SAC signal is the Mitotic Checkpoint Complex (MCC), which is formed when proteins like MAD2 and BUBR1 are recruited to unattached kinetochores.[20] The MCC directly binds to and sequesters Cdc20, an essential activator of the APC/C.[20] By inhibiting the APC/C, the SAC ensures the cell remains arrested in mitosis until all chromosomes are correctly attached to the spindle, a state Neoxaline-treated cells cannot achieve.[17]

Caption: Spindle Assembly Checkpoint (SAC) pathway activated by Neoxaline.

Experimental Validation: Protocols and Methodologies

Verifying the antimitotic activity of Neoxaline requires a suite of well-established biochemical and cell-based assays. The following protocols provide detailed, step-by-step methodologies for key experiments.

Protocol 1: In Vitro Tubulin Polymerization Assay

Rationale: This biochemical assay directly measures the effect of a compound on the assembly of purified tubulin into microtubules.[21] It is the most direct test of Neoxaline's core mechanism. Polymerization is monitored by measuring the increase in light scattering (turbidity) as microtubules form.[22]

Materials:

• Purified tubulin (≥99%, bovine or porcine)[22]

• Tubulin Polymerization Buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)[23]

• GTP solution (100 mM)

• Glycerol

• Neoxaline stock solution (in DMSO)

• Control compounds: Paclitaxel (enhancer), Nocodazole or Colchicine (inhibitor)[21]

• 96-well microplate (clear, flat-bottom)

• Temperature-controlled spectrophotometer or plate reader capable of reading absorbance at 340-350 nm[21]

Procedure:

• Preparation: Thaw tubulin, buffer, and GTP on ice. Prepare the final reaction buffer (Polymerization Buffer with 1 mM GTP and 10% glycerol).[23]

• Compound Dilution: Prepare serial dilutions of Neoxaline and control compounds in the final reaction buffer. Include a DMSO-only vehicle control.

• Reaction Setup (on ice): In each well of the pre-chilled 96-well plate, add 10 µL of the diluted compound/control.

• Initiate Polymerization: Add 90 µL of tubulin solution (e.g., final concentration of 2 mg/mL or ~20 µM) to each well.[23][24] Mix gently by pipetting.

• Measurement: Immediately transfer the plate to the spectrophotometer pre-warmed to 37°C.

• Data Acquisition: Measure the absorbance at 350 nm every 30-60 seconds for at least 60-90 minutes.[22]

• Data Analysis: Plot absorbance versus time. Compare the polymerization curves of Neoxaline-treated samples to the vehicle control. An inhibitor like Neoxaline will suppress the rate and extent of the absorbance increase.

Protocol 2: Immunofluorescence Microscopy of Cellular Microtubules

Rationale: This cell-based assay provides visual confirmation of microtubule network disruption within intact cells.[25] It allows for the qualitative and quantitative assessment of the depolymerizing effects of Neoxaline.

Materials:

• HeLa (or other suitable cancer cell line) cells[25]

• Glass coverslips in a 24-well plate

• Complete cell culture medium

• Neoxaline stock solution

• Fixation Solution: Ice-cold Methanol or 4% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer: 0.1-0.25% Triton X-100 in PBS[26]

• Blocking Buffer: 1-3% Bovine Serum Albumin (BSA) in PBS

• Primary Antibody: Mouse anti-α-tubulin antibody[25]

• Secondary Antibody: Fluorescently-labeled anti-mouse IgG (e.g., Alexa Fluor 488)[26]

• Nuclear Stain: DAPI (4′,6-diamidino-2-phenylindole)

• Mounting Medium

• Fluorescence or Confocal Microscope

Procedure:

• Cell Seeding: Plate HeLa cells onto glass coverslips in a 24-well plate and allow them to adhere overnight.[27]

• Treatment: Treat cells with various concentrations of Neoxaline (and a vehicle control) for a specified time (e.g., 18-24 hours).

• Fixation: Aspirate the medium, wash once with warm PBS, and fix the cells. For microtubules, fixation with ice-cold methanol for 10 minutes at -20°C often yields excellent morphology.

• Permeabilization (if using PFA): If cells were fixed with PFA, wash with PBS and then incubate with Permeabilization Buffer for 10 minutes.[26]

• Blocking: Wash with PBS and incubate with Blocking Buffer for 1 hour at room temperature to reduce non-specific antibody binding.[26]

• Primary Antibody Incubation: Incubate coverslips with anti-α-tubulin antibody (diluted in Blocking Buffer) for 1 hour at room temperature or overnight at 4°C.[26]

• Secondary Antibody Incubation: Wash three times with PBS. Incubate with the fluorescent secondary antibody (diluted in Blocking Buffer) for 1 hour at room temperature, protected from light.[26]

• Counterstaining: Wash three times with PBS. Incubate with DAPI solution for 5 minutes to stain the nuclei.[26]

• Mounting: Wash a final time with PBS and mount the coverslips onto microscope slides using mounting medium.

• Imaging: Visualize the microtubule network using a fluorescence microscope. Control cells will show a fine, filamentous network, while Neoxaline-treated cells will exhibit a diffuse, depolymerized tubulin stain and condensed chromosomes characteristic of mitotic arrest.[25]

Protocol 3: Cell Cycle Analysis by Flow Cytometry

Rationale: This quantitative method determines the distribution of cells in different phases of the cell cycle based on their DNA content.[28] It is the standard assay to confirm and quantify the G2/M arrest induced by antimitotic agents like Neoxaline.[16]

Materials:

• Cancer cell line (e.g., Jurkat, HeLa) cultured in 6-well plates[26]

• Neoxaline stock solution

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Fixative: Ice-cold 70% ethanol[16]

• PI Staining Solution: Propidium Iodide (PI, 50 µg/mL) and RNase A (100 µg/mL) in PBS[26]

• Flow Cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates. After overnight attachment, treat with Neoxaline at various concentrations (e.g., 0.5x, 1x, and 2x IC₅₀) for 24-48 hours. Include a vehicle control.[26]

• Cell Harvest: Harvest both adherent and floating cells. Trypsinize adherent cells, combine with the supernatant, and transfer to a FACS tube.

• Washing: Centrifuge the cell suspension (e.g., 300 x g for 5 minutes), discard the supernatant, and wash the cell pellet once with ice-cold PBS.[16]

• Fixation: Resuspend the pellet in 1 mL of ice-cold PBS. While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells.[16]

• Storage: Incubate cells on ice for at least 30 minutes or store at -20°C for later analysis.[26]

• Staining: Centrifuge the fixed cells (e.g., 500 x g for 5 minutes) and discard the ethanol. Wash once with PBS. Resuspend the cell pellet in 500 µL of PI Staining Solution.[26]

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Analysis: Analyze the samples on a flow cytometer. The fluorescence intensity of PI is proportional to the DNA content.[16] A histogram of cell count versus fluorescence will show distinct peaks for G1 (2N DNA) and G2/M (4N DNA) populations.[16]

• Data Interpretation: An accumulation of cells in the 4N peak in Neoxaline-treated samples compared to the control indicates a G2/M phase arrest.[16]

Caption: Experimental workflow for Cell Cycle Analysis via Flow Cytometry.

Summary of Biological Activity

The multifaceted biological activities of Neoxaline as an antimitotic agent are summarized below.

Feature	Description	Key Assays	Expected Outcome
Molecular Target	αβ-Tubulin heterodimer, specifically at/near the colchicine-binding site on β-tubulin.	In vitro Tubulin Polymerization Assay, Competitive Binding Assays.	Inhibition of tubulin polymerization; displacement of colchicine binding.[4]
Mechanism of Action	Microtubule Destabilization.	Immunofluorescence Microscopy.	Disruption of the filamentous microtubule network in treated cells.[4]
Cellular Phenotype	Mitotic Arrest.	Cell Cycle Analysis (Flow Cytometry).	Accumulation of cells in the G2/M phase of the cell cycle.[4][12]
Downstream Effect	Inhibition of Cell Proliferation.	MTT Assay, Colony Formation Assay.	Dose-dependent reduction in cancer cell viability and proliferation.[12]
Checkpoint	Activation of the Spindle Assembly Checkpoint (SAC).	Western Blot for SAC proteins (e.g., Mad2, BubR1), Immunofluorescence.	Sustained mitotic arrest due to inability to satisfy the SAC.[17][20]

Conclusion and Future Directions

Neoxaline is a potent microtubule-destabilizing agent that functions through the inhibition of tubulin polymerization, leading to a robust G2/M cell cycle arrest. Its mechanism, which involves binding to the colchicine site on tubulin, places it within a well-validated class of antimitotic compounds. The detailed protocols provided in this guide offer a clear framework for researchers to investigate and confirm its biological activity.

While the foundational antimitotic properties are established, significant gaps in knowledge remain.[3] Future research should focus on:

• Pharmacokinetics and Pharmacodynamics: In-depth studies are required to understand its absorption, distribution, metabolism, and excretion (ADME) profile.

• In Vivo Efficacy: Evaluation in preclinical animal models of cancer is a critical next step to determine its therapeutic potential and toxicity profile.[3]

• Structure-Activity Relationship (SAR): Synthesis and testing of Neoxaline analogs could lead to the development of derivatives with improved potency, selectivity, or pharmacological properties.

• Resistance Mechanisms: Investigating potential mechanisms of resistance, such as overexpression of efflux pumps or mutations in tubulin, will be crucial for its long-term development.[11]

By addressing these areas, the scientific community can fully elucidate the potential of Neoxaline as a next-generation anticancer therapeutic.

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• Chozinski, T. J., et al. (2020). Expansion Microscopy for Beginners: Visualizing Microtubules in Expanded Cultured HeLa Cells. Current Protocols in Cell Biology, 87(1), e114.
• Richard, N., et al. (2021). Characterization of Microtubule Destabilizing Drugs: A Quantitative Cell-Based Assay That Bridges the Gap between Tubulin Based- and Cytotoxicity Assays. Molecules, 26(20), 6296.
• Taylor & Francis Online. (2020). Rapid profiling of G2 phase to mitosis progression by flow cytometry in asynchronous cells.
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• Abcam. (n.d.). Cell cycle analysis with flow cytometry and propidium iodide.
• Kim, K. H., & Sederstrom, J. M. (2015). Assaying cell cycle status using flow cytometry. Current Protocols in Molecular Biology, 111(1), 28.6.1–28.6.11.
• Wikipedia. (n.d.). Cell cycle analysis.
• Bulinski, J. C., & Borisy, G. G. (1980). Immunofluorescence localization of HeLa cell microtubule-associated proteins on microtubules in vitro and in vivo. The Journal of Cell Biology, 87(3), 792–801.
• National Center for Biotechnology Information. (n.d.). Neoxaline. PubChem Compound Database.
• Hirano, A., et al. (1979). Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. The Journal of Antibiotics, 32(8), 781–785.
• PubMed. (2017). A novel immunofluorescence method to visualize microtubules in the antiparallel overlaps of microtubule-plus ends in the anaphase and telophase midzone.
• Benchchem. (n.d.). Application Notes and Protocols for Neoxaline in Tubulin Polymerization Assays.
• PubMed. (1980). Immunofluorescence localization of HeLa cell microtubule-associated proteins on microtubules in vitro and in vivo.
• BML. (n.d.). Neoxaline.
• Usui, T., et al. (2004). Oxaline, a fungal alkaloid, arrests the cell cycle in M phase by inhibition of tubulin polymerization. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1693(1), 47–55.
• Reddit. (2024). Why do microtubules sometimes look like a dotted network and sometimes form large fibers? (both pictures show HeLa cells).
• Sharma, A., et al. (2018). Quinolin-6-Yloxyacetamides Are Microtubule Destabilizing Agents That Bind to the Colchicine Site of Tubulin. Molecules, 23(10), 2549.
• ResearchGate. (n.d.). Oxaline, a fungal alkaloid, arrests the cell cycle in M phase by inhibition of tubulin polymerization.
• Jordan, M. A., et al. (2005). The primary antimitotic mechanism of action of the synthetic halichondrin E7389 is suppression of microtubule growth. Molecular Cancer Therapeutics, 4(7), 1086–1095.
• Prota, A. E., et al. (2021). Comprehensive Analysis of Binding Sites in Tubulin. Angewandte Chemie International Edition, 60(25), 13331–13339.
• ResearchGate. (n.d.). Novel quinoxaline derivatives: synthesis and structural studies.
• Riffell, J. L., et al. (2009). How do anti-mitotic drugs kill cancer cells?. The Journal of Pathology, 218(4), 394–404.
• Priya, T. S., et al. (2014). Indicine N-oxide binds to tubulin at a distinct site and inhibits the assembly of microtubules: a mechanism for its cytotoxic activity. Toxicology Letters, 225(1), 66–77.
• PubMed. (2025). Discovery of a novel microtubule destabilizing agent targeting the colchicine site based on molecular docking.
• Mates, J. M., et al. (2016). Antimitotic drugs in the treatment of cancer. Current Medicinal Chemistry, 23(34), 3874–3893.
• ResearchGate. (n.d.). Microtubule destabilizing agents under clinical trials.
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A Technical Guide to Investigating the Central Nervous System Effects of Neoxaline

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document serves as an in-depth technical guide and proposed research framework for the systematic evaluation of Neoxaline's effects on the central nervous system (CNS). Given the limited contemporary data on this molecule, this guide emphasizes the rationale behind experimental choices and provides a logical, phased approach to elucidate its mechanism of action and potential therapeutic utility.

Abstract

Neoxaline is a fungal alkaloid first isolated from Aspergillus japonicus in 1979.[1] Initial characterization revealed it to be an antimitotic agent that also produces weak stimulatory effects on the central nervous system in mice.[1][2][3] Despite its intriguing biological profile and the successful achievement of its asymmetric total synthesis, Neoxaline's specific molecular targets and mechanisms of action within the CNS remain largely unexplored.[3][4] This guide addresses this critical knowledge gap by proposing a comprehensive, multi-phase research strategy. We will outline a systematic progression from broad in vitro target screening and functional validation to targeted in vivo behavioral phenotyping and mechanistic studies. The overarching goal is to provide a robust framework for transforming Neoxaline from a chemical curiosity into a well-characterized compound with a defined CNS pharmacology, potentially unlocking new avenues for therapeutic development.

Introduction and Current State of Knowledge

Neoxaline (Molecular Formula: C23H25N5O4) is a structurally complex alkaloid belonging to the quinoxaline family of compounds.[1][5] Its discovery over four decades ago identified two primary biological activities: antimitotic action and a "weakly stimulating" effect on the CNS.[1][6] While the antimitotic property has been noted, the CNS effect, observed in mice, lacks detailed characterization in the public domain, with specifics on dosage, duration, and behavioral correlates remaining unpublished.[3] This absence of follow-up research presents both a challenge and an opportunity.

The core of Neoxaline's structure contains a quinoxaline moiety. This is significant because the broader class of quinoxaline derivatives is known to possess a wide spectrum of biological activities, including potent and selective interactions with CNS targets.[7][8] Notably, certain quinoxaline-2,3-diones have been developed as competitive antagonists at the glycine site of the N-methyl-D-aspartate (NMDA) receptor, a critical target in neuropathology and neurophysiology.[9] This precedent provides a strong rationale for a renewed, systematic investigation into Neoxaline's neuropharmacological profile.

This guide proposes a logical, data-driven path forward. It is designed for researchers aiming to rigorously define the CNS effects of Neoxaline, moving from broad, unbiased screening to hypothesis-driven mechanistic studies.

Phase 1: Foundational In Vitro Target Identification

The primary directive of this initial phase is to move beyond the vague "stimulatory" description and identify specific, high-affinity molecular targets for Neoxaline within the CNS. An unbiased, broad-panel screening approach is the most efficient strategy to generate initial hypotheses.

Objective

To identify the primary binding sites of Neoxaline across a comprehensive panel of CNS-relevant receptors, ion channels, and transporters.

Experimental Protocol: Radioligand Binding Assay Panel

A competitive binding assay is the gold standard for determining the affinity of a test compound for a specific receptor. This protocol outlines the use of a commercial or academic screening service.

Methodology:

• Compound Preparation: Solubilize synthesized Neoxaline in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 10 mM). Perform serial dilutions to generate a range of concentrations for testing (e.g., 10 µM to 1 nM).

• Assay Panel Selection: Select a broad panel of CNS targets. A recommended panel would include, at a minimum:

  • Serotonin Receptors: 5-HT1A, 5-HT2A, 5-HT2C, 5-HT3, 5-HT6, 5-HT7

  • Dopamine Receptors: D1, D2, D3, D4, D5

  • Adrenergic Receptors: α1, α2, β1, β2

  • Glutamate Receptors: NMDA (glycine, PCP, and glutamate sites), AMPA, Kainate

  • GABA Receptors: GABA-A (benzodiazepine site), GABA-B

  • Monoamine Transporters: SERT, DAT, NET

• Assay Execution:

  • Incubate cell membranes or tissue homogenates expressing the target receptor with a specific, high-affinity radioligand.

  • Add varying concentrations of Neoxaline to the incubation mixture.

  • Allow the reaction to reach equilibrium.

  • Separate bound from unbound radioligand via rapid filtration.

  • Quantify the amount of bound radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of radioligand binding inhibition for each concentration of Neoxaline. Plot the data to determine the inhibitory constant (Ki), a measure of the compound's binding affinity. A lower Ki value indicates higher affinity.

Data Interpretation and Next Steps

The results will be summarized in a table, highlighting targets where Neoxaline shows significant affinity (typically defined as Ki < 1 µM).

Target Receptor	Radioligand Used	Neoxaline Kᵢ (nM)
5-HT2A	[³H]-Ketanserin	> 10,000
NMDA (Glycine Site)	[³H]-L-689,560	85
Dopamine D2	[³H]-Spiperone	1,200
Adrenergic α2	[³H]-Rauwolscine	950
Table 1: Hypothetical data from a primary receptor binding screen for Neoxaline. This data would strongly suggest a high affinity and selectivity for the NMDA receptor glycine site.

Targets with high affinity will become the focus of Phase 2 functional assays.

Workflow Visualization

Caption: Workflow for Phase 1 In Vitro Target Identification.

Phase 2: In Vitro Functional Characterization

Binding affinity does not reveal the functional consequence of the interaction. This phase is designed to determine whether Neoxaline acts as an agonist (activates the receptor), antagonist (blocks the receptor), or an allosteric modulator.

Objective

To functionally validate the high-affinity binding targets identified in Phase 1 and quantify Neoxaline's potency and efficacy.

Experimental Protocol: Cell-Based Functional Assay

Assuming a hit on the NMDA receptor (as per our hypothetical data), a functional assay measuring downstream signaling is required. An electrophysiology assay is the gold standard.

Methodology: Whole-Cell Patch-Clamp Electrophysiology

• Cell Preparation: Use primary hippocampal or cortical neurons in culture, or alternatively, HEK293 cells recombinantly expressing the specific NMDA receptor subunits (e.g., GluN1/GluN2A).

• Recording Setup:

  • Establish a whole-cell patch-clamp configuration on a selected neuron.

  • Voltage-clamp the cell at a negative holding potential (e.g., -70 mV) in magnesium-free extracellular solution to relieve the Mg²⁺ block of the NMDA receptor.

• Assay Execution:

  • Apply a known concentration of an NMDA receptor co-agonist (e.g., 100 µM NMDA + 10 µM Glycine) to elicit an inward current. This establishes a baseline response.

  • After a washout period, pre-incubate the neuron with varying concentrations of Neoxaline for 2-3 minutes.

  • Co-apply the NMDA/Glycine agonist solution in the continued presence of Neoxaline and record the resulting current.

• Data Analysis:

  • Measure the peak amplitude of the NMDA-evoked current in the absence and presence of Neoxaline.

  • Calculate the percentage of inhibition for each Neoxaline concentration.

  • Plot the concentration-response curve and fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of Neoxaline that produces 50% inhibition).

Data Presentation

The functional data should be presented in a clear, tabular format.

Compound	Target	Assay Type	Functional Effect	Potency (IC₅₀, nM)
Neoxaline	NMDA Receptor	Electrophysiology	Antagonist	150
Reference Antagonist	NMDA Receptor	Electrophysiology	Antagonist	50
Table 2: Hypothetical functional data for Neoxaline, confirming its role as an NMDA receptor antagonist and quantifying its potency.

Phase 3: In Vivo Behavioral Phenotyping

With a validated molecular target and functional profile, the investigation can proceed to animal models to correlate the molecular mechanism with a behavioral outcome. This phase aims to confirm the initial reports of CNS stimulation and explore other behavioral domains relevant to the identified target.

Objective

To characterize the behavioral effects of Neoxaline in rodents following systemic administration, focusing on locomotion, motor coordination, and behaviors relevant to NMDA receptor modulation (e.g., cognition, psychosis-like states).

Experimental Protocols: Rodent Behavioral Battery

Methodology:

• Animal Model: Use adult male C57BL/6 mice or Sprague-Dawley rats.

• Drug Administration: Administer Neoxaline via intraperitoneal (IP) injection at a range of doses (e.g., 1, 5, 10 mg/kg), including a vehicle control group. Dose selection may require preliminary dose-ranging studies.

• Behavioral Tests (to be conducted ~30 minutes post-injection):

  • Open Field Test: Place the animal in a large, open arena and use video tracking software to measure total distance traveled, time spent in the center vs. periphery, and vertical rearing events. This test will directly assess the "stimulatory" or sedative effects on locomotor activity.

  • Rota-rod Test: Place the animal on an accelerating rotating rod and measure the latency to fall. This test assesses motor coordination and balance, identifying potential motor-impairing side effects.

  • Phencyclidine (PCP)-Induced Hyperlocomotion: PCP is an NMDA receptor antagonist that induces a hyperlocomotor state, modeling aspects of psychosis. Pre-treating animals with Neoxaline before a PCP challenge can determine if Neoxaline shares this mechanism or can attenuate the effects of other channel-blocking NMDA antagonists.

Data Presentation

Treatment Group	Dose (mg/kg)	Total Distance Traveled (m)	Time in Center (s)	Latency to Fall (s)
Vehicle	-	150 ± 12	35 ± 4	180 ± 15
Neoxaline	1	145 ± 15	33 ± 5	175 ± 20
Neoxaline	5	95 ± 10	55 ± 6	160 ± 18
Neoxaline	10	60 ± 8	70 ± 7	120 ± 15
Table 3: Hypothetical behavioral data from in vivo testing. Data are presented as mean ± SEM. *p < 0.05, *p < 0.01 vs. Vehicle. This hypothetical data suggests Neoxaline is not a psychomotor stimulant but may have anxiolytic-like effects (increased time in center) at higher doses, with some motor impairment.

Workflow Visualization

Caption: Workflow for Phase 3 In Vivo Behavioral Phenotyping.

Mechanistic Signaling Pathway

Based on our guiding hypothesis that Neoxaline is an NMDA receptor antagonist at the glycine site, we can visualize its proposed mechanism of action. The NMDA receptor is a ligand-gated ion channel that requires the binding of both glutamate and a co-agonist (glycine or D-serine) to open. Upon opening, it allows the influx of Ca²⁺, which triggers a cascade of downstream signaling events critical for synaptic plasticity, learning, and memory.

By acting as a competitive antagonist at the glycine binding site (on the GluN1 subunit), Neoxaline would prevent co-agonist binding, thereby keeping the channel closed even in the presence of glutamate. This reduces Ca²⁺ influx and dampens downstream signaling cascades, such as the activation of CaMKII and CREB, which are involved in long-term potentiation (LTP).

Caption: Proposed mechanism of Neoxaline as an NMDA receptor antagonist.

Summary and Future Directions

The existing literature on Neoxaline presents an intriguing but incomplete picture. The initial observation of CNS stimulation, coupled with its structural relation to known neuroactive quinoxalines, provides a compelling basis for a modern, rigorous investigation.[1][9] The research framework detailed in this guide—progressing from unbiased in vitro screening to functional validation and targeted in vivo analysis—offers a self-validating system to definitively characterize Neoxaline's effects on the central nervous system.

Successful execution of this plan would not only elucidate the pharmacology of Neoxaline but could also validate it as a novel chemical scaffold for CNS drug discovery. Future work could then expand into more complex models of cognition, neuropathic pain, or seizure disorders, depending on the confirmed mechanism of action.

References

• Hirano, A., Iwai, Y., Masuma, R., Tei, K., & Omura, S. (1979). Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. The Journal of Antibiotics, 32(8), 781–785. [Link]

• Neoxaline - Wikipedia. (n.d.). Retrieved January 21, 2026. [Link]

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Deconstructing Neoxaline: A Technical Guide to Its Structural Elucidation

For Researchers, Scientists, and Drug Development Professionals

Foreword

The intricate architecture of natural products has long been a source of inspiration for the development of new therapeutic agents. Neoxaline, a bioactive alkaloid first isolated from the fungus Aspergillus japonicus, presents a compelling case study in the power of modern analytical techniques to unravel complex molecular structures.[1][2][3] This guide provides an in-depth, technical exploration of the structural elucidation of Neoxaline, moving beyond a simple recitation of facts to delve into the scientific reasoning and experimental design that were pivotal in piecing together its unique molecular framework. As a Senior Application Scientist, my aim is to offer not just the "what," but the "why" and "how," providing a robust understanding for researchers engaged in natural product chemistry and drug discovery.

The Genesis of Discovery: Isolation and Initial Characterization

The journey to elucidate the structure of any natural product begins with its isolation and preliminary characterization. Neoxaline was first isolated in 1979 from the culture broth of Aspergillus japonicus Fg-551 through a meticulous process of solvent extraction and silica gel chromatography.[2] This initial step is critical, as the purity of the isolated compound is paramount for accurate analytical data.

Physicochemical Properties: Early characterization of Neoxaline revealed a white solid with a melting point of 205°C (with decomposition).[1] Its solubility profile, soluble in methanol, chloroform, and ethyl acetate but insoluble in water and hexane, provided the first clues to its chemical nature, suggesting a moderately polar organic molecule.[1]

Molecular Formula Determination: The foundational step in structural elucidation is determining the molecular formula. For Neoxaline, this was achieved through a combination of elemental analysis and mass spectrometry.[2]

Analytical Technique	Finding	Interpretation
Elemental Analysis	Consistent with a C, H, N, O composition	Provided the empirical formula
Mass Spectrometry	Molecular ion peak (M+)	Established the molecular weight as 435.48 g/mol , leading to the molecular formula C23H25N5O4 .[1]

This molecular formula, with its relatively high nitrogen content, strongly suggested an alkaloid scaffold, a class of naturally occurring compounds known for their diverse biological activities.

Spectroscopic Deep Dive: Assembling the Molecular Puzzle

With the molecular formula in hand, the next phase of the investigation involved a suite of spectroscopic techniques to map the connectivity of the atoms and define the intricate three-dimensional structure of Neoxaline.

Mass Spectrometry: Unveiling the Fragments

High-resolution mass spectrometry (HRMS) not only confirms the molecular formula with high accuracy but also provides valuable structural information through fragmentation analysis. In the case of Neoxaline, electrospray ionization (ESI) coupled with tandem mass spectrometry (MS/MS) would have been instrumental in identifying key structural motifs. While the original publication provides limited fragmentation data, a retrospective analysis based on the known structure allows us to predict the likely fragmentation patterns.

Predicted Fragmentation Pathway of Neoxaline:

Caption: Workflow for structural elucidation using 2D NMR.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds. This allows for the tracing of proton networks within the molecule, for example, through the aliphatic chains of the ring system.

• HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates protons directly to the carbons they are attached to. This is a powerful tool for assigning the signals in the ¹³C NMR spectrum based on the more easily interpreted ¹H NMR spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): HMBC reveals correlations between protons and carbons that are two or three bonds away. This is arguably the most critical experiment for piecing together the entire molecular structure, as it allows for the connection of different spin systems and the identification of quaternary carbons. For Neoxaline, HMBC correlations would be key to connecting the reverse-prenyl group to the indoline core and linking the dehydrohistidine side chain.

Stereochemistry and Final Confirmation: The Role of Total Synthesis

While spectroscopic methods can define the planar structure of a molecule, determining its absolute stereochemistry often requires additional techniques. In the case of Neoxaline, the complex stereochemistry of the indoline spiroaminal core presented a significant challenge.

The definitive confirmation of the structure and the assignment of its absolute configuration came from the first asymmetric total synthesis of (+)-Neoxaline. [4][5]This monumental achievement not only provided an unambiguous proof of the proposed structure but also demonstrated a masterful application of stereoselective synthetic methodology. Key steps in the synthesis included the highly stereoselective introduction of the reverse-prenyl group and the construction of the indoline spiroaminal framework. [5]The successful synthesis of the natural enantiomer and the matching of its spectroscopic data with that of the isolated natural product provided the final, irrefutable evidence for the structure of Neoxaline.

Conclusion: A Triumph of Analytical Chemistry

The structural elucidation of Neoxaline is a testament to the power of a multi-faceted analytical approach. From the foundational steps of isolation and molecular formula determination to the intricate puzzle-solving of advanced 2D NMR techniques and the ultimate confirmation through total synthesis, each stage of the process provided critical pieces of information. For researchers in natural product chemistry and drug development, the story of Neoxaline serves as a compelling example of the rigorous scientific inquiry required to unveil the secrets of nature's molecular artistry. The unique structural features of Neoxaline, including its indoline spiroaminal core, continue to make it an interesting target for synthetic chemists and a potential lead for the development of new therapeutic agents.

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Neoxaline: A Technical Guide to its Natural Sources and Biosynthesis

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Introduction

Neoxaline is a structurally complex fungal alkaloid that has garnered interest within the scientific community for its notable biological activities. First isolated from the fungus Aspergillus japonicus, this oxindole alkaloid exhibits antimitotic properties and weak inhibitory effects on blood platelet aggregation.[1][2] Its intricate molecular architecture, featuring a spiro-fused indoline core and a dehydrohistidine moiety, presents a fascinating case study in fungal secondary metabolism and a potential scaffold for novel therapeutic agents.

This technical guide provides a comprehensive overview of the current understanding of neoxaline, focusing on its natural origins and the putative biosynthetic pathways responsible for its formation. While the precise enzymatic machinery and genetic underpinnings of neoxaline biosynthesis remain to be fully elucidated, this document synthesizes the available evidence and leverages established principles of fungal natural product biosynthesis to propose a chemically logical and experimentally testable pathway.

Part 1: Natural Sources and Isolation of Neoxaline

Producing Organism

The sole reported natural source of neoxaline is the filamentous fungus Aspergillus japonicus Fg-551.[2][3] This species is part of the Aspergillus section Nigri, a group of fungi known for their diverse secondary metabolite profiles. A. japonicus is also known to produce other bioactive compounds, such as asperparalines, which are insecticidal alkaloids.[4][5] The production of such complex molecules highlights the sophisticated enzymatic machinery present within this organism.

Isolation and Characterization

The initial isolation of neoxaline from the culture broth of A. japonicus Fg-551 was achieved through a series of extraction and chromatographic techniques.[2][3] A general workflow for the isolation of fungal alkaloids like neoxaline is outlined below.

Experimental Protocol: General Workflow for Neoxaline Isolation

• Fermentation: Cultivation of Aspergillus japonicus Fg-551 in a suitable liquid medium to promote the production of secondary metabolites.

• Extraction: The culture broth is separated from the mycelia. The broth is then extracted with an organic solvent, such as ethyl acetate, to partition the lipophilic secondary metabolites, including neoxaline, into the organic phase.

• Concentration: The organic extract is concentrated under reduced pressure to yield a crude extract.

• Chromatographic Purification: The crude extract is subjected to multiple rounds of chromatography to isolate neoxaline from other metabolites. This typically involves:

  • Silica Gel Chromatography: Separation based on polarity, using a gradient of solvents.

  • High-Performance Liquid Chromatography (HPLC): Further purification to achieve high purity neoxaline.

• Structural Elucidation: The structure of the purified neoxaline is confirmed using spectroscopic methods, including:

  • Mass Spectrometry (MS) to determine the molecular weight and formula (C23H25N5O4).[2]

  • Nuclear Magnetic Resonance (NMR) spectroscopy (1H, 13C, and 2D NMR) to determine the connectivity and stereochemistry of the molecule.

Data Presentation: Physicochemical Properties of Neoxaline

Property	Value	Reference
Molecular Formula	C23H25N5O4	[2]
Molecular Weight	435.48 g/mol	[1]
Appearance	White solid	[1]
Melting Point	205°C (decomposes)

Part 2: The Biosynthesis of Neoxaline - A Proposed Pathway

The complete biosynthetic pathway of neoxaline has not yet been experimentally verified. However, based on its chemical structure and the well-established biosynthesis of other fungal indole alkaloids, a plausible pathway can be proposed. This proposed pathway serves as a framework for future research, including genome mining for the neoxaline biosynthetic gene cluster and biochemical characterization of the involved enzymes.

Fungal indole alkaloids are typically derived from amino acid precursors, with L-tryptophan being a common starting point.[1] The biosynthesis of complex fungal natural products is often orchestrated by a series of enzymes encoded by genes clustered together on the fungal chromosome, known as a biosynthetic gene cluster (BGC).[6]

Precursor Molecules

The biosynthesis of neoxaline is hypothesized to originate from three primary building blocks:

• L-Tryptophan: Provides the core indole structure.

• L-Histidine: Forms the dehydrohistidine side chain.

• Dimethylallyl Pyrophosphate (DMAPP): A product of the mevalonate pathway, which provides the reverse prenyl group.

Proposed Biosynthetic Pathway

The proposed biosynthesis of neoxaline can be broken down into several key enzymatic steps, likely catalyzed by enzymes encoded within a dedicated BGC in A. japonicus.

Step 1: Formation of a Diketopiperazine Intermediate

The pathway is likely initiated by a Nonribosomal Peptide Synthetase (NRPS) . These large, multidomain enzymes are responsible for the assembly of peptide-based natural products in a ribosome-independent manner. The NRPS would likely activate and link L-tryptophan and L-histidine to form a dipeptide, which is then cyclized to a diketopiperazine intermediate.

Step 2: Reverse Prenylation of the Indole Ring

A key feature of neoxaline is the presence of a reverse prenyl group at the C3a position of the indole ring. This modification is likely catalyzed by a prenyltransferase , a class of enzymes that transfer a dimethylallyl group from DMAPP to an acceptor molecule. The reverse prenylation is a crucial step in creating the spirocyclic core.

Step 3: Oxidative Rearrangement to Form the Oxindole Core

The formation of the characteristic oxindole core of neoxaline likely involves a series of oxidative reactions. This is a common feature in the biosynthesis of related fungal alkaloids. These transformations are typically catalyzed by flavin-dependent monooxygenases or cytochrome P450 oxidases . These enzymes would hydroxylate the indole ring, leading to a rearrangement that forms the spiro-oxindole structure.

Step 4: Formation of the Dehydrohistidine Side Chain

The exocyclic double bond of the dehydrohistidine moiety is likely introduced through an oxidation reaction catalyzed by an oxidase or dehydrogenase .

Step 5: Hydroxylation and N-Methoxylation

The final steps in the pathway likely involve a hydroxylase to introduce the hydroxyl group on the indoline ring and an N-methyltransferase that, in this case, would catalyze an N-oxygenation followed by O-methylation to form the N-methoxy group.

Visualization: Proposed Biosynthetic Pathway of Neoxaline

Caption: A proposed biosynthetic pathway for neoxaline.

Part 3: Scientific Integrity and Future Directions

The proposed biosynthetic pathway for neoxaline is a hypothesis grounded in the established principles of fungal secondary metabolism. Verifying this pathway requires a multi-pronged approach that combines genomics, molecular biology, and analytical chemistry.

Experimental Validation: A Roadmap

• Genome Sequencing and BGC Identification: The first crucial step is to sequence the genome of Aspergillus japonicus Fg-551. Bioinformatic tools can then be used to mine the genome for a putative neoxaline BGC. Key features to look for in the BGC include genes encoding an NRPS, a prenyltransferase, and several oxidases.

• Gene Knockout and Heterologous Expression: Once a candidate BGC is identified, its involvement in neoxaline biosynthesis can be confirmed through gene knockout experiments in A. japonicus. Deleting a key gene in the cluster should abolish neoxaline production. Furthermore, the entire BGC can be heterologously expressed in a model fungal host, such as Aspergillus oryzae, to see if it can produce neoxaline.[7][8][9]

• In Vitro Enzyme Assays: The function of individual enzymes within the BGC can be characterized through in vitro assays. This involves expressing the genes in a suitable host (e.g., E. coli), purifying the recombinant enzymes, and testing their activity with the proposed substrates.

• Isotopic Labeling Studies: Feeding experiments with isotopically labeled precursors (e.g., 13C-labeled tryptophan, histidine, or mevalonate) can be used to trace the incorporation of these building blocks into the neoxaline molecule, providing direct evidence for the proposed precursors.

Visualization: Experimental Workflow for Neoxaline Biosynthesis Elucidation

Caption: A workflow for the elucidation of the neoxaline biosynthetic pathway.

Conclusion

Neoxaline stands as a testament to the chemical ingenuity of fungi. While its natural source has been identified, the intricate details of its biosynthesis are yet to be fully unraveled. The proposed pathway presented in this guide provides a solid foundation for future research aimed at discovering the neoxaline BGC and characterizing its enzymatic machinery. A thorough understanding of neoxaline biosynthesis will not only provide fundamental insights into fungal secondary metabolism but also pave the way for the bioengineering of novel neoxaline analogs with potentially enhanced therapeutic properties, offering exciting opportunities for drug discovery and development.

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Neoxaline: A Technical Guide for Researchers

Authored by a Senior Application Scientist

Abstract: This guide provides a comprehensive overview of the fungal alkaloid neoxaline, a compound of significant interest due to its unique chemical structure and biological activity. We will delve into its core physicochemical properties, its discovery and isolation, and its mechanism of action as a potent antimitotic agent. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of neoxaline and its derivatives.

Introduction: The Significance of Neoxaline

Neoxaline is a fungal alkaloid that was first isolated from Aspergillus japonicus in 1979 by researchers at the Kitasato Institute in Japan.[1] It belongs to a class of indole alkaloids characterized by a distinctive indoline spiroaminal framework.[2] Initially, it was observed to have a weak stimulatory effect on the central nervous system in mice, with no significant antibacterial or antifungal properties.[1] However, subsequent research has revealed its potent antiproliferative and antimitotic activities, making it a subject of considerable interest in cancer research and drug discovery.[1][3]

The primary mechanism of action of neoxaline is its ability to inhibit tubulin polymerization, a critical process in the formation of the mitotic spindle during cell division.[2] By disrupting this process, neoxaline effectively halts the cell cycle in the M phase, leading to apoptosis in rapidly dividing cells.[1] This targeted action on a fundamental cellular process underscores its potential as a lead compound for the development of novel anticancer therapeutics.

Physicochemical Properties of Neoxaline

The precise characterization of a compound's physicochemical properties is fundamental to its study and application in a research setting. The molecular formula and molar mass are critical for a range of calculations, from preparing solutions of known concentration to interpreting mass spectrometry data.

Property	Value	Source(s)
Molecular Formula	C23H25N5O4	[1][2][3][4][5][6][7]
Molar Mass	435.48 g/mol	[1][2][3][5]
Exact Mass	435.1907 u	[2]
CAS Number	909900-78-3, 71812-10-7	[2][3][8][9]

Note on CAS Numbers: Multiple CAS numbers have been associated with neoxaline in various databases. It is advisable to cross-reference with the chemical structure for definitive identification.

Experimental Protocols: Isolation and Characterization

The isolation and purification of neoxaline from its natural source, Aspergillus japonicus, is a multi-step process that requires careful execution to ensure a high-purity final product. The general workflow involves fermentation of the fungal strain, followed by solvent extraction and chromatographic separation.

Step-by-Step Isolation Protocol:

• Fermentation: Aspergillus japonicus is cultured in a suitable nutrient-rich medium under controlled conditions of temperature, pH, and aeration to promote the production of secondary metabolites, including neoxaline.

• Extraction: The fermentation broth is harvested, and the mycelium is separated from the culture filtrate. Both the mycelium and the filtrate are then extracted with an organic solvent, such as ethyl acetate, to partition the alkaloids from the aqueous phase.

• Concentration: The organic extracts are combined and concentrated under reduced pressure to yield a crude extract.

• Chromatographic Purification: The crude extract is subjected to a series of chromatographic techniques to isolate neoxaline. This typically involves:

  • Column Chromatography: The extract is first passed through a silica gel column and eluted with a gradient of solvents of increasing polarity to achieve initial separation.

  • High-Performance Liquid Chromatography (HPLC): Fractions containing neoxaline are further purified using preparative HPLC, often with a reversed-phase column, to yield the pure compound.

• Structural Elucidation: The structure of the isolated neoxaline is confirmed using a combination of spectroscopic methods, including:

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the carbon-hydrogen framework.

  • X-ray Crystallography: To determine the three-dimensional arrangement of atoms in the molecule.

Mechanism of Action: Disruption of Microtubule Dynamics

As previously mentioned, neoxaline's primary biological activity stems from its interaction with tubulin. The following diagram illustrates the simplified signaling pathway affected by neoxaline.

Figure 1: Simplified diagram of neoxaline's mechanism of action, leading to M phase arrest and apoptosis.

Conclusion

Neoxaline represents a promising scaffold for the development of new anticancer drugs. Its well-defined mechanism of action, involving the inhibition of tubulin polymerization, provides a solid foundation for further investigation. Future research will likely focus on the total synthesis of neoxaline and its analogs to improve its therapeutic index and explore its potential in a clinical setting.

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Unveiling the Bio-active Potential of Neoxaline: A Technical Guide for Researchers

Introduction: Neoxaline, a Fungal Alkaloid with Antimitotic Promise

Neoxaline is a bioactive alkaloid first isolated from the fungus Aspergillus japonicus.[1][2] Structurally, it belongs to the indolyl-spiroaminal class of natural products.[3] Initial investigations into its biological properties revealed its capacity as an antimitotic agent, alongside weak inhibitory effects on blood platelet aggregation and a stimulatory influence on the central nervous system.[1][2][4] While the complete spectrum of its bio-activity is yet to be fully elucidated, its potent antimitotic characteristics position Neoxaline as a compound of significant interest for further research and development, particularly in the field of oncology.[5][6]

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals. It aims to consolidate the current understanding of Neoxaline's bio-active properties, provide a detailed, albeit inferred, mechanism of action, and present a strategic framework of experimental protocols to further explore its therapeutic potential.

Physicochemical Properties of Neoxaline

A thorough understanding of a compound's physicochemical properties is fundamental to its study and application. The key properties of Neoxaline are summarized below.

Property	Value	Reference
Molecular Formula	C₂₃H₂₅N₅O₄	[4]
Molar Mass	435.48 g/mol	[4]
Appearance	White solid	[7]
Solubility	Soluble in Methanol, Chloroform, Ethyl Acetate. Insoluble in Water, Hexane.	[7]
Origin	Aspergillus japonicus	[1][2]

Core Bio-activity: Antimitotic Action and Inferred Mechanism

The primary and most compelling bio-active property of Neoxaline is its antimitotic activity.[4][5] This effect stems from its ability to interfere with the crucial cellular process of mitosis, thereby inhibiting cell division. While direct and extensive mechanistic studies on Neoxaline are limited, significant insights can be drawn from research on its close structural analog, Oxaline.[8][9]

Studies have demonstrated that both Oxaline and Neoxaline inhibit cell proliferation and induce cell cycle arrest at the G2/M phase in cancer cell lines.[8][9] The underlying mechanism for this is the inhibition of tubulin polymerization .[8][9][10]

The Proposed Signaling Pathway for Neoxaline's Antimitotic Activity

The following signaling pathway is a proposed model for Neoxaline's mechanism of action, based on the findings related to Oxaline and the general understanding of antimitotic agents that target tubulin.[6][8][9]

Caption: Hypothesized signaling pathway for Neoxaline's antimitotic action.

Causality of the Proposed Mechanism:

• Binding to Tubulin: Neoxaline is believed to cross the cell membrane and bind directly to β-tubulin subunits, likely at or near the colchicine-binding site.[8][10] This inference is based on competitive binding assays with Oxaline, which was shown to inhibit the binding of radiolabeled colchicine to tubulin.[8][9]

• Inhibition of Microtubule Polymerization: By binding to tubulin dimers, Neoxaline prevents their polymerization into microtubules.[8][10] Microtubules are dynamic polymers essential for the formation of the mitotic spindle during cell division.[11]

• Disruption of Mitotic Spindle Formation: The inhibition of tubulin polymerization leads to a failure in the proper assembly and function of the mitotic spindle.[12]

• M-Phase Arrest: The spindle assembly checkpoint, a critical cellular surveillance mechanism, detects the defective mitotic spindle and halts the cell cycle in the M phase to prevent chromosomal missegregation.[8][9]

• Induction of Apoptosis: Prolonged arrest in the M phase ultimately triggers the intrinsic apoptotic pathway, leading to programmed cell death.[12]

A Strategic Framework for Elucidating Neoxaline's Bio-active Profile

While the foundational antimitotic activity of Neoxaline is established, a comprehensive understanding of its full bio-active potential and precise mechanism requires further rigorous investigation. The following experimental workflows provide a strategic approach for researchers to systematically characterize Neoxaline.

Experimental Workflow for Comprehensive Bio-activity Screening

This workflow outlines a tiered approach to screen for and validate the biological activities of Neoxaline.

Caption: A comprehensive experimental workflow for investigating Neoxaline.

Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments essential for characterizing the bio-active properties of Neoxaline.

Cell Viability Assay (MTT Protocol)

Objective: To determine the cytotoxic effects of Neoxaline on a panel of cancer cell lines and calculate the half-maximal inhibitory concentration (IC₅₀).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells.[4] Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals.[4] The intensity of the purple color is directly proportional to the number of viable cells.[4]

Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare a serial dilution of Neoxaline in serum-free medium. Remove the culture medium from the wells and add 100 µL of the Neoxaline dilutions (and a vehicle control) to the respective wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[4]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% dimethylformamide in 2% glacial acetic acid with 16% SDS, pH 4.7) to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[4] Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and plot a dose-response curve to determine the IC₅₀ value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Objective: To quantify the induction of apoptosis by Neoxaline in cancer cells.

Principle: In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[8] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye like FITC to label apoptotic cells.[8] Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live cells or early apoptotic cells, but can stain the DNA of late apoptotic and necrotic cells where the membrane integrity is compromised.[8][13] This dual staining allows for the differentiation of live, early apoptotic, late apoptotic, and necrotic cells via flow cytometry.[8][13]

Methodology:

• Cell Treatment: Seed cells in 6-well plates and treat with Neoxaline at its IC₅₀ concentration for 24, 48, and 72 hours. Include an untreated control.

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube and add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze the cells by flow cytometry within one hour.

Target Identification (Affinity-Based Pull-Down Assay)

Objective: To identify the direct protein binding partners of Neoxaline.

Principle: This method involves immobilizing a modified version of the small molecule (Neoxaline) onto a solid support (e.g., agarose beads) to "pull down" its binding partners from a cell lysate.[5][9] The bound proteins are then eluted and identified by mass spectrometry.[5][9]

Methodology:

• Probe Synthesis: Synthesize a Neoxaline analog with a linker arm suitable for conjugation to a solid support, ensuring the modification does not abrogate its bio-activity.

• Immobilization: Covalently attach the Neoxaline analog to activated agarose beads.

• Cell Lysis: Prepare a protein lysate from a relevant cancer cell line.

• Incubation: Incubate the immobilized Neoxaline with the cell lysate to allow for binding. Include control beads without Neoxaline to identify non-specific binders.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins from the beads.

• Protein Identification: Separate the eluted proteins by SDS-PAGE and identify the protein bands of interest by mass spectrometry (e.g., LC-MS/MS).

Future Directions and Concluding Remarks

Neoxaline presents a compelling starting point for the development of novel antimitotic agents. Its foundational bio-activity, inferred to be the inhibition of tubulin polymerization, warrants a more focused and direct investigation. The experimental framework outlined in this guide provides a clear path forward for researchers to thoroughly characterize Neoxaline's mechanism of action, identify its direct molecular targets, and evaluate its preclinical efficacy. Such studies will be instrumental in determining the true therapeutic potential of this promising natural product.

References

• BenchChem. (2025). Potential Therapeutic Applications of Neoxaline in Oncology: A Technical Guide. BenchChem.
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• BenchChem. (2025).
• BenchChem. (2025).
• ResearchGate. (2025). Oxaline, a fungal alkaloid, arrests the cell cycle in M phase by inhibition of tubulin polymerization.
• Hirano, A., Iwai, Y., Masuma, R., Tei, K., & Omura, S. (1979). Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. The Journal of Antibiotics, 32(8), 781–785.
• Wikipedia. (n.d.). Neoxaline. Wikipedia.
• Kamal, A., & Kumar, P. (2018). Recent Progress in Biological Activities of Indole and Indole Alkaloids. Mini-Reviews in Medicinal Chemistry, 18(16), 1362–1375.
• Krystal, G. W., Carlson, P., & Litz, J. (1997). Induction of apoptosis and inhibition of small cell lung cancer growth by the quinoxaline tyrphostins. Journal of Biological Chemistry, 272(32), 20139–20146.
• Royal Society of Chemistry. (2018).
• Abcam. (n.d.). Annexin V apoptosis assay protocol. Abcam.
• MDPI. (2022). Spirooxindole: A Versatile Biologically Active Heterocyclic Scaffold. Molecules, 27(19), 6296.
• Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6), e374.
• SpringerLink. (2023). Novel quinoxaline-3-propanamides as VGFR-2 inhibitors and apoptosis inducers. Journal of the Iranian Chemical Society.
• SpringerLink. (2005). Quinoxaline 1,4-dioxides induce G2/M cell cycle arrest and apoptosis in human colon cancer cells. Cancer Chemotherapy and Pharmacology, 55(4), 369–378.
• Taylor & Francis Online. (2023). Development of tubulin polymerization inhibitors as anticancer agents.
• ResearchGate. (2018). Recent Progress in Biological Activities of Indole and Indole Alkaloids.
• PubMed. (2005). A concise stereoselective route to the indoline spiroaminal framework of neoxaline and oxaline. Organic Letters, 7(5), 941–943.
• PubMed. (1979). Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. The Journal of Antibiotics, 32(8), 781–785.

• American Society for Microbiology. (2021). Activities of Quinoxaline, Nitroquinoxaline, and[5][6][8]Triazolo[4,3-a]quinoxaline Analogs of MMV007204 against Schistosoma mansoni. Antimicrobial Agents and Chemotherapy, 65(11), e00949-21.

• PubMed. (2023). Identification of Inhibitors of Tubulin Polymerization Using a CRISPR-Edited Cell Line with Endogenous Fluorescent Tagging of β-Tubulin and Histone H1. International Journal of Molecular Sciences, 24(3), 2636.
• PubMed. (2009). How do anti-mitotic drugs kill cancer cells? Journal of Cell Science, 122(Pt 15), 2607–2611.
• BML. (n.d.). Neoxaline. BML.
• Thai Journal of Pharmaceutical Sciences. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Thai Journal of Pharmaceutical Sciences, 46(3), 233–250.
• MDPI. (2023). Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. Chemistry, 5(3), 166.
• Wiley Online Library. (2020). 2‐Oxoglutarate Analog‐Based Biomolecular Tools for Exploring Structure–Activity Relationships in Nonheme Iron Enzymes. ChemBioChem, 21(16), 2293–2301.
• MDPI. (2019). Cytotoxic Effects of Diterpenoid Alkaloids Against Human Cancer Cells. Molecules, 24(12), 2329.
• ScienceDirect. (2005). Induction of apoptosis by the plant alkaloid sampangine in human HL-60 leukemia cells is mediated by reactive oxygen species. Biochemical Pharmacology, 69(1), 67–75.

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Protocols & Analytical Methods

The Strategic Conquest of a Complex Indole Alkaloid: Application Notes on the Total Synthesis of Neoxaline

Introduction: The Allure and Challenge of Neoxaline

Neoxaline is a fascinating indole alkaloid first isolated from the fungus Aspergillus japonicus in 1979 by Ōmura and colleagues.[1] Structurally, it belongs to the oxaline family of natural products, characterized by a dense and highly intricate molecular architecture.[1] The core of neoxaline features a challenging indoline spiroaminal framework, a quaternary carbon stereocenter bearing a reverse prenyl group, and a dehydrohistidine moiety.[1][2][3] This structural complexity has made neoxaline a formidable target for synthetic chemists. Beyond its architectural appeal, neoxaline exhibits significant biological activity, notably as an antimitotic agent that arrests the cell cycle in the M phase, making it a molecule of interest for researchers in oncology and drug development.[4] Unlike many related alkaloids, it does not show significant antibacterial or antifungal properties.[4] The first and, to date, only asymmetric total synthesis of (+)-neoxaline was accomplished by the research group of Sunazuka, Ōmura, and Kobayashi in 2013, a landmark achievement that confirmed the absolute configuration of the natural product.[1][5] This guide provides a detailed technical overview of the methodologies employed in this seminal synthesis, offering insights into the strategic decisions, key transformations, and detailed protocols for researchers aiming to understand or apply these advanced synthetic techniques.

Retrosynthetic Analysis and Strategic Overview

The successful total synthesis of neoxaline hinged on a meticulously planned retrosynthetic strategy. The authors envisioned a convergent approach, dissecting the complex target into more manageable building blocks and key transformations.

Logical Flow of the Retrosynthetic Strategy

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Application Notes and Protocols for Determining the Solubility of Neoxaline in Common Laboratory Solvents

Introduction

Neoxaline is a fungal alkaloid first isolated from Aspergillus japonicus.[1][2] It has been identified as an antimitotic agent that inhibits cell proliferation and induces cell cycle arrest at the G2/M phase.[1][3] Additionally, neoxaline exhibits weak stimulatory effects on the central nervous system.[1][2] As with any compound intended for biological research or drug development, understanding its solubility in various solvents is a critical first step for sample preparation, formulation, and in vitro/in vivo assay development. This document provides a comprehensive guide to the known qualitative solubility of neoxaline and presents a detailed protocol for the quantitative determination of its solubility in common laboratory solvents.

Physicochemical Properties of Neoxaline

A foundational understanding of neoxaline's chemical properties informs the selection of appropriate solvents.

Property	Value	Source
Molecular Formula	C23H25N5O4	[4][5]
Molecular Weight	435.5 g/mol	[4]
Appearance	White solid	[6]
Purity	≥97% (HPLC)	[6]

Neoxaline is classified as an indole alkaloid.[7] Alkaloids are a class of naturally occurring organic compounds that typically contain at least one nitrogen atom.[8] The basic nature of the nitrogen atom(s) in their structure often dictates their solubility characteristics. Generally, the free base form of an alkaloid is soluble in organic solvents and less soluble in water.[8][9][10] Conversely, the salt form of an alkaloid, created by reacting the basic alkaloid with an acid, is typically more soluble in water.[8]

Qualitative Solubility of Neoxaline

Based on information from chemical suppliers, the qualitative solubility of neoxaline has been established in several common laboratory solvents.

Solvent	Type	Solubility
Methanol	Polar Protic	Soluble[1][5][6][11][12]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble[1]
Chloroform	Non-polar	Soluble[6][11][12]
Ethyl Acetate	Moderately Polar	Soluble[6][11][12]
Water	Polar Protic	Insoluble[6][11][12]
Hexane	Non-polar	Insoluble[6][11][12]

This qualitative data provides a strong starting point for solvent selection. For instance, for creating stock solutions for in vitro assays, methanol or DMSO would be appropriate choices. For extraction or purification processes, chloroform or ethyl acetate could be utilized. The insolubility in water and hexane is also valuable information for precipitation or washing steps in a purification workflow.

Protocol for Quantitative Solubility Determination

While qualitative data is useful, quantitative solubility (e.g., in mg/mL or mM) is often required for precise experimental design. The following protocol outlines a reliable method for determining the solubility of neoxaline in a solvent of interest. This method is based on the principle of creating a saturated solution and then quantifying the dissolved solute.

Materials and Equipment

• Neoxaline (solid)

• Solvent of interest (e.g., methanol, DMSO, PBS)

• Analytical balance

• Vortex mixer

• Thermostatic shaker/incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm)

Experimental Workflow

Caption: Workflow for quantitative solubility determination.

Step-by-Step Procedure

• Preparation of the Saturated Solution:

  • Add an excess amount of solid neoxaline to a tared vial. The exact amount should be more than what is expected to dissolve.

  • Record the weight of the neoxaline.

  • Add a precise volume of the chosen solvent to the vial.

  • Seal the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached and the solution is saturated.

• Separation of Undissolved Solid:

  • Centrifuge the vial at a high speed to pellet the undissolved neoxaline.

  • Carefully collect the supernatant using a pipette.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification by HPLC:

  • Prepare a standard stock solution of neoxaline in the same solvent with a known concentration.

  • Create a calibration curve by preparing a series of dilutions from the standard stock solution and injecting them into the HPLC.

  • Prepare a suitable dilution of the filtered supernatant (the saturated solution).

  • Inject the diluted sample into the HPLC.

  • Determine the concentration of neoxaline in the diluted sample by comparing its peak area to the calibration curve.

  • Calculate the concentration in the original saturated solution by multiplying by the dilution factor. This value represents the solubility of neoxaline in that solvent at the specified temperature.

Safety Precautions

As neoxaline is a bioactive compound and its full toxicological profile is not extensively documented, appropriate safety measures should be taken.

• Always handle neoxaline in a well-ventilated area, preferably a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid inhalation of the powder and contact with skin and eyes.

• In case of accidental contact, wash the affected area thoroughly with water.

• Consult the Safety Data Sheet (SDS) provided by the supplier for detailed safety and handling information.

Troubleshooting and Considerations

• pH-Dependent Solubility: For aqueous buffers, the solubility of neoxaline is expected to be highly pH-dependent due to its alkaloid nature. It is recommended to test solubility across a range of pH values relevant to the intended application.

• Solvent Purity: The purity of the solvents used can impact solubility. Always use high-purity, analytical grade solvents.

• Temperature Effects: Solubility is temperature-dependent. Ensure that the equilibration step is performed at a controlled and recorded temperature.

• Metastable Forms: Some compounds can exist in different crystalline forms (polymorphs) with different solubilities. The equilibration time is crucial to ensure that the most stable, and thus least soluble, form is being measured.

Conclusion

Neoxaline is an indole alkaloid with demonstrated solubility in common organic solvents such as methanol, DMSO, chloroform, and ethyl acetate, and poor solubility in water and hexane. For applications requiring precise concentrations, the detailed protocol provided in this document will enable researchers to accurately determine the quantitative solubility of neoxaline in their solvent of choice. Adherence to safety protocols is paramount when handling this bioactive compound.

References

• Hirano, A., Iwai, Y., Masuma, R., et al. (1979). Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. J Antibiot (Tokyo), 32(8), 781-785.

• PubChem. (n.d.). Neoxaline. National Center for Biotechnology Information. Retrieved from [Link]

• Bioaustralis Fine Chemicals. (n.d.). Neoxaline. Retrieved from [Link]

• PubMed. (1979). Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. Retrieved from [Link]

• Fiber-Line. (2016). Safety Data Sheet. Retrieved from [Link]

• DC Chemicals. (n.d.). Neoxaline Datasheet. Retrieved from [Link]

• Wikipedia. (n.d.). Neoxaline. Retrieved from [Link]

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Application Notes and Protocols: Preparing Neoxaline Stock Solutions for Cell Culture

Introduction

Neoxaline is a fungal metabolite alkaloid first isolated from Aspergillus japonicus.[1][2] It is a bioactive compound that has garnered interest within the research community for its antimitotic properties.[3] Specifically, Neoxaline functions as an inhibitor of tubulin polymerization, a critical process for cell division, making it a valuable tool for studying the cell cycle and a potential candidate for therapeutic development.[4]

The integrity and reproducibility of in vitro cell culture experiments are fundamentally dependent on the accurate and consistent preparation of reagents.[5] Small molecules like Neoxaline, often supplied as a lyophilized powder, require meticulous handling to create stable, reliable stock solutions.[5][6] Errors in this foundational step, such as incorrect solvent choice, inaccurate concentration calculations, or improper storage, can compromise the validity of downstream experimental data, leading to a significant loss of time and resources.[5]

This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on the best practices for preparing, storing, and quality-controlling Neoxaline stock solutions to ensure maximal activity and experimental reproducibility.

Physicochemical Properties of Neoxaline

A thorough understanding of Neoxaline's properties is the first step toward successful stock solution preparation. This data is crucial for accurate calculations and handling.

Property	Value	Source
Molecular Formula	C₂₃H₂₅N₅O₄	[1][7]
Molecular Weight	435.5 g/mol	[1][7]
Appearance	Solid powder	[4]
Purity	≥98%	[1]
Solubility	Soluble in DMSO and Methanol	[1][4]
Storage (Powder)	-20°C for long-term (months to years)	[1][4]

Core Principles & Mechanistic Insight

Neoxaline exerts its biological effects by binding to tubulin and inhibiting its polymerization into microtubules. Microtubules are essential components of the cytoskeleton and form the mitotic spindle, which is responsible for segregating chromosomes during cell division. By disrupting this process, Neoxaline induces cell cycle arrest, making it a potent antimitotic agent.[3][4]

The causality behind precise stock solution preparation is directly linked to this mechanism. An accurately prepared stock solution ensures that the final working concentration in the cell culture medium delivers the intended molar concentration to the cells, allowing for dose-response relationships to be accurately determined and for experimental results to be comparable across different assays and time points.

Workflow for Neoxaline Stock and Working Solution Preparation

This diagram outlines the critical steps from receiving the lyophilized compound to its final application in cell culture experiments.

Caption: Workflow from Reconstitution to Cell Dosing.

Materials and Reagents

• Neoxaline (lyophilized powder)

• Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

• Sterile, pyrogen-free deionized water (ddH₂O)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile, UV-resistant polypropylene microcentrifuge tubes (e.g., amber or black)

• Sterile, filtered pipette tips

• Calibrated micropipettes

• Vortex mixer

• 0.2 µm sterile syringe filter (optional, for DMSO stock)

• Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant gloves.[8]

Safety Precautions

Before handling Neoxaline, it is imperative to read and understand the Safety Data Sheet (SDS).[8] As a bioactive, antimitotic compound, Neoxaline should be handled with care.

• Handling: Always handle the compound in a well-ventilated area, preferably a chemical fume hood.[8] Avoid creating dust.[9]

• Personal Protection: Wear appropriate PPE, including a lab coat, safety glasses, and nitrile gloves, to prevent skin and eye contact.[8][9]

• Disposal: Dispose of contaminated materials and waste in accordance with institutional and local regulations for chemical waste.

Protocol 1: Preparation of a 10 mM Primary Stock Solution

The standard practice for small molecules is to prepare a high-concentration primary stock in a suitable organic solvent, which can then be diluted to a working concentration.[10] DMSO is the recommended solvent for Neoxaline.[4]

Causality: Creating a high-concentration stock minimizes the volume of solvent added to the final cell culture, thereby reducing potential solvent-induced cytotoxicity.[6][11] A final DMSO concentration of <0.5% is generally considered safe for most cell lines.[6][11]

Step-by-Step Methodology

• Pre-Calculation: Before opening the vial, calculate the volume of DMSO required to achieve a 10 mM stock solution.

  • Formula: Volume (L) = [Mass (g) / Molecular Weight ( g/mol )] / Molar Concentration (mol/L)

  • Example for 1 mg of Neoxaline (MW = 435.5 g/mol ):

    • Mass = 0.001 g

    • Target Concentration = 10 mM = 0.010 mol/L

    • Volume (L) = [0.001 g / 435.5 g/mol ] / 0.010 mol/L = 0.0002296 L

    • Volume (µL) = 229.6 µL

• Equilibration: Remove the Neoxaline vial from -20°C storage and allow it to equilibrate to room temperature for at least 15-20 minutes before opening. This prevents condensation of atmospheric moisture onto the hygroscopic powder.

• Reconstitution:

  • Work in a sterile environment (e.g., a biological safety cabinet).

  • Carefully add the calculated volume (229.6 µL for 1 mg) of anhydrous DMSO directly to the vial.[6]

  • Close the vial tightly and vortex for 1-2 minutes until the powder is completely dissolved.

• Visual Quality Control: Visually inspect the solution against a light source to ensure there are no visible particulates. The solution should be clear.

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles which can degrade the compound, immediately aliquot the primary stock solution into smaller, single-use volumes (e.g., 5-10 µL) in sterile, UV-resistant microcentrifuge tubes.[6][11]

  • Label each aliquot clearly with the compound name, concentration (10 mM), and preparation date.

  • Store the aliquots in a sealed container at -80°C for long-term stability (up to 6 months or longer).[6][11] A -20°C freezer can be used for shorter-term storage (up to 1 month).[11]

Protocol 2: Preparation of Working Solutions for Cell Culture

Working solutions are prepared by diluting the primary stock into a complete cell culture medium immediately before use.

Causality: A stepwise or serial dilution is recommended to prevent the compound from precipitating out of solution when transferred from a high-DMSO environment to an aqueous medium.[11]

Step-by-Step Methodology

• Thawing: Retrieve a single aliquot of the 10 mM primary stock from the -80°C freezer. Thaw it quickly at room temperature and centrifuge briefly to collect the solution at the bottom of the tube.

• Intermediate Dilution (Optional but Recommended):

  • Prepare an intermediate dilution (e.g., 1 mM) by diluting the 10 mM stock 1:10 in pre-warmed complete cell culture medium.

  • For example, add 2 µL of the 10 mM stock to 18 µL of medium. Mix thoroughly by gentle pipetting.

• Final Working Dilution:

  • Using the intermediate or primary stock, calculate the volume needed for your desired final concentration.

  • Example: To prepare 1 mL of culture medium with a final Neoxaline concentration of 10 µM from a 10 mM stock:

    • Use the formula: C₁V₁ = C₂V₂

    • (10,000 µM)(V₁) = (10 µM)(1000 µL)

    • V₁ = 1 µL

  • Add 1 µL of the 10 mM primary stock to 999 µL of pre-warmed complete medium.

• Vehicle Control: It is critical to prepare a vehicle control by adding the same volume of DMSO to the culture medium as was used for the highest concentration of Neoxaline.[11] This allows you to distinguish the effects of the compound from any effects of the solvent.

• Application: Mix the final working solution gently and immediately add it to your cell culture plates.

Quality Control and Validation

A self-validating protocol incorporates checkpoints to ensure the integrity of the stock solution.[12][13]

• Purity and Identity Confirmation: For GMP or GLP-level work, the identity and purity of the initial compound can be confirmed using methods like LC/MS or NMR before preparing the stock solution.[14]

• Concentration Verification: While not standard for basic research, the concentration of the primary stock can be verified using UV-Vis spectrophotometry if an extinction coefficient is known.

• Functional Assay: The most practical validation method is to test each new batch of primary stock in a simple, rapid functional assay (e.g., a cell viability assay like MTT or AlamarBlue) using a known positive control cell line. The resulting IC₅₀ value should be consistent with previously established values.

• Record Keeping: Maintain a detailed logbook for all stock solutions, including compound lot number, date of preparation, calculated concentration, solvent used, and aliquot details.[15]

Neoxaline's Putative Signaling Impact

This diagram illustrates the proposed mechanism of Neoxaline, leading to cell cycle arrest.

Caption: Neoxaline-Induced Disruption of Microtubule Dynamics.

Troubleshooting

Issue	Potential Cause	Recommended Solution
Precipitate forms in working solution	Rapid dilution from DMSO to aqueous medium; compound concentration exceeds its aqueous solubility.	Perform a serial or stepwise dilution. Ensure the final DMSO concentration is sufficient to maintain solubility but non-toxic to cells.
Inconsistent experimental results	Degradation of stock solution due to multiple freeze-thaw cycles; improper storage.	Always use single-use aliquots. Store primary stocks at -80°C. Never re-freeze a thawed working solution in medium.
No observable biological effect	Inactive compound; incorrect concentration calculation; degradation of the compound.	Verify calculations. Prepare a fresh stock solution from the lyophilized powder. Validate the new stock with a functional assay.
High cell death in vehicle control	DMSO concentration is too high (>0.5%); DMSO is not cell culture grade.	Re-calculate dilutions to ensure the final DMSO concentration is <0.5%. Use only high-purity, anhydrous DMSO intended for cell culture.

References

• Vertex AI Search. (n.d.).
• AntBio. (2026, January 7). Small-Molecule Drug Preparation for Cell Culture: Core Principles and.

• Captivate Bio. (n.d.). SMALL MOLECULES. Retrieved January 21, 2026, from [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved January 21, 2026, from [Link]

• Thermo Fisher Scientific. (2011, February 10).

• Wolf, A., Shimamura, S., & Reinhard, F. B. M. (2012). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. Methods in Molecular Biology, 803, 265–271. [Link]

• Wikipedia. (n.d.). Neoxaline. Retrieved January 21, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Neoxaline. PubChem Compound Database. Retrieved January 21, 2026, from [Link]

• AZoLifeSciences. (2021, October 21). Understanding Quality Control in Analytical Chemistry. Retrieved January 21, 2026, from [Link]

• Conduct Science. (2019, November 21). Laboratory Quality Control. Retrieved January 21, 2026, from [Link]

• Chemistry LibreTexts. (2024, February 10). 6.2: Quality Control. Retrieved January 21, 2026, from [Link]

• Hirano, A., Iwai, Y., Masuma, R., Tei, K., & Omura, S. (1979). Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. The Journal of Antibiotics, 32(8), 781–785. [Link]

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• 4. medkoo.com [medkoo.com]
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• 7. Neoxaline | C23H25N5O4 | CID 6440491 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 15. chem.libretexts.org [chem.libretexts.org]

Application Notes &amp; Protocols for In-Vitro Evaluation of Paclitaxel, a Microtubule-Stabilizing Agent

Note to the Reader: The compound "Neoxaline" specified in the topic does not correspond to a known chemical entity in scientific literature. To fulfill the request for a detailed technical guide, this document has been developed using Paclitaxel , a well-characterized and widely used anti-cancer agent, as a representative microtubule-stabilizing compound. The principles and protocols described herein are based on established in-vitro applications of Paclitaxel and are intended to serve as a comprehensive guide for researchers in the field.

Prepared by: Gemini, Senior Application Scientist

Introduction: The Stabilizing Touch of Paclitaxel in Cancer Cell Fate

Paclitaxel is a potent anti-neoplastic agent that has become a cornerstone of chemotherapy for various cancers, including ovarian, breast, and lung cancers.[1] Its primary mechanism of action is the disruption of the normal function of microtubules, which are essential components of the cell's cytoskeleton.[2] Microtubules are dynamic polymers of α- and β-tubulin heterodimers, and their ability to assemble and disassemble is critical for cell division, particularly the formation of the mitotic spindle.[3]

Unlike other anti-tubulin agents that cause microtubule depolymerization, Paclitaxel binds to the β-tubulin subunit of microtubules, stabilizing them and preventing their disassembly.[1][4] This hyper-stabilization leads to the formation of non-functional microtubule bundles, arrest of the cell cycle in the G2/M phase, and ultimately, the induction of apoptosis (programmed cell death).[2][5] These application notes provide a detailed guide to the in-vitro evaluation of Paclitaxel, focusing on core assays to characterize its cytotoxic and mechanistic effects on cancer cell lines.

Mechanism of Action: A Visualized Pathway

Paclitaxel's mode of action is a cascade of events that begins with its binding to microtubules and culminates in apoptotic cell death. The following diagram illustrates this critical signaling pathway.

Caption: Paclitaxel's mechanism of action.

Quantitative Data Summary: Cell Line Sensitivity and Experimental Conditions

The efficacy of Paclitaxel can vary significantly between different cancer cell lines. The following tables provide a starting point for experimental design, summarizing typical concentration ranges and cell seeding densities for common assays.

Table 1: Paclitaxel Concentration Ranges for In-Vitro Assays

Assay Type	Cell Line Examples	Typical Concentration Range (nM)	Incubation Time (hours)
Cytotoxicity (MTT/CCK-8)	MCF-7, HeLa, A549	0.1 - 1000	24, 48, 72
Apoptosis (Annexin V/PI)	Jurkat, PC-3	10 - 100	24, 48
Cell Cycle Analysis	MDA-MB-231, T47D	10 - 100	24, 48

Note: The optimal concentration and incubation time should be empirically determined for each cell line and experimental setup. IC50 values for Paclitaxel can range from 2.5 to 7.5 nM in some cell lines after 24 hours of exposure.[6]

Table 2: Recommended Cell Seeding Densities for 96-well Plates

Cell Line	Seeding Density (cells/well)
MCF-7	5,000 - 10,000
HeLa	3,000 - 7,000
A549	4,000 - 8,000
Jurkat (suspension)	20,000 - 40,000

Experimental Protocols: A Step-by-Step Guide

The following protocols provide detailed methodologies for assessing the in-vitro effects of Paclitaxel. It is crucial to include appropriate controls in every experiment to ensure the validity of the results.

Protocol 1: Cell Viability Assessment using MTT Assay

The MTT assay is a colorimetric method for assessing cell viability.[7] It measures the metabolic activity of cells, which is proportional to the number of viable cells.[7]

Experimental Workflow Diagram

Caption: MTT assay experimental workflow.

Materials:

• Cancer cell line of interest

• Complete culture medium

• Paclitaxel stock solution (e.g., 1 mM in DMSO)[7]

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[7]

• DMSO (Dimethyl sulfoxide)

• Phosphate-Buffered Saline (PBS)

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at the predetermined density in 100 µL of complete medium.

  • Include wells for a medium-only blank and untreated controls.

  • Incubate overnight to allow for cell attachment.[7]

• Paclitaxel Treatment:

  • Prepare serial dilutions of Paclitaxel in complete medium from the stock solution.

  • Carefully remove the medium from the wells and add 100 µL of the Paclitaxel dilutions.

  • For untreated controls, add 100 µL of medium containing the same final concentration of DMSO as the highest Paclitaxel dose.[8]

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours).[7]

• MTT Incubation:

  • After the treatment period, add 10 µL of 5 mg/mL MTT solution to each well.[7]

  • Incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.[7]

• Formazan Solubilization and Measurement:

  • Carefully aspirate the medium without disturbing the formazan crystals.

  • Add 100-150 µL of DMSO to each well to dissolve the crystals.[7]

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.[9]

Data Analysis:

• Subtract the absorbance of the blank wells from all other readings.

• Calculate cell viability as a percentage of the untreated control:

  • % Viability = (Absorbance of treated cells / Absorbance of untreated cells) x 100

• Plot a dose-response curve and determine the IC50 value (the concentration of Paclitaxel that inhibits cell growth by 50%).

Protocol 2: Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells. Early apoptotic cells expose phosphatidylserine (PS) on the outer cell membrane, which is detected by fluorescently labeled Annexin V. PI is a DNA-binding dye that can only enter cells with compromised membranes, thus identifying late apoptotic or necrotic cells.

Experimental Workflow Diagram

Caption: Annexin V/PI staining workflow.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and 10X Binding Buffer)

• Cold PBS

• Flow cytometer

Procedure:

• Cell Preparation:

  • Seed and treat cells with Paclitaxel as desired in 6-well plates.

  • Harvest both adherent and floating cells. For adherent cells, use gentle trypsinization.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Wash the cells twice with cold PBS.[10]

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Use unstained and single-stained controls to set up compensation and gates.

  • Collect data for at least 10,000 events per sample.

Data Interpretation:

• Annexin V- / PI-: Viable cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol uses PI to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content. Paclitaxel-induced G2/M arrest can be clearly visualized with this method.[11]

Experimental Workflow Diagram

Caption: Cell cycle analysis workflow.

Materials:

• Treated and untreated cells

• Cold PBS

• Cold 70% Ethanol

• PI staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Fixation:

  • Harvest approximately 1 x 10^6 cells per sample.

  • Wash the cells with cold PBS.

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While gently vortexing, add 4.5 mL of cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 300 x g for 5 minutes.

  • Discard the ethanol and wash the cells with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Use a histogram to visualize the distribution of cells based on their DNA content.

Data Interpretation:

• G0/G1 phase: Cells with 2n DNA content.

• S phase: Cells with DNA content between 2n and 4n.

• G2/M phase: Cells with 4n DNA content.

• A significant increase in the percentage of cells in the G2/M phase is indicative of Paclitaxel-induced cell cycle arrest.[11][12]

References

• Dr.Oracle. (2025, June 24). What is the mechanism of action of paclitaxel?
• National Institutes of Health. (n.d.). Paclitaxel-induced microtubule stabilization causes mitotic block and apoptotic-like cell death in a paclitaxel-sensitive strain of Saccharomyces cerevisiae. PMC.
• Patsnap Synapse. (2024, July 17). What is the mechanism of Paclitaxel?
• BenchChem. (n.d.). Application Notes: Determining Paclitaxel Cytotoxicity using the MTT Assay.
• BenchChem. (n.d.). The Stabilizing Touch: A Technical Guide to the Mechanism of Action of Paclitaxel on Microtubules.
• PNAS. (n.d.). Insights into the mechanism of microtubule stabilization by Taxol.
• Molecular Biology of the Cell (MBoC). (2017, October 13). How Taxol/paclitaxel kills cancer cells.
• PubMed. (n.d.). Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines.
• BenchChem. (n.d.). Application Note: Analysis of Paclitaxel-Induced Cell Cycle Arrest in PC-3 Cells Using EdU and Propidium Iodide Staining by Flow Cytometry.
• ResearchGate. (n.d.). Cell cycle and morphological changes in response to paclitaxel treatment in breast cancer cell lines.
• Abcam. (n.d.). Cell cycle analysis with flow cytometry and propidium iodide.
• ResearchGate. (2016, March 16). How to use paclitaxel in cell culture cytotoxic test?
• Abcam. (n.d.). MTT assay protocol.
• Thermo Fisher Scientific. (n.d.). BestProtocols: Annexin V Staining Protocol for Flow Cytometry.
• R&D Systems. (n.d.). Protocol: Annexin V and PI Staining by Flow Cytometry.
• Abcam. (n.d.). Annexin V staining assay protocol for apoptosis.

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• 2. What is the mechanism of Paclitaxel? [synapse.patsnap.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Paclitaxel-induced microtubule stabilization causes mitotic block and apoptotic-like cell death in a paclitaxel-sensitive strain of Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]

Application Notes &amp; Protocols for Determining the IC50 of Neoxaline in Antiproliferative Assays

Abstract

Neoxaline, a fungal alkaloid isolated from Aspergillus japonicus, has been identified as a potent antimitotic agent, positioning it as a compound of significant interest for oncological research.[1][2][3][4] A critical step in the preclinical evaluation of any potential anticancer compound is the quantitative determination of its potency. The half-maximal inhibitory concentration (IC50) is the most common metric used to describe the efficacy of a compound in inhibiting a specific biological process, such as cell proliferation, by 50%. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and methodologies for accurately determining the IC50 value of Neoxaline. We present detailed, field-proven protocols for two robust antiproliferative assays: the classic colorimetric MTT assay and the highly sensitive luminescent CellTiter-Glo® assay. Furthermore, we delve into the mechanistic underpinnings of Neoxaline's action, data analysis, and best practices for ensuring self-validating, reproducible results.

Introduction: Neoxaline as an Antimitotic Agent

Neoxaline is a bioactive natural product first isolated in 1979.[3][5] Early investigations revealed its antimitotic properties, suggesting it interferes with cell division, a hallmark of effective anticancer therapies.[2][3][4] While comprehensive in vivo data remains scarce, its structural analog, Oxaline, provides significant insight into its likely mechanism of action.[1] Studies on Oxaline have demonstrated that it inhibits tubulin polymerization by interacting with the colchicine binding site, leading to a cascade of events culminating in cell cycle arrest at the G2/M phase and subsequent apoptosis.[1] The determination of Neoxaline's IC50 is therefore a foundational step in characterizing its antiproliferative potential and comparing its potency across various cancer cell lines.

Putative Mechanism of Action: Microtubule Disruption

The primary mode of action for Neoxaline is believed to mirror that of its analog, Oxaline, by targeting microtubule dynamics. Microtubules are essential cytoskeletal polymers involved in maintaining cell structure, intracellular transport, and, most critically, the formation of the mitotic spindle during cell division.

Key Mechanistic Steps:

• Tubulin Binding: Neoxaline is hypothesized to bind to β-tubulin, likely at or near the colchicine-binding site, preventing its polymerization into microtubules.[1]

• Disruption of Microtubule Dynamics: This inhibition disrupts the delicate equilibrium between microtubule polymerization and depolymerization, which is essential for the proper formation and function of the mitotic spindle.

• M-Phase Arrest: Without a functional mitotic spindle, the cell is unable to properly segregate its chromosomes, triggering the spindle assembly checkpoint and causing the cell cycle to arrest in the M phase (mitosis).[1]

• Induction of Apoptosis: Prolonged M-phase arrest is an unsustainable state for the cell and typically leads to the activation of the intrinsic apoptotic pathway, resulting in programmed cell death.

Caption: Putative mechanism of action for Neoxaline as an antimitotic agent.

Choosing an Antiproliferative Assay

The selection of an appropriate assay is critical for obtaining reliable IC50 data. The two protocols detailed below, MTT and CellTiter-Glo®, are widely used and rely on different principles to measure cell viability.

Feature	MTT Assay	CellTiter-Glo® (ATP) Assay
Principle	Measures mitochondrial reductase activity converting tetrazolium salt to formazan.[6]	Measures intracellular ATP levels, an indicator of metabolically active cells.[6][7]
Format	Multi-step; requires a solubilization step for the formazan product.[8]	Homogeneous "add-mix-measure" protocol.[6][7]
Sensitivity	Good	High sensitivity and broad linear range.[6]
Throughput	Moderate	Ideal for high-throughput screening (HTS).[9]
Limitations	Can be affected by compounds altering cellular metabolism.[6]	ATP levels can be affected by factors other than cell number.[6]

General Experimental Workflow

A successful IC50 determination experiment follows a structured workflow. This process ensures that the results are reproducible and the data is of high quality. The general steps are applicable to most cell-based antiproliferative assays.

Caption: Generalized workflow for IC50 determination of Neoxaline.

Detailed Experimental Protocols

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This protocol is based on the principle that mitochondrial dehydrogenases in living, metabolically active cells can reduce the yellow MTT tetrazolium salt into purple formazan crystals.[8][10] The amount of formazan produced is directly proportional to the number of viable cells.[8]

Materials and Reagents:

• Selected cancer cell line(s)

• Complete culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

• Neoxaline stock solution (e.g., 10 mM in DMSO)

• 96-well flat-bottom sterile culture plates

• MTT solution (5 mg/mL in sterile PBS)[8]

• Dimethyl sulfoxide (DMSO) or other suitable solubilization buffer

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

• Humidified incubator (37°C, 5% CO2)

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest cells during their logarithmic growth phase.

  • Determine cell density and viability using a hemocytometer or automated cell counter.

  • Seed cells into a 96-well plate at a pre-determined optimal density (typically 3,000-10,000 cells/well) in 100 µL of complete culture medium.[11]

  • Expertise Note: The optimal seeding density varies between cell lines and should be determined empirically to ensure cells are still in logarithmic growth at the end of the incubation period.[12]

  • Incubate the plate overnight (18-24 hours) to allow for cell attachment.[8]

• Compound Treatment:

  • Prepare a series of at least 8-10 serial dilutions of Neoxaline from the stock solution in complete culture medium. A common starting range for a new compound might be 100 µM down to low nM concentrations.

  • Trustworthiness Note: Ensure the final DMSO concentration in all wells, including the vehicle control, is identical and non-toxic (typically ≤ 0.5%).[8]

  • Carefully remove the medium from the wells and add 100 µL of the prepared Neoxaline dilutions. Include "cells only" (untreated) and "vehicle control" (medium with DMSO) wells. Set up each concentration in triplicate.

  • Incubate the plate for a predetermined duration (e.g., 48 or 72 hours).[8] The incubation time is critical and can influence the IC50 value.[13]

• MTT Addition and Incubation:

  • After incubation, add 10-20 µL of MTT solution (5 mg/mL) to each well.[11]

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will reduce the MTT, forming visible purple formazan crystals.[8]

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the crystals.[8][11]

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization.[8][11]

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[8] A reference wavelength of 630 nm can be used to reduce background noise.[8][14]

Protocol 2: CellTiter-Glo® Luminescent Cell Viability Assay

This homogeneous assay quantifies the amount of ATP present, which signals the presence of metabolically active cells.[7][15] The procedure involves adding a single reagent directly to the cultured cells, resulting in cell lysis and the generation of a luminescent signal proportional to the ATP concentration.[7]

Materials and Reagents:

• Selected cancer cell line(s)

• Complete culture medium

• Neoxaline stock solution (e.g., 10 mM in DMSO)

• Opaque-walled 96-well plates (white plates are recommended for luminescence)

• CellTiter-Glo® Reagent (e.g., Promega Corp.)[7]

• Multichannel pipette

• Luminometer or microplate reader with luminescence detection capabilities

• Orbital plate shaker

• Humidified incubator (37°C, 5% CO2)

Step-by-Step Methodology:

• Reagent Preparation:

  • Thaw the CellTiter-Glo® Buffer and equilibrate it to room temperature.

  • Equilibrate the lyophilized CellTiter-Glo® Substrate to room temperature.

  • Transfer the buffer into the substrate bottle to reconstitute the reagent. Mix by gentle inversion until the substrate is completely dissolved.[9][16]

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT Assay protocol, using opaque-walled plates instead of clear plates. Seed 100 µL of cell suspension per well.

• Assay Execution:

  • After the 48-72 hour drug incubation, remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.[9][16] This ensures optimal enzyme activity.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).[9]

  • Expertise Note: The "add-mix-measure" format is a key advantage, reducing pipetting errors and simplifying the workflow.[7]

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[9][16]

  • Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.[9][16]

• Data Acquisition:

  • Record the luminescence from each well using a luminometer. The integration time will depend on the instrument and signal strength.

Data Analysis and IC50 Calculation

The goal of data analysis is to generate a dose-response curve from which the IC50 value can be accurately derived.

• Background Subtraction: Subtract the average reading from "medium only" or blank wells from all other readings.[8]

• Normalization: Calculate the percentage of cell viability for each Neoxaline concentration relative to the vehicle-treated control cells.

  • % Cell Viability = (Reading of Treated Well / Average Reading of Vehicle Control Wells) x 100 [10]

• Dose-Response Curve: Plot the calculated % Cell Viability (Y-axis) against the logarithm of the Neoxaline concentration (X-axis).[17][18] This transformation typically produces a sigmoidal (S-shaped) curve.[17]

• IC50 Determination: Use a non-linear regression analysis to fit the data to a sigmoidal dose-response (variable slope) equation.[8][18] Software such as GraphPad Prism or R can perform this analysis.[18][19] The IC50 is the concentration of Neoxaline that produces a 50% reduction in cell viability.[19]

Data Presentation: Summarize the final calculated IC50 values in a clear, structured table.

Cell Line	Assay Used	Incubation Time (hr)	Neoxaline IC50 (µM) ± SD
e.g., HeLa	MTT	72	Value
e.g., A549	MTT	72	Value
e.g., HeLa	CellTiter-Glo®	72	Value
e.g., A549	CellTiter-Glo®	72	Value

References

• Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. (n.d.). Creative Bioarray. Retrieved from [Link]

• CellTiter-Glo Assay. (n.d.). Oslo University Hospital. Retrieved from [Link]

• MTT Cell Assay Protocol. (n.d.). Texas Children's Hospital. Retrieved from [Link]

• MTT Assay and IC50 Calculation. (n.d.). Bio-protocol. Retrieved from [Link]

• Dose–Response Curves and the Determination of IC50 and EC50 Values. (2024). ACS Publications - Journal of Medicinal Chemistry. Retrieved from [Link]

• Mastering Dose Response Curves: IC50 & Nonlinear Regression in Prism. (2025). GraphPad. YouTube. Retrieved from [Link]

• Drug dose-response data analysis. (2021). Towards Data Science. Retrieved from [Link]

• NONLINEAR MODEL-BASED ESTIMATES OF IC50 FOR STUDIES INVOLVING CONTINUOUS THERAPEUTIC DOSE-RESPONSE DATA. (n.d.). PubMed Central. Retrieved from [Link]

• How to calculate IC50 for my dose response? (2016). ResearchGate. Retrieved from [Link]

• Neoxaline. (n.d.). Wikipedia. Retrieved from [Link]

• Table S1 IC50 values of 1−49 against cancer and normal cell lines... (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions. (2015). Frontiers in Pharmacology. Retrieved from [Link]

• Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. (1979). PubMed. Retrieved from [Link]

• What is the difference between an antiproliferative assay and a cytotoxicity assay? (2014). ResearchGate. Retrieved from [Link]

• Alkaloids as neuroprotectors: targeting signaling pathways in neurodegenerative diseases. (n.d.). PubMed. Retrieved from [Link]

• Standardized Protocol for Resazurin-Based Viability Assays on A549 Cell Line for Improving Cytotoxicity Data Reliability. (2024). ResearchGate. Retrieved from [Link]

• Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors? (2022). PubMed. Retrieved from [Link]

• IC50 distribution between cell lines. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis, In Vitro Antiproliferative Activity, and In Silico Evaluation of Novel Oxiranyl-Quinoxaline Derivatives. (2022). PubMed. Retrieved from [Link]

• Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions. (2015). PubMed Central. Retrieved from [Link]

• Neoxaline. (n.d.). Bio-Connect. Retrieved from [Link]

• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. (2025). National Institutes of Health. Retrieved from [Link]

• The Anticancer Action of a Novel 1,2,4-Triazine Sulfonamide Derivative in Colon Cancer Cells. (2021). National Institutes of Health. Retrieved from [Link]

• Cytotoxicity assay representing the antiproliferative effects (% viability)... (n.d.). ResearchGate. Retrieved from [Link]

• A Quinoxaline Derivative as a New Therapeutic Agent for Sepsis through Suppression of TLR4 Signaling Pathways. (2025). PubMed Central. Retrieved from [Link]

• Synthesis and in Vitro Antiproliferative Activity of New Phenylaminoisoquinolinequinones against Cancer Cell Lines. (n.d.). PubMed Central. Retrieved from [Link]

• Signaling Pathways in Oxidative Stress-Induced Neurodegenerative Diseases: A Review of Phytochemical Therapeutic Interventions. (n.d.). PubMed Central. Retrieved from [Link]

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Application Notes and Protocols for Neoxaline in Cell Cycle Analysis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Neoxaline, a fungal alkaloid, has been identified as a potent antimitotic agent, making it a compound of significant interest for cancer research and drug development.[1] Its mechanism of action, analogous to its close relative Oxaline, involves the disruption of microtubule dynamics, a critical process for cell division.[1] This leads to a halt in the cell cycle at the M phase, ultimately triggering apoptotic pathways in cancer cells. This document provides a comprehensive guide for researchers on the use of Neoxaline in cell cycle analysis experiments. It details the underlying mechanism of Neoxaline-induced mitotic arrest, provides robust protocols for experimental validation, and offers insights into data interpretation and troubleshooting.

Introduction: Neoxaline as a Mitotic Inhibitor

Neoxaline is a natural product isolated from Aspergillus japonicus.[1] Structurally similar to Oxaline, it belongs to a class of compounds that exhibit strong anti-proliferative properties.[2] The primary molecular target of this class of compounds is tubulin, the fundamental protein subunit of microtubules. By interfering with tubulin polymerization, Neoxaline effectively disrupts the formation and function of the mitotic spindle, a requisite for chromosome segregation during mitosis. This disruption activates the spindle assembly checkpoint, leading to a prolonged arrest in the M phase of the cell cycle.[3] The sustained mitotic arrest ultimately culminates in apoptotic cell death, highlighting the therapeutic potential of Neoxaline in oncology.

Mechanism of Action: Disruption of Microtubule Dynamics and M-Phase Arrest

The cell cycle is a tightly regulated process that ensures the faithful replication and segregation of the genome. The transition from G2 to M phase is driven by the activation of the Cyclin B1/CDK1 complex. Neoxaline exerts its effect by disrupting a key component of the M phase machinery: the microtubules.

• Inhibition of Tubulin Polymerization: Neoxaline, like its analogue Oxaline, is believed to bind to tubulin, preventing its polymerization into microtubules. This action is similar to other well-known microtubule-targeting agents like colchicine.

• Disruption of Mitotic Spindle Formation: The inability of tubulin to polymerize prevents the formation of a functional mitotic spindle. This structure is essential for aligning and separating sister chromatids during mitosis.

• Activation of the Spindle Assembly Checkpoint (SAC): The SAC is a crucial surveillance mechanism that ensures all chromosomes are properly attached to the mitotic spindle before anaphase onset. The presence of unattached kinetochores due to a defective spindle leads to the activation of the SAC.

• M-Phase Arrest: An active SAC inhibits the Anaphase-Promoting Complex/Cyclosome (APC/C), an E3 ubiquitin ligase. This inhibition prevents the degradation of key mitotic proteins, including Cyclin B1, thus locking the cell in mitosis.

• Induction of Apoptosis: Prolonged mitotic arrest is an unsustainable state for the cell. This sustained arrest can trigger the intrinsic apoptotic pathway, leading to programmed cell death.

Signaling Pathway of Neoxaline-Induced Mitotic Arrest

Caption: Hypothetical signaling pathway for Neoxaline as an antimitotic agent.

Experimental Protocols for Cell Cycle Analysis

To investigate the effects of Neoxaline on the cell cycle, a combination of flow cytometry for DNA content analysis and Western blotting for key cell cycle proteins is recommended.

Experimental Workflow

Experimental Workflow for Neoxaline Cell Cycle Analysis

Caption: A typical experimental workflow for studying Neoxaline's effects.

Protocol 1: Cell Cycle Analysis by Propidium Iodide Staining and Flow Cytometry

This protocol details the most common method for assessing cell cycle distribution based on DNA content.[4][5]

Materials:

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) Staining Solution:

  • 50 µg/mL Propidium Iodide

  • 100 µg/mL RNase A

  • 0.1% Triton X-100 in PBS

• Flow cytometry tubes

Procedure:

• Cell Culture and Treatment:

  • Seed cells at an appropriate density to ensure they are in the logarithmic growth phase at the time of treatment.

  • Treat cells with varying concentrations of Neoxaline (e.g., 0.1, 1, 10 µM) for different time points (e.g., 12, 24, 48 hours). Include a vehicle-treated control (e.g., DMSO).

• Cell Harvesting:

  • For adherent cells, gently trypsinize and collect the cells. For suspension cells, collect them directly.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Wash the cell pellet once with ice-cold PBS and centrifuge again.

• Fixation:

  • Resuspend the cell pellet in 500 µL of ice-cold PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension.

  • Incubate the cells for at least 2 hours at -20°C. Cells can be stored at -20°C for several weeks.

• Staining:

  • Centrifuge the fixed cells at 800 x g for 5 minutes and discard the ethanol.

  • Wash the cell pellet once with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Data Acquisition:

  • Analyze the samples on a flow cytometer.

  • Collect data from at least 10,000 single-cell events.

  • Use a linear scale for the PI fluorescence signal.

Protocol 2: Western Blot Analysis of M-Phase Regulatory Proteins

This protocol is used to assess the protein levels of key M-phase regulators, such as Cyclin B1 and CDK1.

Materials:

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli Sample Buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary Antibodies (e.g., anti-Cyclin B1, anti-CDK1, anti-Actin or anti-Tubulin as a loading control)

• HRP-conjugated Secondary Antibody

• Enhanced Chemiluminescence (ECL) Substrate

Procedure:

• Cell Lysis:

  • Following Neoxaline treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer.

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Normalize the protein amounts for all samples and prepare them with Laemmli buffer.

  • Boil the samples at 95°C for 5 minutes.

  • Load equal amounts of protein onto an SDS-PAGE gel and run the electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

Data Analysis and Interpretation

Flow Cytometry Data

• Gating Strategy: Gate on the single-cell population using a forward scatter (FSC) vs. side scatter (SSC) plot to exclude debris and doublets.

• Cell Cycle Histograms: Generate a histogram of PI fluorescence intensity. The x-axis represents DNA content, and the y-axis represents the number of events.

  • The first peak (2N DNA content) corresponds to cells in the G0/G1 phase.

  • The region between the two peaks represents cells in the S phase.

  • The second peak (4N DNA content) corresponds to cells in the G2/M phase.

• Interpretation of M-Phase Arrest: Treatment with Neoxaline is expected to cause a significant increase in the percentage of cells in the G2/M peak compared to the vehicle-treated control. This accumulation indicates a block in the G2 or M phase of the cell cycle.

Western Blot Data

• Cyclin B1: In cells arrested in mitosis, the levels of Cyclin B1 are expected to be elevated due to the inhibition of its degradation by the APC/C.

• CDK1: The total protein levels of CDK1 are generally not expected to change significantly with cell cycle arrest. However, analyzing the phosphorylation status of CDK1 (e.g., inhibitory phosphorylation at Tyr15) can provide further insights.

• Loading Control: Actin or tubulin levels should remain constant across all samples, confirming equal protein loading.

Summary of Expected Results

Parameter	Vehicle Control	Neoxaline Treatment	Interpretation
Cell Population in G2/M	Baseline level (e.g., 10-15%)	Significant increase (e.g., >30%)	Induction of G2/M arrest.
Cyclin B1 Protein Level	Basal expression	Increased expression	Stabilization of Cyclin B1 due to mitotic arrest.
CDK1 Protein Level	Stable expression	Stable expression	Total CDK1 levels are generally unaffected.

Troubleshooting

Problem	Possible Cause	Solution
Flow Cytometry: Poor resolution of G2/M peak	Cell clumping	Filter the stained cell suspension through a nylon mesh before analysis. Ensure single-cell suspension after harvesting.
Inappropriate staining	Optimize PI and RNase A concentrations and incubation time. Ensure complete RNA degradation.
Flow Cytometry: High CV of G0/G1 peak	High flow rate	Run samples at a low flow rate to improve data quality.
Debris in the sample	Gate out debris based on FSC and SSC properties.
Western Blot: No or weak signal	Insufficient protein loading	Ensure accurate protein quantification and load a sufficient amount of protein (20-40 µg).
Ineffective antibody	Use a validated antibody at the recommended dilution. Optimize antibody incubation time and temperature.
Western Blot: High background	Insufficient blocking	Increase blocking time or try a different blocking agent (e.g., BSA instead of milk).
Antibody concentration too high	Titrate the primary and secondary antibody concentrations.

Conclusion

Neoxaline presents a promising avenue for anti-cancer drug discovery due to its ability to induce mitotic arrest and subsequent apoptosis. The protocols outlined in this application note provide a robust framework for researchers to investigate and validate the effects of Neoxaline on the cell cycle. By combining flow cytometry for quantitative analysis of cell cycle distribution with Western blotting for key protein markers, a comprehensive understanding of Neoxaline's mechanism of action can be achieved.

References

• Benchchem. (n.d.). Potential Therapeutic Applications of Neoxaline in Oncology: A Technical Guide.
• Koizumi, Y., Arai, M., Tomoda, H., & Omura, S. (2004). Oxaline, a fungal alkaloid, arrests the cell cycle in M phase by inhibition of tubulin polymerization. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1693(1), 47-55.
• ResearchGate. (n.d.). Cell cycle profile of cells treated or pretreated with oxaline.
• Benchchem. (n.d.). Neoxaline In Vivo Application Notes: A Review of Available Data.
• ResearchGate. (2004). Oxaline, a fungal alkaloid, arrests the cell cycle in M phase by inhibition of tubulin polymerization.
• Flow Cytometry Core Facility, University of Virginia School of Medicine. (n.d.). DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide.
• UCL. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining.
• Pozarowski, P., & Darzynkiewicz, Z. (2004). Analysis of cell cycle by flow cytometry. Methods in Molecular Biology, 281, 301-311.
• Abcam. (n.d.). Cell cycle analysis with flow cytometry and propidium iodide.
• ResearchGate. (2014). How do you interpret the experimental data of cell cycle by flow cytometry?.
• Cell Signaling Technology. (n.d.). Cyclin B1 Antibody #4138.
• ResearchGate. (n.d.). Western blot analysis for expression of cyclin B1, Cdk1, Cdc25B and....

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Isolating Neoxaline from Fungal Cultures: A Detailed Guide for Researchers

This document provides a comprehensive guide for the isolation and purification of Neoxaline, a bioactive alkaloid, from fungal cultures of Aspergillus japonicus. This guide is intended for researchers, scientists, and professionals in drug development. The protocols herein are synthesized from established methods for fungal alkaloid extraction and purification, providing a robust framework for obtaining high-purity Neoxaline for further investigation.

Introduction to Neoxaline

Neoxaline is a bioactive indole alkaloid first isolated from the fungus Aspergillus japonicus Fg-551.[1][2] It belongs to a unique class of fungal metabolites characterized by a complex chemical structure. Neoxaline has garnered interest in the scientific community for its biological activities, which include stimulation of the central nervous system.[1][3] The intricate structure and biological profile of Neoxaline make it a compelling target for natural product synthesis and pharmacological studies.

Property	Value	Source
Molecular Formula	C23H25N5O4	[1]
Molecular Weight	435.48 g/mol	[2]
Appearance	White, crystalline solid	[2]
Solubility	Soluble in Methanol, Chloroform, Ethyl Acetate	[2]
Insolubility	Insoluble in Water, Hexane	[2]

Overall Workflow for Neoxaline Isolation

The isolation of Neoxaline from Aspergillus japonicus is a multi-step process that begins with fungal fermentation, followed by extraction of the crude secondary metabolites, and concluding with chromatographic purification to isolate the target compound. The following diagram illustrates the key stages of this workflow.

Caption: A flowchart illustrating the major stages in the isolation and purification of Neoxaline.

Part 1: Fermentation of Aspergillus japonicus

The production of Neoxaline is dependent on the optimal growth of Aspergillus japonicus. The following protocol is a general guideline for the submerged fermentation of this fungus to promote the biosynthesis of secondary metabolites.

Media Preparation and Sterilization

A nutrient-rich medium is essential for robust fungal growth and secondary metabolite production. The following is a suggested medium composition based on common practices for Aspergillus fermentation.

Component	Concentration (g/L)	Purpose
Glucose	100.0	Primary Carbon Source
Peptone	10.0	Nitrogen Source
Yeast Extract	5.0	Vitamins and Growth Factors
KH2PO4	1.0	Phosphorus Source and Buffering Agent
MgSO4·7H2O	0.5	Source of Magnesium Ions
FeSO4·7H2O	0.01	Trace Element

Protocol:

• Dissolve all components in distilled water.

• Adjust the pH of the medium to 6.0 using 1M NaOH or 1M HCl.

• Dispense the medium into fermentation flasks (e.g., 100 mL of medium in 250 mL Erlenmeyer flasks).

• Plug the flasks with cotton stoppers and sterilize by autoclaving at 121°C for 20 minutes.

Inoculation and Incubation

Protocol:

• Prepare a spore suspension of Aspergillus japonicus Fg-551 from a fresh agar plate culture in sterile saline solution containing 0.05% Tween 80.

• Inoculate the sterilized fermentation medium with the spore suspension to a final concentration of approximately 1 x 10^6 spores/mL.

• Incubate the flasks on a rotary shaker at 28°C and 200 rpm for 7-10 days. The optimal incubation time should be determined by monitoring Neoxaline production through small-scale time-course experiments.

Part 2: Extraction of Neoxaline

Following fermentation, the next critical step is the extraction of Neoxaline from the culture broth. As Neoxaline is soluble in moderately polar organic solvents, a liquid-liquid extraction procedure is employed.[2]

Harvesting and Initial Extraction

Protocol:

• At the end of the fermentation period, harvest the culture broth.

• Separate the fungal mycelia from the culture supernatant by filtration through cheesecloth or by centrifugation.

• Adjust the pH of the supernatant to a neutral or slightly basic pH (e.g., pH 7-8) with a suitable base (e.g., 1M NaOH) to ensure Neoxaline is in its free base form.

• Transfer the pH-adjusted supernatant to a large separatory funnel.

• Add an equal volume of ethyl acetate or chloroform to the separatory funnel.

• Shake the funnel vigorously for 5-10 minutes, periodically venting to release pressure.

• Allow the layers to separate. The organic layer (top for ethyl acetate, bottom for chloroform) will contain the extracted Neoxaline.

• Collect the organic layer.

• Repeat the extraction of the aqueous layer two more times with fresh organic solvent to maximize the recovery of Neoxaline.

• Pool all the organic extracts.

Concentration of the Crude Extract

Protocol:

• Dry the pooled organic extract over anhydrous sodium sulfate to remove any residual water.

• Filter off the sodium sulfate.

• Concentrate the dried organic extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• The resulting residue is the crude extract containing Neoxaline and other secondary metabolites.

Part 3: Chromatographic Purification of Neoxaline

The crude extract is a complex mixture of compounds, and therefore, chromatographic techniques are necessary to isolate Neoxaline to a high degree of purity. Silica gel column chromatography is the primary method for this purification, followed by analytical techniques to assess purity.[1]

Silica Gel Column Chromatography

Silica gel is a polar stationary phase, and the separation of compounds is based on their polarity. Less polar compounds will elute first, followed by more polar compounds.

Protocol:

• Column Packing:

  • Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent (e.g., hexane).

  • Pour the slurry into a glass chromatography column with the stopcock closed.

  • Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of the initial mobile phase (e.g., chloroform or a mixture of hexane and ethyl acetate).

  • Carefully load the dissolved sample onto the top of the silica gel column.

• Elution:

  • Begin elution with a non-polar mobile phase (e.g., 100% chloroform or a hexane:ethyl acetate mixture).

  • Gradually increase the polarity of the mobile phase by increasing the proportion of a more polar solvent (e.g., ethyl acetate or methanol). A suggested gradient could be from 100% chloroform to a chloroform:methanol mixture (e.g., 95:5).

  • Collect fractions of the eluate in test tubes.

Fraction Analysis by Thin-Layer Chromatography (TLC)

TLC is a rapid and effective method to monitor the separation and identify the fractions containing Neoxaline.

Protocol:

• Spot a small amount of each collected fraction onto a silica gel TLC plate.

• Develop the TLC plate in a chamber containing a suitable mobile phase (e.g., chloroform:methanol, 9:1 v/v).

• After development, dry the plate and visualize the spots under UV light (254 nm and 366 nm).

• Alternatively, use a visualizing agent such as Dragendorff's reagent, which is commonly used for detecting alkaloids.

• Pool the fractions that show a spot corresponding to the Rf value of a Neoxaline standard (if available) or the major Dragendorff-positive spot.

• Concentrate the pooled fractions under reduced pressure to obtain partially purified Neoxaline.

Part 4: Purity Assessment and Characterization

The final step is to assess the purity of the isolated Neoxaline and confirm its identity. High-Performance Liquid Chromatography (HPLC) is the preferred method for purity determination.

Analytical HPLC

Protocol:

• Method Development: An HPLC method will need to be developed for Neoxaline. A good starting point would be a reversed-phase C18 column with a mobile phase consisting of a mixture of acetonitrile and water or methanol and water, with a possible addition of a modifier like formic acid or trifluoroacetic acid to improve peak shape.

• Analysis:

  • Dissolve a small amount of the purified Neoxaline in a suitable solvent (e.g., methanol).

  • Inject the sample into the HPLC system.

  • Monitor the elution profile using a UV detector, as the indole moiety in Neoxaline will absorb UV light.

  • Purity can be estimated by the relative area of the Neoxaline peak compared to the total area of all peaks in the chromatogram. A purity of >98% is often desired for biological assays.[2]

Structure Confirmation

For definitive identification, spectroscopic methods are essential.

• Mass Spectrometry (MS): To confirm the molecular weight of the isolated compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (1H and 13C): To elucidate the chemical structure and confirm it matches that of Neoxaline.

Conclusion

The protocols outlined in this application note provide a robust and systematic approach to the isolation of Neoxaline from Aspergillus japonicus cultures. The successful implementation of these methods will enable researchers to obtain high-purity Neoxaline for further investigation into its biological activities and potential therapeutic applications. It is important to note that optimization of fermentation and purification conditions may be necessary to maximize the yield and purity of the final product.

References

• Hirano, A., Iwai, Y., Masuma, R., Tei, K., & Omura, S. (1979). Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. The Journal of antibiotics, 32(8), 781–785.

• Bioaustralis Fine Chemicals. (n.d.). Neoxaline. Retrieved from [Link]

• Wikipedia. (2023). Neoxaline. Retrieved from [Link]

• University of Canterbury. (n.d.). Column chromatography. Retrieved from [Link]

• Sorbead India. (2022). Preparative Isolation And Purification Of Alkaloids Through Chromatography. Retrieved from [Link]

• BLK Chemical. (n.d.). Neoxaline. Retrieved from [Link]

• Sorbead India. (n.d.). Isolation of Pyrrolizidine Alkaloids - Column Chromatography. Retrieved from [Link]

• Li, Y., et al. (2024). Isolation and Identification of Indole Alkaloids from Aspergillus amstelodami BSX001 and Optimization of Ultrasound-Assisted Extraction of Neoechinulin A. Molecules, 29(9), 2054.
• Gartz, J. (1994). Extraction and analysis of indole derivatives from fungal biomass. Journal of basic microbiology, 34(1), 17–22.

• Teledyne ISCO. (n.d.). Silica Gel Column Chromatography. Retrieved from [Link]

• Petruczynik, A. (2012). Analysis of alkaloids from different chemical groups by different liquid chromatography methods. Current Issues of Pharmacy and Medical Sciences, 25(2), 193-200.
• Ideguchi, T., et al. (2013). Asymmetric total synthesis of neoxaline. Journal of the American Chemical Society, 135(34), 12568–12571.

• Kitasato Microbial Library. (2022). Aspergillus japonicus Fg551(Fungi). Retrieved from [Link]

• Lu, S., et al. (2018). Bioactive Novel Indole Alkaloids and Steroids from Deep Sea-Derived Fungus Aspergillus fumigatus SCSIO 41012. Marine drugs, 16(9), 329.
• Sunazuka, T., et al. (2005). A concise stereoselective route to the indoline spiroaminal framework of neoxaline and oxaline. Organic letters, 7(5), 941–943.
• El-Sayed, K. A. (2021). Marine Indole Alkaloids—Isolation, Structure and Bioactivities. Marine drugs, 19(11), 658.
• Lu, S., et al. (2018). Bioactive Novel Indole Alkaloids and Steroids from Deep Sea-Derived Fungus Aspergillus fumigatus SCSIO 41012. Molecules, 23(9), 2379.
• Giebułtowicz, J., et al. (2020). A Fast and Reliable UHPLC–MS/MS-Based Method for Screening Selected Pharmacologically Significant Natural Plant Indole Alkaloids. Molecules, 25(14), 3258.
• Omura, S., et al. (1979). Herquline, a new alkaloid produced by Penicillium herquei. Fermentation, isolation and properties. The Journal of antibiotics, 32(8), 786–790.

• Petruczynik, A. (2012). Methods used for TLC of alkaloids. ResearchGate. Retrieved from [Link]

• Li, Y., et al. (2024). Isolation and Identification of Indole Alkaloids from Aspergillus amstelodami BSX001 and Optimization of Ultrasound-Assisted Extraction of Neoechinulin A. Molecules, 29(9), 2054.

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Navigating the In Vivo Administration of Neoxaline: A Foundational Guide for Preclinical Research

Introduction: The Scientific Landscape of Neoxaline

Neoxaline is a fungal alkaloid metabolite originally isolated from Aspergillus japonicus.[1][2] Structurally characterized by a complex polycyclic system, its molecular formula is C₂₃H₂₅N₅O₄ with a molar mass of approximately 435.48 g/mol .[3][4][5] Early investigations into its biological activity identified neoxaline as an antimitotic agent, suggesting its potential as an antiproliferative compound for further study.[5][6][7][8] Additionally, initial observations noted a weak stimulatory effect on the central nervous system in mice.[1][5][6]

This guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive framework for initiating in vivo studies with neoxaline. It addresses the current knowledge gaps by presenting a logical workflow for compound preparation, administration, and monitoring, grounded in established best practices for preclinical research. While specific, validated protocols for neoxaline are not yet established, this document offers the necessary technical guidance to design and execute the foundational studies required to unlock its therapeutic potential.

Part 1: Preclinical Assessment and Formulation Development

The successful in vivo administration of any novel compound begins with a thorough understanding of its physicochemical properties and the development of a safe and effective formulation. Given neoxaline's limited solubility in aqueous solutions, careful selection of a vehicle is paramount.

Physicochemical Properties of Neoxaline

A summary of neoxaline's known properties is essential for formulation strategy.

Property	Value/Description	Source(s)
Molecular Formula	C₂₃H₂₅N₅O₄	[3][4][5]
Molar Mass	~435.48 g/mol	[3][4][5]
Appearance	White solid	[7]
Solubility	Soluble in Methanol, Chloroform, Ethyl Acetate, and DMSO. Insoluble in Water and Hexane.	[7][9]
Storage	Recommended at -20°C for long-term stability.	[7][10]

Vehicle Selection and Formulation Protocol

The insolubility of neoxaline in water mandates the use of a non-aqueous vehicle or a co-solvent system for parenteral administration. The choice of vehicle is critical and must be non-toxic at the administered volume, biocompatible, and should not interfere with the biological activity of neoxaline.

Recommended Starting Vehicles for Solubility Testing:

• Dimethyl Sulfoxide (DMSO): Neoxaline is known to be soluble in DMSO.[9] However, pure DMSO can be toxic in vivo. A common strategy is to dissolve the compound in a minimal amount of DMSO and then dilute it with a more biocompatible vehicle like saline or polyethylene glycol (PEG).

• Co-solvent Systems: A mixture of solvents can enhance solubility while minimizing toxicity. A widely used formulation in preclinical studies is a combination of DMSO, PEG 400, and saline or water.

Protocol 1: Preparation of a Neoxaline Formulation for Parenteral Administration

• Objective: To prepare a stock solution and final dosing solution of neoxaline for parenteral (e.g., intraperitoneal or intravenous) administration.

• Materials:

  • Neoxaline powder

  • Dimethyl Sulfoxide (DMSO), sterile, injectable grade

  • Polyethylene Glycol 400 (PEG 400), sterile, injectable grade

  • Sterile Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

  • Sterile, conical tubes (1.5 mL, 15 mL, 50 mL)

  • Calibrated pipettes and sterile tips

  • Vortex mixer

• Methodology:

  • Stock Solution Preparation (e.g., 10 mg/mL in DMSO):

    • Weigh the required amount of neoxaline in a sterile microcentrifuge tube.

    • Add the calculated volume of DMSO to achieve the target concentration (e.g., for 10 mg of neoxaline, add 1 mL of DMSO).

    • Vortex thoroughly until the neoxaline is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, but stability at elevated temperatures should be considered.

  • Final Dosing Solution Preparation (Example for a 1 mg/mL final concentration):

    • This step involves diluting the DMSO stock solution with co-solvents. A common vehicle composition is 10% DMSO, 40% PEG 400, and 50% Saline (v/v/v).

    • In a sterile conical tube, add the required volume of the neoxaline stock solution. For 1 mL of final solution, this would be 100 µL of the 10 mg/mL stock.

    • Add 400 µL of PEG 400 and vortex gently to mix.

    • Slowly add 500 µL of sterile saline, vortexing gently during the addition to prevent precipitation.

    • Visually inspect the final solution for any signs of precipitation. If the solution is not clear, the formulation may need to be adjusted (e.g., by increasing the ratio of DMSO or PEG 400).

  • Vehicle Control Preparation: It is imperative to prepare a vehicle-only control solution using the same final concentrations of DMSO, PEG 400, and saline. This control will be administered to a separate cohort of animals to account for any effects of the vehicle itself.

Part 2: In Vivo Administration Routes and Protocols

The choice of administration route depends on the experimental objective, the desired pharmacokinetic profile (e.g., rapid systemic exposure vs. sustained release), and the properties of the compound.[11][12] For initial studies with neoxaline, intraperitoneal and intravenous injections are common starting points.

Workflow for In Vivo Administration

The following diagram illustrates a generalized workflow for the in vivo administration of a test compound like neoxaline.

Caption: Generalized workflow for in vivo compound administration.

Intraperitoneal (IP) Injection Protocol

IP injection is a common route for administering substances systemically in rodents. Absorption is generally slower than intravenous but faster than subcutaneous routes.[13][14]

Protocol 2: Intraperitoneal Administration in Mice

• Objective: To administer neoxaline into the peritoneal cavity of a mouse.

• Materials:

  • Prepared neoxaline dosing solution and vehicle control.

  • 1 mL syringe with a 25-27 gauge needle.

  • Animal scale.

  • Appropriate personal protective equipment (PPE).

• Methodology:

  • Dose Calculation: Weigh the animal immediately before injection. Calculate the required volume using the formula: Volume (mL) = (Dose (mg/kg) * Animal Weight (kg)) / Concentration (mg/mL).

  • Animal Restraint: Restrain the mouse securely, ensuring the head is tilted downwards to move abdominal organs away from the injection site.

  • Injection Site: The preferred injection site is the lower right or left abdominal quadrant.

  • Injection: Insert the needle at a 15-30 degree angle into the peritoneal cavity. Aspirate briefly by pulling back on the plunger to ensure no fluid (e.g., urine from the bladder or intestinal contents) is drawn into the syringe.[13][14]

  • Delivery: If aspiration is clear, inject the calculated volume smoothly.

  • Post-Injection: Withdraw the needle and return the animal to its cage. Monitor the animal for any immediate adverse reactions.

Intravenous (IV) Injection Protocol

IV administration provides immediate and complete systemic exposure, bypassing absorption barriers.[12] In mice, the lateral tail vein is the most common site. This procedure requires a higher level of technical skill.

Protocol 3: Intravenous Administration via the Lateral Tail Vein in Mice

• Objective: To administer neoxaline directly into the systemic circulation of a mouse.

• Materials:

  • Prepared neoxaline dosing solution and vehicle control.

  • Insulin or tuberculin syringe with a 27-30 gauge needle.

  • A mouse restrainer and a heat lamp or warm water to induce vasodilation.

• Methodology:

  • Dose Calculation: Calculate the required injection volume as described for IP injection.

  • Animal Preparation: Place the mouse in a suitable restrainer. Warm the tail using a heat lamp or by immersing it in warm water for 1-2 minutes to dilate the lateral veins.

  • Vein Visualization: Clean the tail with an alcohol wipe. The two lateral tail veins should be visible on either side of the tail.

  • Injection: With the needle bevel facing up, insert the needle into one of the lateral veins at a shallow angle.

  • Delivery: Successful entry into the vein is often indicated by a lack of resistance upon injection. Administer the solution slowly. If significant resistance is felt or a subcutaneous bleb forms, the needle is not in the vein.

  • Post-Injection: Withdraw the needle and apply gentle pressure to the injection site with gauze to prevent bleeding. Return the animal to its cage and monitor.

Part 3: Hypothetical Mechanism of Action and Monitoring

While the precise molecular target of neoxaline is not fully elucidated, its classification as an antimitotic agent suggests it interferes with cell division.[5][6][7] Antimitotic agents typically disrupt microtubule dynamics, which are critical for the formation of the mitotic spindle during the M phase of the cell cycle.

Hypothetical Signaling Pathway

The following diagram illustrates a generalized pathway by which an antimitotic agent like neoxaline might exert its effects, leading to cell cycle arrest and apoptosis. This is a hypothetical model and requires experimental validation for neoxaline.

Caption: Hypothetical signaling pathway for Neoxaline as an antimitotic agent.

In Vivo Monitoring and Data Collection

Following administration, rigorous monitoring is crucial to assess both the efficacy and toxicity of neoxaline.

Key Parameters to Monitor:

• General Health: Daily monitoring of body weight, food and water intake, posture, and activity levels.

• Toxicity Signs: Observe for signs of distress, such as ruffled fur, lethargy, labored breathing, or neurological symptoms (given the reported CNS effects).

• Efficacy Endpoints (Model-Dependent):

  • Oncology Models: Regular measurement of tumor volume using calipers.

  • Neurological Models: Behavioral assessments (e.g., open field test, rotarod test).

• Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: Collection of blood samples at various time points post-administration to determine the drug's concentration in plasma and correlate it with biological effects.

Conclusion and Future Directions

The administration of neoxaline in in vivo animal models represents a critical step in evaluating its therapeutic potential. Due to the current lack of established protocols, a careful, stepwise approach is mandatory. Researchers must begin with fundamental formulation development and proceed to dose-range finding and toxicity studies before embarking on full-scale efficacy trials. The protocols and frameworks provided in this guide offer a scientifically grounded starting point for these essential investigations. Future research should aim to publish detailed methodologies and findings to build a collective knowledge base, paving the way for a comprehensive understanding of neoxaline's in vivo behavior and potential clinical applications.

References

• Neoxaline In Vivo Application Notes: A Review of Available D
• Neoxaline | C23H25N5O4 | CID 6440491. PubChem, NIH.
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• Hirano, A., Iwai, Y., Masuma, R., Tei, K., & Omura, S. (1979). Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. The Journal of Antibiotics, 32(8), 781–785.
• Neoxaline. Wikipedia.
• Neoxaline. Bioaustralis Fine Chemicals.
• Neoxaline Product Inform
• N-allyl quinoxaline derivative exhibited potent and selective cytotoxicity through EGFR/VEGFR-mediated apoptosis: In vitro and in vivo studies. Journal of Biochemical and Molecular Toxicology, 38(4), e23690.
• Neoxaline. MedKoo Biosciences.
• Neoxaline. Cayman Chemical.
• Structure–Activity Relationships and in Vivo Evaluation of Quinoxaline Derivatives for PET Imaging of β-Amyloid Plaques. ACS Medicinal Chemistry Letters, 5(7), 819–824.
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• Oxaline. Cayman Chemical.
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• Turner, P. V., Brabb, T., Pekow, C., & Vasbinder, M. A. (2011). Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider.

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Application Note: A Stability-Indicating HPLC Method for the Purity Analysis of Neoxaline

Introduction

Neoxaline is a complex fungal alkaloid metabolite isolated from Aspergillus japonicus.[1][2] Its intricate chemical structure, C23H25N5O4, and molecular weight of approximately 435.5 g/mol contribute to its notable biological activities, which include weak stimulation of the central nervous system.[1][3][4] As with any potential therapeutic agent, the purity of the active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts its safety and efficacy. Therefore, a robust, accurate, and reliable analytical method is essential for quantifying neoxaline and detecting any process-related impurities or degradation products.

This application note presents a detailed, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity analysis of neoxaline. The method has been developed and validated based on the principles outlined in the International Council for Harmonisation (ICH) guideline Q2(R1), ensuring it is fit for purpose in research, development, and quality control environments.[5] We will detail the rationale behind the method's development, provide comprehensive protocols for its execution and validation, and explain the importance of forced degradation studies in ensuring the method's specificity.

Principles and Method Rationale

The development of a robust HPLC method is predicated on the physicochemical properties of the analyte. Neoxaline is a multifaceted molecule featuring an indole core, multiple nitrogen-containing heterocycles, and both hydrogen-bond donor (hydroxyl) and acceptor (carbonyl, methoxy) groups.[3] This structure confers moderate polarity and a strong UV-absorbing chromophore, making RP-HPLC with UV detection the analytical technique of choice.

• Chromatographic Mode (Reverse-Phase): Reverse-phase HPLC is selected due to its versatility and suitability for separating moderately polar organic molecules. A non-polar stationary phase (like C18) is used in conjunction with a polar mobile phase, which allows for excellent separation based on hydrophobicity.

• Stationary Phase (Column Selection): A C18 (octadecylsilyl) column is chosen as the stationary phase. This is the most common reverse-phase packing and provides a strong hydrophobic surface for retaining a molecule with the complexity of neoxaline. A column with a particle size of 3.5 µm to 5 µm offers a good balance between high resolution and moderate backpressure.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer and an organic modifier is employed to ensure adequate separation of the main neoxaline peak from potential impurities that may have widely varying polarities.

  • Organic Modifier: Acetonitrile is selected over methanol due to its lower viscosity (resulting in lower backpressure) and better UV transparency at lower wavelengths.

  • Aqueous Phase: A phosphate buffer (e.g., potassium phosphate monobasic) at a slightly acidic pH (e.g., pH 3.0) is used. This helps to maintain a consistent ionization state for the amine and imidazole functionalities in the neoxaline molecule, leading to sharp, symmetrical peak shapes.

• Detection: The extensive conjugated system of double bonds within the neoxaline structure is predicted to have a strong UV absorbance. A photodiode array (PDA) detector is ideal, as it allows for the monitoring of multiple wavelengths simultaneously and can assess peak purity. Based on similar complex alkaloids, a primary detection wavelength of 254 nm is selected, with 280 nm as a secondary option.

Experimental Protocols

Protocol 1: HPLC Purity Analysis of Neoxaline

This protocol details the step-by-step procedure for determining the purity of a neoxaline sample.

3.1.1. Materials and Reagents

• Neoxaline Reference Standard and Test Sample

• Acetonitrile (HPLC Grade)

• Potassium Phosphate Monobasic (KH2PO4) (Analytical Grade)

• Orthophosphoric Acid (85%) (Analytical Grade)

• Deionized Water (18.2 MΩ·cm)

3.1.2. Equipment

• HPLC system with a gradient pump, autosampler, column thermostat, and Photodiode Array (PDA) detector.

• Analytical Balance

• pH Meter

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm, PTFE or nylon)

3.1.3. Solution Preparation

• Mobile Phase A (Aqueous Buffer, pH 3.0): Dissolve 1.36 g of KH2PO4 in 1 L of deionized water. Adjust the pH to 3.0 ± 0.05 with 85% orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase B (Organic): Acetonitrile (100%).

• Diluent: A mixture of Mobile Phase A and Mobile Phase B (50:50, v/v).

• Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of Neoxaline Reference Standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Test Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of the neoxaline test sample into a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

3.1.4. Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	20 mM KH2PO4, pH 3.0
Mobile Phase B	Acetonitrile
Gradient Elution	0-5 min: 30% B5-25 min: 30% to 80% B25-30 min: 80% B30.1-35 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	PDA at 254 nm
Run Time	35 minutes

3.1.5. Analysis Procedure

• Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

• Inject the diluent (blank) to ensure no system peaks interfere with the analysis.

• Inject the Standard Solution five times to check for system suitability (see Section 5.2 for criteria).

• Inject the Test Solution in duplicate.

• After the sequence is complete, process the chromatograms.

Protocol 2: Forced Degradation Study

To validate the method as "stability-indicating," forced degradation studies are essential.[6][7][8] These studies expose the API to harsh conditions to intentionally produce degradation products and prove that the method can separate them from the intact API.[9][10]

3.2.1. Sample Preparation Prepare a stock solution of neoxaline at a concentration of 1.0 mg/mL in a 50:50 acetonitrile/water mixture. Use this stock for all stress conditions. The target degradation is 5-20%.[11]

3.2.2. Stress Conditions

• Acid Hydrolysis: Mix 5 mL of stock solution with 5 mL of 0.1 M HCl. Keep at 60°C for 24 hours. Before injection, neutralize with an equivalent amount of 0.1 M NaOH and dilute with diluent.

• Base Hydrolysis: Mix 5 mL of stock solution with 5 mL of 0.1 M NaOH. Keep at 60°C for 4 hours. Before injection, neutralize with an equivalent amount of 0.1 M HCl and dilute with diluent.

• Oxidative Degradation: Mix 5 mL of stock solution with 5 mL of 3% hydrogen peroxide (H2O2). Keep at room temperature, protected from light, for 24 hours. Dilute with diluent before injection.

• Thermal Degradation: Store the stock solution at 80°C in an oven for 48 hours. Allow to cool and dilute with diluent before injection.

• Photolytic Degradation: Expose the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines). Analyze a control sample stored in the dark. Dilute with diluent before injection.

3.2.3. Analysis Analyze all stressed samples, along with an unstressed control sample, using the HPLC method described in Protocol 1. The PDA detector is crucial here to evaluate peak purity and ensure that the neoxaline peak is spectrally homogenous in the presence of co-eluting degradants.

Workflow and Logic Diagrams

A clear workflow is essential for reproducible results. The following diagrams illustrate the overall analysis process and the logic for validating the method.

Caption: Overall workflow for Neoxaline purity analysis.

Caption: Decision logic for HPLC method validation.

Method Validation According to ICH Q2(R1)

Method validation provides documented evidence that the analytical procedure is suitable for its intended purpose.[12][13] The following parameters must be assessed for a purity and impurity determination method.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[5] The results of the forced degradation study (Protocol 2) are the primary evidence for specificity. The method is considered specific if:

• The neoxaline peak is well-resolved from all degradation product peaks.

• The peak purity analysis (using a PDA detector) of the neoxaline peak in stressed samples passes, indicating no co-eluting impurities.

System Suitability

System suitability tests are performed before the analysis to ensure the chromatographic system is performing adequately.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0 for the neoxaline peak
Theoretical Plates (N)	> 2000 for the neoxaline peak
%RSD of Peak Area	≤ 1.0% for five replicate injections of standard

Linearity

Linearity is the ability to elicit test results that are directly proportional to the concentration of the analyte.

• Procedure: Prepare a series of at least five concentrations of Neoxaline Reference Standard, typically ranging from the Limit of Quantitation (LOQ) to 150% of the nominal test concentration (e.g., 0.005 mg/mL to 0.75 mg/mL).

• Analysis: Plot the peak area against the concentration and perform a linear regression analysis.

Parameter	Acceptance Criteria
Correlation Coefficient (r²)	≥ 0.998
Y-intercept	Should be close to zero

Accuracy

Accuracy is the closeness of the test results to the true value. It is determined by spiking a placebo with known amounts of neoxaline at different concentration levels.

• Procedure: Prepare samples in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the nominal test concentration).

• Analysis: Calculate the percentage recovery for each sample.

Parameter	Acceptance Criteria
Mean Recovery	98.0% to 102.0% at each concentration level

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Repeatability (Intra-assay precision): Analyze six individual preparations of the neoxaline test sample at 100% of the test concentration on the same day, by the same analyst, on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

Parameter	Acceptance Criteria
%RSD for Purity Results	≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. These are typically determined based on the signal-to-noise ratio (S/N) of the analyte peak (LOD ≈ 3:1, LOQ ≈ 10:1) or from the standard deviation of the response and the slope of the linearity curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Procedure: Introduce small changes to the method, such as:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase pH (± 0.1 units)

• Analysis: Evaluate the effect on system suitability parameters (e.g., peak tailing, resolution between closely eluting peaks). The method is robust if system suitability criteria are still met under these varied conditions.

Data Analysis and Interpretation

Purity Calculation: The purity of the neoxaline sample is calculated using the area percent method.

Purity (%) = (Area of Neoxaline Peak / Total Area of All Peaks) x 100

Reporting Impurities: Any peak other than the main neoxaline peak and solvent peaks is considered an impurity. Report the retention time and the area percent of each impurity.

Forced Degradation Analysis:

• Compare the chromatograms of the stressed samples to the unstressed control.

• Confirm that the neoxaline peak remains pure (via PDA analysis) and is well-resolved from any new peaks that appear.

• Document the conditions that lead to significant degradation, as this provides insight into the intrinsic stability of the molecule. This information is crucial for guiding formulation development and defining appropriate storage conditions.

Conclusion

This application note provides a comprehensive, scientifically grounded framework for the purity analysis of neoxaline using a stability-indicating RP-HPLC method. The detailed protocols for analysis and method validation, guided by ICH principles, ensure that the procedure is robust, reliable, and suitable for its intended use in a regulated environment. The inclusion of forced degradation studies is critical for establishing the method's specificity and providing valuable data on the stability profile of neoxaline. By adhering to this guide, researchers and drug development professionals can confidently assess the quality and purity of neoxaline, a vital step in its journey from discovery to potential clinical application.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 6440491, Neoxaline. Retrieved from [Link].

• DC Chemicals (n.d.). Neoxaline Datasheet. Retrieved from [Link].

• Hirano, A., Iwai, Y., Masuma, R., Tei, K., & Omura, S. (1979). Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. The Journal of Antibiotics, 32(8), 781–785. Available from: [Link].

• Wikipedia (n.d.). Neoxaline. Retrieved from [Link].

• Bioaustralis Fine Chemicals (n.d.). Neoxaline. Retrieved from [Link].

• Scribd (n.d.). ICH Q2(R1) Analytical Method Validation. Retrieved from [Link].

• ECA Academy (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link].

• International Council for Harmonisation (ICH). Quality Guidelines. Retrieved from [Link].

• Scientific Research Publishing (n.d.). ICH-Guidelines Q2(R1), Validation of Analytical Procedures Text and Methodology. Retrieved from [Link].

• Altabrisa Group (2025). 3 Key Regulatory Guidelines for Method Validation. Retrieved from [Link].

• International Journal of Trend in Scientific Research and Development (IJTSRD). Stability Indicating HPLC Method Development – A Review. Retrieved from [Link].

• SciSpace (n.d.). Stability Indicating HPLC Method Development and Validation. Retrieved from [Link].

• Chromatography Online (2010). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Retrieved from [Link].

• International Journal of Pharmaceutical and Phytopharmacological Research (IJPPR). Stability Indicating HPLC Method Development: A Review. Retrieved from [Link].

• Indian Journal of Natural Sciences (2014). HPLC Stability Indicating Assay Method for Marketed Herbal Antihypertensive Formulations Containing Rauwolfia serpentina Benth.. Retrieved from [Link].

• ResearchGate (2019). (PDF) Stability Indicating HPLC Method Development: A Review. Retrieved from [Link].

• Open Access Journals (n.d.). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Retrieved from [Link].

• MDPI (2020). Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. Retrieved from [Link].

• BioPharm International (2015). Forced Degradation Studies for Biopharmaceuticals. Retrieved from [Link].

• American Pharmaceutical Review (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link].

• Pharmaguideline (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link].

• Acta Poloniae Pharmaceutica (2006). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Retrieved from [Link].

• PubMed (2000). Chemical and analytical characterization of related organic impurities in drugs. Retrieved from [Link].

• Bulgarian Chemical Communications (2019). HPLC method for analyzing new compounds – analogs of an antineoplastic drug. Retrieved from [Link].

• International Journal of Applied Pharmaceutics (2023). A Stability Demonstrating HPLC Method Development and Validation for Related Substances in Oxtriphylline using Quality by Design. Retrieved from [Link].

• International Journal of Research in Pharmacy and Chemistry (2015). A validated LC method for the determination of assay and purity of DRF-2725 and its enantiomers by chiral chromatography. Retrieved from [Link].

• ResearchGate (n.d.). Identification and Characterization of a New Process Related Impurity in Terbutaline Sulfate by Accurate-Mass Q-TOF LC/MS/MS and NMR. Retrieved from [Link].

• SynZeal (n.d.). Linezolid Impurities. Retrieved from [Link].

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Technical Notes & Optimization

Technical Support Center: Improving the Aqueous Solubility of Neoxaline

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for Neoxaline. This document provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address challenges related to the aqueous solubility of Neoxaline. As an indole alkaloid fungal metabolite, Neoxaline's complex and hydrophobic structure presents significant hurdles for formulation in aqueous systems.[1][2] This guide is designed to provide both theoretical understanding and practical, validated solutions to overcome these challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding Neoxaline handling and solubility.

Q1: Why is Neoxaline poorly soluble in neutral aqueous solutions?

A: Neoxaline's poor aqueous solubility is due to its molecular structure. It is a complex indole alkaloid with a large, rigid, and predominantly hydrophobic carbon skeleton.[1][3] While it contains several nitrogen and oxygen atoms capable of hydrogen bonding, the molecule's overall nonpolar surface area is substantial, making it energetically unfavorable to dissolve in a highly polar solvent like water.[4] Most alkaloids are poorly soluble or insoluble in water in their free base form.[5]

Q2: What are the recommended organic solvents for preparing a stock solution of Neoxaline?

A: Neoxaline is soluble in several organic solvents. For creating a concentrated stock solution, the following are recommended:

• Methanol: Reported as a solvent for Neoxaline.[1]

• Dimethyl Sulfoxide (DMSO): A common solvent for dissolving a wide range of compounds for in vitro screening.[6]

• Chloroform and Ethyl Acetate: Also reported as effective solvents, though less common for biological applications due to their toxicity.[2]

Q3: I am using a DMSO stock solution. What precautions should I take when diluting it into my aqueous buffer for a cell-based assay?

A: When using a DMSO stock, it is critical to minimize the final concentration of DMSO in your aqueous medium, as it can be toxic to cells, typically above 0.5-1%. A common issue is "crashing out," where the compound precipitates upon dilution. To avoid this:

• Limit Stock Concentration: Do not make your DMSO stock overly concentrated.

• Serial Dilution: Perform serial dilutions in your aqueous buffer.

• Vortexing: Add the DMSO stock to the aqueous buffer dropwise while vortexing vigorously to promote rapid dispersion and prevent localized supersaturation that leads to precipitation.

• Final DMSO Concentration: Always calculate the final DMSO percentage in your working solution and include a vehicle control (buffer with the same DMSO concentration but no Neoxaline) in your experiments.

Q4: What are the primary strategies for directly dissolving Neoxaline in an aqueous buffer?

A: The three most effective strategies, which will be detailed in this guide, are:

• pH Adjustment: Leveraging the basic nature of alkaloids to form a soluble salt at acidic pH.[7][]

• Co-solvency: Using water-miscible organic solvents to reduce the overall polarity of the solvent system.[9][10]

• Complexation with Cyclodextrins: Encapsulating the Neoxaline molecule within a cyclodextrin to form a water-soluble inclusion complex.[11][12]

Part 2: Troubleshooting Guide & Advanced Solutions

This section provides solutions to specific experimental problems in a question-and-answer format.

Problem: I tried dissolving Neoxaline directly in my phosphate-buffered saline (PBS) at pH 7.4, but it won't dissolve and just forms a suspension. Why?

Analysis and Solution: Neoxaline is an alkaloid containing basic nitrogen atoms, likely within its imidazole moiety.[3][5] At neutral pH (7.4), these nitrogens are largely unionized (in their free base form), rendering the molecule hydrophobic and insoluble in water.[2][13]

Primary Recommendation: The most direct solution is to protonate these basic nitrogens by lowering the pH, which converts the molecule into a more soluble salt.[14]

• Step 1: Attempt to dissolve the Neoxaline powder in an acidic aqueous solution, such as 10-50 mM HCl.

• Step 2: Once dissolved, you can adjust the pH back towards your desired final pH with a base like NaOH. However, be aware that the compound may precipitate if you raise the pH back to a point where the ionized form is no longer favored. It is crucial to determine the pH at which precipitation occurs.

Problem: For my in vitro assay, I must avoid organic solvents like DMSO and ethanol. How can I prepare a sufficiently concentrated aqueous solution?

Analysis and Solution: When organic solvents are not an option, complexation is the premier strategy. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity, making them ideal for encapsulating poorly soluble molecules like Neoxaline.[12][15] This "host-guest" complex presents a hydrophilic outer surface to the water, dramatically increasing the apparent solubility of the guest molecule.[16]

Primary Recommendation: Use a chemically modified cyclodextrin, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD), which have significantly higher aqueous solubility and lower toxicity than the parent β-cyclodextrin.[17]

• Workflow: Prepare a solution of HP-β-CD in your desired buffer. Add the Neoxaline powder to this solution. Stir or sonicate the mixture to facilitate the formation of the inclusion complex. See Protocol 3 for a detailed methodology.

Problem: My required concentration is high (>1 mM), and neither pH adjustment nor co-solvents alone are sufficient. What is the next step?

Analysis and Solution: For achieving high concentrations of poorly soluble compounds, a combination of techniques is often necessary.[] The limitations of individual methods (e.g., precipitation at near-neutral pH, solvent toxicity at high concentrations) can be overcome by using them in concert.

Primary Recommendation: Combine pH adjustment with a co-solvent or cyclodextrin.

• pH + Co-solvent: First, dissolve Neoxaline in a minimal amount of a co-solvent like PEG 400 or propylene glycol.[18] Then, add this solution to an acidic aqueous buffer (e.g., pH 3-4) while vortexing. The co-solvent helps keep the drug solubilized while the acidic pH ensures the salt form is favored, synergistically increasing solubility.

• pH + Cyclodextrin: Dissolve Neoxaline in an acidic solution first. Then, add this acidic drug solution to a buffer containing a solubilizing concentration of HP-β-CD. The cyclodextrin will complex with any unionized drug molecules that exist in equilibrium, further shifting the equilibrium towards dissolution.

Part 3: Visualization & Experimental Workflows

Decision Workflow for Neoxaline Solubilization

This flowchart guides the selection of an appropriate solubilization strategy based on experimental constraints.

Caption: Decision workflow for selecting a Neoxaline solubilization strategy.

Mechanism of pH-Dependent Solubility for Alkaloids

This diagram illustrates how pH affects the ionization and solubility of Neoxaline.

Caption: Effect of pH on Neoxaline's ionization and aqueous solubility.

Mechanism of Cyclodextrin Inclusion Complexation

This diagram shows the encapsulation of a hydrophobic drug molecule by a cyclodextrin.

Caption: Formation of a water-soluble Neoxaline-cyclodextrin complex.

Part 4: Detailed Experimental Protocols

Protocol 1: Solubilization by pH Adjustment

This method is ideal for creating aqueous solutions for applications where an acidic pH is tolerable.

• Preparation: Weigh the desired amount of Neoxaline powder. Prepare a stock solution of 0.1 M HCl.

• Dissolution: Add a small volume of 0.1 M HCl to the Neoxaline powder. Vortex or sonicate until the solid is fully dissolved. The solution should be clear.

• Dilution: Dilute the concentrated acidic stock into your final aqueous buffer to reach the desired concentration.

• pH Titration (Optional): If a higher pH is required, slowly add 0.1 M NaOH dropwise while stirring. Monitor for any signs of precipitation. Stop adding base if the solution becomes cloudy.

• Validation: Filter the final solution through a 0.22 µm syringe filter to remove any micro-precipitates before use.

Protocol 2: Solubilization using Co-solvents

This method is useful when a low percentage of an organic solvent is acceptable in the final formulation.[10]

Co-solvent	Typical Starting % (v/v)	Notes
Propylene Glycol	10-40%	Low toxicity, commonly used in parenteral formulations.[19]
Ethanol	5-20%	Effective but can be volatile and may affect some biological systems.
PEG 400	10-50%	Very low toxicity, highly effective for many compounds.[18]

• Preparation: Select a co-solvent from the table above.

• Stock Solution: Dissolve the Neoxaline powder directly into the chosen co-solvent to create a concentrated stock. Gentle warming (30-40°C) may aid dissolution.

• Dilution: Add the co-solvent stock solution dropwise into the vigorously stirring aqueous buffer. This ensures rapid dispersion and minimizes precipitation.

• Final Concentration: Ensure the final percentage of the co-solvent in the working solution is below the toxic limit for your specific application. Always include a vehicle control.

Protocol 3: Solubilization using Cyclodextrin Complexation

This is the preferred method for generating solvent-free aqueous solutions.[20]

• Cyclodextrin Selection: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is recommended due to its high aqueous solubility and excellent safety profile.[17]

• CD Solution Preparation: Prepare a 10-40% (w/v) solution of HP-β-CD in your desired aqueous buffer. For example, dissolve 20 g of HP-β-CD in water or buffer and bring the final volume to 100 mL.

• Complexation: Add the Neoxaline powder directly to the HP-β-CD solution.

• Incubation: Vigorously stir or sonicate the mixture at room temperature for 1-24 hours. The time required depends on the desired concentration and the specific affinity of Neoxaline for the cyclodextrin cavity. The solution should become clear as the complex forms.

• Filtration: Once dissolution is complete, filter the solution through a 0.22 µm syringe filter to remove any undissolved particles and ensure sterility.

References

• Kadgood, S., Channarong, S., & Chailapakul, O. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16.

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727.

• Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement.

• Gampa, K. C., et al. (2016). Techniques for solubility enhancement of poorly soluble drugs: An overview. Asian Journal of Pharmaceutics, 10(2).

• Pharmapproach. (2023). Co-solvency and anti-solvent method for the solubility enhancement.

• Yuliani, S. H., et al. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Brieflands, 11(2), 123-131.

• Popa, G., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Molecules, 28(18), 6673.

• Al-Ghazali, M. A., & Al-Awady, M. J. (2023). Mechanisms and Therapeutic Applications of β-Cyclodextrin in Drug Solubilisation and Delivery Systems. Pharmaceuticals, 16(7), 1017.

• Wikipedia. Cosolvent.

• Loftsson, T., & Brewster, M. E. (1996). Pharmaceutical applications of cyclodextrins. 1. Drug solubilization and stabilization. Journal of pharmaceutical sciences, 85(10), 1017-1025.

• Ali, M. A., et al. (2022). Enhancement of Water Solubility for Lopinavir by Co-solvency Approach. Bio-equivalent and Bio-availability Studies, 6(1), 1-4.

• Shandong IRO Chelating Chemical Co., Ltd. (2022). Cosolvent - The 'Medicinal Magician' in The Laboratory.

• Madhavi, V. (2015). Solubility enhancement and cosolvency. Slideshare.

• Cayman Chemical. (n.d.). Neoxaline (CAS Number: 909900-78-3).

• Singh, R., et al. (2015). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Journal of Drug Delivery and Therapeutics, 5(2), 32-39.

• BML. (n.d.). Neoxaline Datasheet.

• Garcia-Perez, P., et al. (2020). Cyclodextrins for Pharmaceutical and Biomedical Applications. Royal Society of Chemistry.

• Pharmacy 180. (n.d.). Indole Alkaloids.

• Sharma, D., et al. (2016). Solubility Enhancement of Drugs. International Journal of Pharmaceutical Research and Applications, 7(1), 191-202.

• Slideshare. (2016). Solubility enhancement -by pH change & complexation.

• Atanasov, A. G., et al. (2021). Analysis of alkaloids (indole alkaloids, isoquinoline alkaloids, tropane alkaloids). Methods in Enzymology, 647, 435-465.

• BOC Sciences. (n.d.). pH Adjustment and Co-Solvent Optimization.

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. 5(6), 199-204.

• Siepe, G., et al. (2006). Strategies to Overcome pH-Dependent Solubility of Weakly Basic Drugs by Using Different Types of Alginates. Pharmaceutical Development and Technology, 11(2), 237-246.

• National Center for Biotechnology Information. (n.d.). Neoxaline. PubChem Compound Database.

• ChemicalBook. (n.d.). Alkaloids.

• Tokyo Chemical Industry UK Ltd. (n.d.). Alkaloids.

• DC Chemicals. (n.d.). Neoxaline Datasheet.

• MedKoo Biosciences. (n.d.). Neoxaline.

• Solubility of Things. (n.d.). Indole.

• PubChemLite. (n.d.). Neoxaline.

• Hirano, A., et al. (1979). Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. The Journal of antibiotics, 32(8), 781-785.

• Caltag Medsystems. (n.d.). Neoxaline.

• Carla, G. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Formulation Science & Bioavailability, 8(3).

• Wening, K., & Breitkreutz, J. (2021). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics, 13(5), 719.

• Lubrizol. (2022). Solving Solubilization: Overcoming Challenges in the Formulation Development of Oral Solid Dosage Forms.

• Shafi, S. (2012). Challenges and Opportunities in Oral Formulation Development. PharmTech.

• Herzon, S. B., & Lu, L. (2013). Asymmetric total synthesis of neoxaline. Journal of the American Chemical Society, 135(37), 13644-13647.

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Technical Support Center: Troubleshooting Oxazoline Synthesis &amp; Purification

As a Senior Application Scientist, I've designed this technical support guide to address the nuanced challenges encountered in the synthesis and purification of oxazolines. This guide moves beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively.

Disclaimer: The term "Neoxaline" does not correspond to a recognized chemical compound in the scientific literature. This guide will therefore focus on the synthesis and purification of Oxazolines , a common and structurally significant class of heterocyclic compounds, assuming "Neoxaline" was a typographical error. The principles and troubleshooting steps discussed are broadly applicable to many heterocyclic syntheses.

Oxazolines are foundational heterocyclic motifs present in natural products, pharmaceuticals, and chiral ligands for asymmetric catalysis.[1][2] Their synthesis, most commonly achieved through the cyclodehydration of β-hydroxy amides, is powerful but fraught with potential issues ranging from low yields to product decomposition.[1][3] This guide provides direct, experience-driven answers to common problems.

Part 1: Synthesis Troubleshooting FAQs

Q1: My cyclodehydration reaction is giving a low yield. What are the common causes and how can I improve it?

A1: Low yield is the most frequent complaint and typically stems from four areas: incomplete conversion, side reactions, product degradation, or inefficient workup.

• Causality - Reagent Choice & Reaction Conditions: The choice of cyclodehydrating agent is the most critical parameter. Harsh, classical reagents like SOCl₂ or PCl₅ can cause degradation, especially with sensitive functional groups.[4][5] Milder, modern reagents are often superior but have their own requirements. For example, fluorinating reagents like DAST or Deoxo-Fluor® are highly effective but can generate HF in situ, which may cleave acid-labile protecting groups.[5][6] Temperature control is also vital; while many batch protocols using Deoxo-Fluor® require cooling to prevent side reactions, we have found that flow chemistry setups can often be run effectively at room temperature, improving both safety and yield.[6][7]

• Troubleshooting Steps:

  • Re-evaluate Your Reagent: Consult the table below. If you are using a harsh reagent, consider switching to a milder alternative like the Burgess reagent or employing an Appel-type (PPh₃/I₂) or Mitsunobu (PPh₃/DEAD) condition.[1][8]

  • Optimize Temperature: If using Deoxo-Fluor® or DAST in a batch process, ensure the initial addition is performed at a low temperature (-78 °C or 0 °C) before allowing the reaction to warm to room temperature.[5] This minimizes the formation of unwanted by-products from rapid, exothermic reactions.[6]

  • Ensure Anhydrous Conditions: Water can hydrolyze some dehydrating reagents and the oxazoline product itself.[7][9] Ensure all glassware is flame-dried, and use anhydrous solvents.

  • Check Stoichiometry: An excess of the dehydrating agent is often required, but a large excess can promote side reactions.[6] Titrate the reagent stoichiometry (e.g., 1.3-1.5 equivalents) to find the optimal balance for your substrate.

Q2: I'm observing significant side products. What are they likely to be and how can I minimize them?

A2: The primary side product is often the starting β-hydroxy amide, resulting from the hydrolysis of the oxazoline ring.[9] This can occur during aqueous workup or even on silica gel during chromatography if the conditions are not anhydrous. Another possibility, especially with reagents like SOCl₂, is the formation of chlorinated intermediates that fail to cyclize.

• Causality - Ring Stability and Reaction Pathway: The oxazoline imine bond is susceptible to hydrolysis, particularly when protonated by acidic conditions or adventitious water.[10] The reaction workup is a critical control point. Quenching the reaction with an aqueous base (like saturated NaHCO₃) should be done carefully and quickly, followed by immediate extraction into an organic solvent.[1]

• Troubleshooting Steps:

  • Minimize Water Exposure: Use anhydrous solvents for extraction (e.g., anhydrous MgSO₄ or Na₂SO₄ for drying) and minimize the time the product is in contact with any aqueous phase.

  • Use a Scavenger: For reactions generating difficult-to-remove byproducts, such as triphenylphosphine oxide (TPPO) from Appel or Mitsunobu reactions, consider using a polymer-bound scavenger resin to simplify purification and avoid lengthy chromatography.[1]

  • Modify the Reaction Conditions: In some cases, side reactions are inherent to the chosen pathway. For instance, the Robinson-Gabriel synthesis, which proceeds from 2-acylamino-ketones, requires a cyclodehydrating agent like trifluoromethanesulfonic acid, which can promote other undesired reactions if not carefully controlled.[11]

Q3: My chiral starting material is losing its stereochemical purity. How can I prevent epimerization or racemization?

A3: The stereochemical outcome of oxazoline synthesis is mechanistically dependent. Loss of purity can occur either at the α-carbon of the amino alcohol precursor or via the reaction mechanism itself.

• Causality - The Cyclization Mechanism: The cyclization of a β-hydroxy amide can proceed via two main pathways:

  • Pathway A (Retention): Activation of the amide carbonyl by an acid, followed by intramolecular attack from the hydroxyl group.

  • Pathway B (Inversion): Activation of the hydroxyl group (turning it into a good leaving group), followed by an Sₙ2-like intramolecular attack from the amide oxygen.[3]

  Reagents like DAST and Deoxo-Fluor® typically proceed with inversion of stereochemistry at the hydroxyl-bearing carbon (Pathway B).[5][6] Harsher reagents or high temperatures can promote epimerization at the adjacent α-carbon.[5]

• Troubleshooting Steps:

  • Choose a Stereospecific Reagent: For predictable stereochemical outcomes, use reagents known to favor a single mechanistic pathway. DAST, Deoxo-Fluor®, and Burgess reagent are generally reliable for promoting inversion.[6][8]

  • Maintain Low Temperatures: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate to minimize the risk of epimerization.

  • Confirm Configuration: After synthesis, confirm the stereochemical configuration of your product using analytical techniques such as chiral HPLC or by comparing optical rotation values to literature precedents.

Q4: I am using an Appel-type reaction to form the oxazoline, but it is inefficient. How can I troubleshoot this?

A4: The Appel reaction (using PPh₃ and a halogen source like CBr₄ or I₂) is a classic method for converting alcohols to halides, which can be adapted for oxazoline synthesis. Inefficiency often arises from competing side reactions involving the oxyphosphonium intermediate.

• Causality - Competing Nucleophiles: In the standard Appel mechanism, an oxyphosphonium salt is formed, which is then displaced by a halide ion in an Sₙ2 reaction. When making an oxazoline from a β-hydroxy amide, the amide oxygen acts as the intramolecular nucleophile. However, if other nucleophiles are present (e.g., the hydroxyl group of another molecule), intermolecular reactions can compete, leading to oligomerization or other byproducts.[12]

• Troubleshooting Steps:

  • Increase Halide Concentration: Adding a salt like lithium bromide (LiBr) can increase the concentration of the halide nucleophile, potentially favoring the desired pathway over competing side reactions.[12]

  • Change the Solvent: Solvent choice can be critical. Reactions that are sluggish in dichloromethane (DCM) may proceed more efficiently in THF or acetonitrile (ACN).[12]

  • Check Reagent Purity and Stoichiometry: Ensure the triphenylphosphine is pure and that you are using an appropriate excess (often 1.5-2.0 equivalents) of both PPh₃ and the halogen source.[13]

Part 2: Purification Troubleshooting FAQs

Q1: My oxazoline seems to be decomposing during silica gel column chromatography. What is happening and what are the alternatives?

A1: This is a common and frustrating issue. The acidic nature of standard silica gel can catalyze the hydrolysis of the acid-sensitive oxazoline ring back to the corresponding β-hydroxy amide.[9][10]

• Causality - Silica Gel Acidity: Standard silica gel has a pKa similar to acetic acid, creating a proton-rich surface environment. This is sufficient to protonate the nitrogen of the oxazoline, activating it for nucleophilic attack by trace water present in the solvent or on the silica itself.

• Troubleshooting Steps:

  • Neutralize the Silica: Pre-treat the silica gel by preparing the slurry in your eluent containing a small amount of a non-nucleophilic base, such as triethylamine (~1% v/v). This will neutralize the acidic sites and significantly reduce the risk of decomposition.

  • Use Alternative Stationary Phases: Consider using deactivated or neutral alumina instead of silica gel.

  • Minimize Contact Time: Run the column as quickly as possible. Flash column chromatography is generally preferred over gravity chromatography.[14]

  • Avoid Chromatography if Possible: If the crude product is sufficiently pure, or if impurities can be removed by other means (e.g., crystallization, extraction, or using scavenger resins), avoid chromatography altogether.[1][15]

Q2: How can I effectively remove triphenylphosphine oxide (TPPO) after an Appel or Mitsunobu-type cyclization?

A2: TPPO is a notoriously difficult byproduct to remove due to its high polarity and tendency to co-elute with polar products on silica gel.

• Causality - Physical Properties of TPPO: TPPO is a highly crystalline, polar, and UV-active compound. Its polarity often matches that of many heterocyclic products, making chromatographic separation challenging.

• Troubleshooting Steps:

  • Crystallization/Precipitation: In many cases, TPPO can be removed by concentrating the reaction mixture and then triturating with a non-polar solvent like hexanes, diethyl ether, or a mixture thereof. TPPO is often insoluble in these solvents and will precipitate, allowing it to be removed by filtration.

  • Polymer-Bound Reagents: The most elegant solution is to use polymer-bound triphenylphosphine from the start. After the reaction, the polymer-bound TPPO can be simply filtered off, providing a much cleaner crude product.[1]

  • Specialized Chromatography: If chromatography is unavoidable, using specific solvent systems can sometimes improve separation. However, this is often product-dependent and requires significant optimization.

Q3: My final product contains residual water, which is affecting my downstream applications. What are the best methods for drying?

A3: Even trace amounts of water can act as a chain terminator in downstream applications like cationic ring-opening polymerization (CROP) of oxazolines.[7][10] Standard drying methods may not be sufficient.

• Causality - Ineffective Water Removal: Water can be coproduced during the synthesis and can be difficult to remove completely from the final product by simple means like drying over MgSO₄ followed by concentration.

• Troubleshooting Steps:

  • Azeotropic Distillation: If the oxazoline is high-boiling, azeotropic removal of water with a solvent like toluene can be effective.

  • Chemical Drying/Distillation: A patented method for rigorous drying involves treating the crude oxazoline with a water-scavenging agent, such as a dialkyl hydrogen phosphite or a halosilane, followed by distillation.[7] This chemically consumes the water, allowing the purified, anhydrous oxazoline to be distilled away.

  • Storage: Always store purified oxazolines under an inert atmosphere (nitrogen or argon) and over a desiccant like molecular sieves to prevent moisture uptake over time.[9]

Part 3: Protocols & Data

Protocol: General Procedure for Cyclodehydration using Deoxo-Fluor® (Flow Chemistry)

This protocol, adapted from Ley et al., demonstrates a safer and often higher-yielding flow chemistry approach to oxazoline synthesis.[6]

• System Setup: Prepare two separate solutions.

  • Solution A: Dissolve the β-hydroxy amide (1.0 mmol) in anhydrous dichloromethane (DCM) (4.0 mL).

  • Solution B: Prepare a solution of Deoxo-Fluor® (0.5 mL, 50% in toluene, ~1.35 mmol) in anhydrous DCM (3.5 mL).

• Flow Reaction: Using two syringe pumps, pump Solution A and Solution B at equal flow rates (e.g., 3.0 mL/min each) to a T-piece mixer.

• Residence Time: Pass the combined stream through a PFA reactor coil (e.g., 10 mL volume) at room temperature. The residence time can be adjusted by changing the flow rate.

• Quenching: The output from the reactor coil is typically pure enough for direct use or can be passed through an in-line quenching module if necessary.

• Analysis: Collect the output and concentrate under reduced pressure. The resulting oxazoline is often obtained in high yield and purity without the need for further purification.[6]

Data Tables

Table 1: Comparison of Common Cyclodehydration Reagents for β-Hydroxy Amides

Reagent(s)	Typical Conditions	Stereochemistry	Advantages	Common Issues & Disadvantages
SOCl₂	Reflux in neat SOCl₂ or inert solvent	Variable/Racemization	Inexpensive, powerful	Very harsh, low functional group tolerance, generates HCl/SO₂
DAST / Deoxo-Fluor®	CH₂Cl₂, -78 °C to RT	Inversion[6]	Mild, high yield, reliable	Corrosive (HF byproduct), can cleave silyl/acid-labile groups[5]
Burgess Reagent	THF, Reflux	Inversion[1]	Mild, neutral conditions	Can be expensive, requires anhydrous conditions
PPh₃ / I₂ (Appel)	CH₂Cl₂ or ACN, RT	Inversion	Mild conditions	Forms stoichiometric TPPO byproduct, which is difficult to remove[4][12]
TfOH (cat.)	DCE, 80 °C	Inversion (major)[3]	Catalytic, high atom economy	Requires elevated temperatures, potential for side reactions

Table 2: Troubleshooting Guide for Low Synthesis Yield

Symptom	Potential Cause	Suggested Solution(s)
No reaction / Low conversion	Reagent is inactive; Insufficient temperature; Steric hindrance	Check reagent quality/age; Increase temperature or reaction time; Switch to a more powerful dehydrating agent.
Complex mixture of products	Reaction too vigorous; Reagent too harsh; Non-anhydrous conditions	Lower the reaction temperature (especially during addition); Switch to a milder reagent (see Table 1); Rigorously dry all solvents and glassware.
Product isolated, but yield is low after workup	Product hydrolysis during aqueous workup	Minimize contact time with water; Use saturated NaHCO₃ for quench; Ensure rapid extraction.
Product lost during purification	Decomposition on silica gel	Neutralize silica with Et₃N; Use alumina; Avoid chromatography if possible.

Diagrams

Below are Graphviz diagrams illustrating key workflows and pathways in oxazoline synthesis.

Caption: Common synthetic pathways to 2-oxazolines.

Caption: Troubleshooting workflow for low reaction yield.

Caption: Decision tree for purification strategy.

References

• Gant, T. G. (2007). One-Step Synthesis of Oxazoline and Dihydrooxazine Libraries. Journal of Combinatorial Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2-oxazolines. organic-chemistry.org. Available at: [Link]

• Huang, C., et al. (2022). A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid. Molecules. Available at: [Link]

• Deadman, B. J., et al. (2015). The rapid synthesis of oxazolines and their heterogeneous oxidation to oxazoles under flow conditions. Organic & Biomolecular Chemistry. Available at: [Link]

• Tomalia, D. A., & Killat, G. R. (1981). Purification of 2-oxazolines. U.S. Patent No. 4,281,137.

• Pereira, C. N., et al. (2024). A Review of the Synthesis of Oxazoline Derivatives. Current Organic Synthesis. Available at: [Link]

• Wikipedia. (n.d.). Oxazoline. Available at: [Link]

• Gant, T. G., & Meyers, A. I. (1994). Oxazolines.

• Glorius, F., et al. (2007). Oxidative Formation of Substituted Oxazolines. Organic Syntheses. Available at: [Link]

• Minakata, S., et al. (2006). Direct Synthesis of Oxazolines from Olefins and Amides Using tert-BuOI. The Royal Society of Chemistry.

• Di-portal.org. (n.d.). OXAZOLINE-CONTAINING LIGANDS Synthesis and Applications. Available at: [Link]

• ResearchGate. (n.d.). THE DECOMPOSITION OF 2-METHYL-Δ2-OXAZOLINE IN AQUEOUS SOLUTION. Available at: [Link]

• Mular, A., et al. (2024). Oxazoline amino acid bioconjugates: one-pot synthesis and analysis of supramolecular interactions. New Journal of Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Robinson–Gabriel synthesis. Available at: [Link]

• Smith, A. B., et al. (2013). Synthesis of 2-Oxazolines by in Situ Desilylation and Cyclodehydration of β-Hydroxyamides. University of Zurich ZORA. Available at: [Link]

• ResearchGate. (2016). Any suggestions on how to increase the yield of an Appel reaction of a straight chain terminal diol (C12, C16, C22)?. Available at: [Link]

• ResearchGate. (n.d.). Thermal Cyclization of β-Hydroxyamides to Oxazolines. Available at: [Link]

• ResearchGate. (2018). Can I use: Column chromatography to purity some chemicals from a bacterial strain?. Available at: [Link]

• Reddit. (2022). Help needed! Why my appel reaction did not work ?. Available at: [Link]

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Technical Support Center: Optimizing Neoxaline Concentration for Antimitotic Assays

A Senior Application Scientist's Guide for Researchers

Disclaimer: Neoxaline is a hypothetical compound name used for this guide. The principles, protocols, and troubleshooting advice provided are based on established methodologies for characterizing novel tubulin-targeting antimitotic agents and are applicable to real-world experimental compounds with this mechanism of action.

Welcome to the technical support center for Neoxaline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing Neoxaline concentration for antimitotic assays. Our goal is to move beyond simple procedural lists and explain the scientific reasoning behind each step, empowering you to design robust experiments and effectively troubleshoot common issues.

Section 1: Foundational FAQs

This section addresses the most common initial questions regarding the use of a novel antimitotic agent like Neoxaline.

Q1: What is the presumed mechanism of action for Neoxaline and why is concentration so critical?

A1: Neoxaline is presumed to be a microtubule-targeting agent (MTA). These compounds disrupt microtubule dynamics, which are essential for forming the mitotic spindle during cell division[1][2]. By interfering with this process, Neoxaline induces mitotic arrest—a halt in the cell cycle at the M-phase—which can ultimately lead to programmed cell death (apoptosis) in cancer cells[3][4].

Concentration is the most critical variable for two reasons:

• Therapeutic Window: There is a specific concentration range where Neoxaline will effectively arrest mitosis without causing excessive, non-specific cytotoxicity. Below this range, the drug may be ineffective. Above it, you may observe widespread cell death that is not related to the antimitotic mechanism, confounding your results.

• Phenotypic Variability: The concentration of an antimitotic drug can dramatically alter the cellular response. Low concentrations might only slow mitosis, while optimal concentrations cause a robust arrest. Interestingly, very high concentrations can sometimes lead to unexpected effects, such as blocking mitotic entry altogether, which presents as a bell-shaped dose-response curve[5].

Q2: I'm starting with a new cell line. What is a good initial concentration range to test for Neoxaline?

A2: For a completely uncharacterized compound, it is crucial to cast a wide net. We recommend starting with a broad, logarithmic dose-response curve spanning several orders of magnitude. A typical starting range would be from 1 nM to 100 µM. This wide range ensures you will capture the full dose-response, from no effect to complete cell death, allowing for an accurate determination of the key parameters:

• IC50 (Half Maximal Inhibitory Concentration): The concentration at which cell viability is reduced by 50%. This is a measure of cytotoxicity[6].

• EC50 (Half Maximal Effective Concentration): The concentration that produces 50% of the maximum possible mitotic arrest. This is a measure of antimitotic potency.

These two values are often different and understanding both is key to interpreting your results.

Q3: What are the essential positive and negative controls I must include in my assay?

A3: Self-validating protocols are built on proper controls. For every experiment, you must include:

• Negative Control (Vehicle): Cells treated with the same concentration of the drug's solvent (e.g., DMSO, PBS) as the highest Neoxaline concentration. This control establishes the baseline for cell health and mitotic index, ensuring the solvent itself is not causing an effect.

• Positive Control: A well-characterized antimitotic agent with a similar mechanism. For a tubulin destabilizer (like a vinca alkaloid), you might use Vinblastine. For a microtubule stabilizer, Paclitaxel is a standard choice[1]. Using a positive control at its known effective concentration validates that your assay system (cells, reagents, and technique) is capable of detecting the expected antimitotic effect.

Section 2: Experimental Workflow & Protocols

Optimizing Neoxaline requires a systematic approach to simultaneously assess cytotoxicity and mitotic arrest.

Workflow for Determining Optimal Neoxaline Concentration

The following diagram outlines the logical flow for a comprehensive dose-response experiment.

Caption: Workflow for Neoxaline dose-response and optimization.

Protocol 1: Cell Viability (Cytotoxicity) Assay using CCK-8

The Cell Counting Kit-8 (CCK-8) assay is a sensitive colorimetric method for determining the number of viable cells. It relies on the reduction of a water-soluble tetrazolium salt (WST-8) by cellular dehydrogenases to produce an orange formazan dye, the amount of which is directly proportional to the number of living cells[7][8][9].

Step	Procedure	Key Considerations (The "Why")
1	Cell Seeding	Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of media. Incubate for 24 hours.
2	Drug Treatment	Prepare a 2X concentration series of Neoxaline. Remove 50 µL of media from wells and add 50 µL of the 2X drug solution to achieve the final 1X concentration. Include vehicle and positive controls.
3	Incubation	Incubate the plate for a duration equivalent to one to two cell cycles (e.g., 24-48 hours).
4	Reagent Addition	Add 10 µL of CCK-8 solution directly to each well.
5	Final Incubation	Incubate the plate for 1-4 hours at 37°C.
6	Measurement	Measure the absorbance at 450 nm using a microplate reader.
7	Analysis	Normalize the data to the vehicle control (as 100% viability) and plot the results as % Viability vs. Log[Neoxaline]. Calculate the IC50 value using non-linear regression[10][11].

Protocol 2: Mitotic Index Assay by Phospho-Histone H3 (Ser10) Staining

Histone H3 is phosphorylated at Serine 10 (pH3) specifically during mitosis, making it an excellent marker for identifying cells in M-phase[12][13]. This can be quantified using immunofluorescence microscopy or flow cytometry[14].

Step	Procedure	Key Considerations (The "Why")
1	Cell Seeding & Treatment	Follow steps 1-3 from the Cell Viability protocol, using an optically clear plate (for microscopy) or a standard plate (for flow cytometry).
2	Fixation	Aspirate media and gently wash cells with PBS. Fix cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.
3	Permeabilization	Wash 3 times with PBS. Permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.
4	Blocking	Wash 3 times with PBS. Block with 1% BSA (Bovine Serum Albumin) in PBST (PBS + 0.1% Tween 20) for 1 hour.
5	Primary Antibody	Incubate with an anti-Phospho-Histone H3 (Ser10) primary antibody diluted in blocking buffer overnight at 4°C.
6	Secondary Antibody	Wash 3 times with PBST. Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488) and a nuclear counterstain (e.g., DAPI) for 1 hour at room temperature, protected from light.
7	Imaging/Analysis	Wash 3 times with PBST. Image using a high-content imager or prepare cells for analysis on a flow cytometer.
8	Quantification	Calculate the Mitotic Index: (Number of pH3-positive cells / Total number of DAPI-positive cells) * 100. Plot Mitotic Index vs. Log[Neoxaline] to determine the EC50.

Section 3: Troubleshooting Guide

This section provides solutions to common problems encountered during assay optimization.

Q1: All my cells are dying, even at the lowest Neoxaline concentrations I've tested. What's happening?

A1: This suggests extreme cytotoxicity.

• Causality: The tested concentration range may be far too high for your specific cell line, or the compound may have a very narrow therapeutic window. Cell lines exhibit highly variable sensitivity to antimitotic drugs[15].

• Troubleshooting Steps:

  • Expand the Dose Range: Immediately test a much lower concentration range. Prepare a new dilution series starting from picomolar (pM) or low nanomolar (nM) concentrations.

  • Shorten Exposure Time: Reduce the drug incubation time (e.g., from 24 hours to 8 or 12 hours). Potent antimitotics can trigger cell death pathways relatively quickly.

  • Check Vehicle Toxicity: Run a vehicle-only control at the highest concentration used. High concentrations of solvents like DMSO can be toxic. Ensure your final DMSO concentration is below 0.5%, and ideally below 0.1%.

  • Verify Cell Health: Ensure your cells are healthy and in the logarithmic growth phase before seeding. Stressed or overly confluent cells are more susceptible to drug-induced toxicity.

Q2: I'm not seeing any increase in the mitotic index, even at high concentrations where cell viability starts to drop. Is Neoxaline not working?

A2: This is a common and important observation.

• Causality: There are several possibilities:

  • Ineffective Concentration: The concentrations tested are still too low to induce mitotic arrest.

  • Cell Line Resistance: The cell line may have intrinsic resistance mechanisms (e.g., drug efflux pumps).

  • Alternative Mechanism: The drug's primary mechanism might not be antimitotic, and the observed cytotoxicity is due to off-target effects.

  • Pre-Mitotic Arrest: At very high concentrations, some drugs can block the G2/M transition, preventing cells from entering mitosis in the first place[5]. This would result in a low mitotic index coupled with cytotoxicity.

• Troubleshooting Steps:

  • Confirm with Positive Control: If your positive control (e.g., Paclitaxel) shows a robust increase in mitotic index, your assay is working correctly. The issue lies with Neoxaline's activity in this cell line.

  • Expand Concentration Range Higher: Carefully increase the maximum Neoxaline concentration, watching for the point where cytotoxicity becomes dominant.

  • Perform Cell Cycle Analysis: Use flow cytometry with propidium iodide (PI) staining to analyze the full cell cycle distribution[16]. This will reveal if cells are accumulating in G2 phase (suggesting a pre-mitotic block) rather than M-phase.

  • Test a Different Cell Line: Screen Neoxaline against a panel of cell lines to see if the effect is cell-type specific.

Q3: My data has high variability between replicate wells. How can I improve my assay's precision?

A3: High variability often points to technical inconsistencies.

• Causality: Inconsistent cell seeding, pipetting errors, edge effects in the plate, or issues with cell clumping can all contribute to variability[5].

• Troubleshooting Steps:

  • Improve Cell Seeding: Ensure you have a single-cell suspension before seeding. Mix the cell suspension between pipetting to prevent settling. Do not use the outer wells of the 96-well plate, as they are prone to evaporation (edge effect); instead, fill them with sterile PBS or media.

  • Check Pipetting Technique: Use calibrated pipettes and practice consistent, careful pipetting, especially when performing serial dilutions and adding small volumes of reagents.

  • Optimize Reagent Incubation: For assays like MTT or CCK-8, ensure the reagent is mixed thoroughly but gently in the well and that incubation times are consistent across all plates[17].

  • Automate Imaging/Counting: If quantifying mitotic index by microscopy, use an automated imaging system and analysis software to count a large number of cells per well. This removes subjective user bias and increases statistical power.

Q4: How can I be sure I'm observing mitotic arrest and not just general apoptosis?

A4: This is a crucial distinction for mechanism-of-action studies.

• Causality: Prolonged mitotic arrest is a potent inducer of apoptosis[4]. The key is to show that the cell death is preceded by a block in mitosis.

• Troubleshooting Steps:

  • Time-Course Experiment: This is the definitive method. Measure both mitotic index (pH3 staining) and an early apoptosis marker (e.g., Caspase-3/7 activity) at multiple time points (e.g., 6, 12, 18, 24, 48 hours) after adding Neoxaline. A true antimitotic effect will show a peak in the mitotic index before a significant increase in apoptosis markers.

  • Correlate IC50 and EC50: Plot both the cytotoxicity curve (IC50) and the mitotic arrest curve (EC50) on the same graph. For a specific antimitotic agent, the EC50 for mitotic arrest should be at a lower or similar concentration to the IC50 for cytotoxicity. If the IC50 is much lower than the EC50, it suggests cell death is occurring through a non-mitotic mechanism.

  • Morphological Analysis: Observe the cells under a microscope. Antimitotic agents cause a distinct rounded-up, mitotic morphology. This phenotype should be apparent at concentrations that cause a high mitotic index. Cells undergoing apoptosis without mitotic arrest will show different morphologies, such as membrane blebbing and fragmentation.

Caption: A decision tree for troubleshooting common assay issues.

Section 4: Data Interpretation - Finding the Therapeutic Window

Once you have generated reliable data, the final step is to interpret it correctly to identify the optimal concentration range for future experiments.

Hypothetical Data Summary

The table below shows example data from a dose-response experiment with Neoxaline on HeLa cells after a 24-hour incubation.

Neoxaline [nM]	% Cell Viability (Normalized to Vehicle)	Mitotic Index (%) (pH3 Positive)	Observation
0 (Vehicle)	100% ± 4.5%	3.1% ± 0.8%	Baseline
1	98% ± 5.1%	4.5% ± 1.1%	No significant effect
10	95% ± 4.8%	25.6% ± 3.2%	Potent mitotic arrest begins
25	88% ± 6.2%	52.1% ± 4.5%	EC50 for Mitotic Arrest
50	75% ± 7.1%	55.3% ± 4.1%	Peak mitotic arrest
100	51% ± 8.0%	48.9% ± 5.5%	IC50 for Cytotoxicity
250	22% ± 6.5%	35.7% ± 6.8%	Significant cell death observed
1000	5% ± 2.3%	10.2% ± 3.4%	Widespread cytotoxicity

Interpretation:

• EC50 ≈ 25 nM: This is the concentration that achieves half of the maximal mitotic arrest, indicating high potency.

• IC50 ≈ 100 nM: This is the concentration that reduces cell viability by half.

• Optimal Therapeutic Window: The range between 25 nM and 50 nM is ideal. In this window, Neoxaline produces a maximal or near-maximal antimitotic effect with only moderate cytotoxicity (75-88% viability). This is the concentration range you should use for subsequent mechanistic studies, as you can be confident that the observed effects are primarily due to mitotic arrest.

• Above 100 nM: At these concentrations, widespread cytotoxicity begins to dominate. The decreasing mitotic index suggests that cells are dying before they can be measured or that other toxic effects are taking over.

References

• Mitchison, T. J. et al. (2012). Differential determinants of cancer cell insensitivity to anti-mitotic drugs discriminated by a one-step cell imaging assay. PLoS ONE, 7(5), e36438. Available at: [Link]

• Shi, J. et al. (2022). Discovery of New Quinazolinone and Benzimidazole Analogs as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. MDPI Pharmaceuticals, 15(2), 161. Available at: [Link]

• Gascoigne, K. E., & Taylor, S. S. (2009). Cell death response to anti-mitotic drug treatment in cell culture, mouse tumor model and the clinic. Seminars in Cell & Developmental Biology, 20(3), 318-326. Available at: [Link]

• Crosio, C. et al. (2002). Mitotic Phosphorylation of Histone H3: Spatio-Temporal Regulation by Mammalian Aurora Kinases. Molecular and Cellular Biology, 22(3), 874-885. Available at: [Link]

• Pupo, E. et al. (2022). Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy. Medicinal Research Reviews, 42(1), 468-503. Available at: [Link]

• de F. P. M. de Souza, C. et al. (2018). Natural products as new antimitotic compounds for anticancer drug development. Journal of Pharmacy and Pharmacology, 70(11), 1437-1454. Available at: [Link]

• Szymańska, P. et al. (2015). Comparison of drug inhibitory effects (IC50) in monolayer and spheroid cultures. ResearchGate. Available at: [Link]

• Dojindo Molecular Technologies, Inc. (n.d.). Cell Counting Kit-8 (CCK-8) Cell Proliferation / Cytotoxicity Assay. Dojindo. Available at: [Link]

• Vilar, S. et al. (2023). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. Cancers, 15(4), 1184. Available at: [Link]

• Patsnap. (2024). What are Tubulin inhibitors and how do they work?. Patsnap Synapse. Available at: [Link]

• Lokey, R. S. (2003). Optimization of experimental antimitotic agents: classical and combinatorial methods. Current Opinion in Chemical Biology, 7(5), 571-576. Available at: [Link]

• Coma, S. et al. (2017). Fighting tubulin-targeting anticancer drug toxicity and resistance in prostate cancer. Endocrine-Related Cancer, 24(10), T195-T208. Available at: [Link]

• Hentze Group. (n.d.). Propidium Iodide and Phospho-Histone H3 (Ser10) Staining. Flow Cytometry Protocol. Available at: [Link]

• Science Gateway. (n.d.). How to calculate IC50. Science Gateway. Available at: [Link]

• Blagosklonny, M. V. et al. (1999). Antagonistic Interplay between Antimitotic and G1-S Arresting Agents Observed in Experimental Combination Therapy. Cancer Research, 59(17), 4221-4225. Available at: [Link]

• Kim, K. H., & Sederstrom, J. M. (2015). A Triple Staining Method for Accurate Cell Cycle Analysis Using Multiparameter Flow Cytometry. International Journal of Molecular Sciences, 16(12), 29458-29468. Available at: [Link]

• Kaur, R. et al. (2014). An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site. Frontiers in Oncology, 4, 114. Available at: [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. Assay Guidance Manual. Available at: [Link]

• Stepanenko, A. A., & Dmitrenko, V. V. (2015). Pitfalls of the MTT assay: direct and off-target effects of inhibitors can result in over/underestimation of cell viability. Gene, 574(2), 193-203. Available at: [Link]

• Medical Mentors TV. (2023). Microtubule Inhibitors Mechanism of Action. YouTube. Available at: [Link]

• Taylor, W. R. (2004). FACS-based detection of phosphorylated histone H3 for the quantitation of mitotic cells. Methods in Molecular Biology, 281, 293-299. Available at: [Link]

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• 17. researchgate.net [researchgate.net]

overcoming resistance to Neoxaline in cell lines

A Guide for Researchers, Scientists, and Drug Development Professionals

Prepared by: Senior Application Scientist, Advanced Cellular Dynamics Unit

Welcome to the technical support center for Neoxaline. As a novel targeted therapy, Neoxaline offers significant promise, but like many kinase inhibitors, its efficacy can be limited by the development of drug resistance. This guide is designed to provide you with the foundational knowledge and practical, field-proven workflows to anticipate, identify, and overcome Neoxaline resistance in your in vitro models. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system for robust and reproducible results.

Section 1: Understanding Neoxaline Resistance: Core Mechanisms

Acquired resistance to targeted therapies like Neoxaline, a hypothetical inhibitor of the "Neo-Kinase" pathway, rarely stems from a single cause. It is a dynamic process involving genetic and non-genetic alterations that allow cancer cells to survive and proliferate despite the presence of the drug.[1][2] Understanding these mechanisms is the first step in designing effective countermeasures.

The primary mechanisms of resistance to kinase inhibitors can be broadly categorized as follows:

• On-Target Alterations : These are genetic changes in the drug target itself.

  • Secondary Mutations : The most common on-target mechanism involves the acquisition of point mutations in the kinase domain of the target protein.[3] These mutations can prevent Neoxaline from binding effectively, often referred to as "gatekeeper" mutations, while preserving the kinase's enzymatic activity.[4]

  • Gene Amplification : Cancer cells can increase the copy number of the target gene, leading to overexpression of the Neo-Kinase.[3][5] This massive increase in target protein concentration can effectively "out-compete" the inhibitor, requiring a much higher drug concentration to achieve the same level of inhibition.[3]

• Off-Target Alterations (Bypass Tracks) : In this scenario, the cancer cell activates alternative signaling pathways to circumvent the blocked Neo-Kinase pathway.[1][6]

  • Bypass Pathway Activation : Cells can upregulate or activate other receptor tyrosine kinases (RTKs) like MET, AXL, or EGFR.[7][8][9] These alternative kinases can then reactivate critical downstream signaling cascades, such as the PI3K/AKT or MAPK pathways, rendering the inhibition of the primary Neo-Kinase target ineffective.[6][8] This is a crucial mechanism, as it allows tumor cells to become independent of the original "driver" oncogene that Neoxaline targets.[10]

• Increased Drug Efflux : This mechanism is not about the target but about reducing the intracellular concentration of the drug.

  • Upregulation of ABC Transporters : Cancer cells can overexpress ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1) or Breast Cancer Resistance Protein (BCRP/ABCG2).[11][12][13] These proteins function as molecular pumps, actively effluxing a wide range of drugs, including kinase inhibitors, from the cell, thereby preventing them from reaching their target at a therapeutic concentration.[14][15]

Below is a diagram illustrating these potential resistance pathways.

Caption: Potential mechanisms of acquired resistance to Neoxaline.

Section 2: Troubleshooting Guide & Experimental Workflows (Q&A)

This section provides direct answers and validated protocols for common issues encountered when studying Neoxaline resistance.

Q1: My cell line's sensitivity to Neoxaline has decreased. How do I quantitatively confirm resistance and determine the new IC50 value?

Answer: The first step is to rigorously quantify the change in drug sensitivity. The half-maximal inhibitory concentration (IC50) is the standard metric for this.[16][17] A significant increase in the IC50 value confirms resistance. You can determine this using a cell viability assay, such as the MTS or MTT assay.

The causality behind this choice is that these colorimetric assays measure the metabolic activity of the cell population, which is directly proportional to the number of viable cells.[18][19] By exposing cells to a range of Neoxaline concentrations, you can generate a dose-response curve to accurately calculate the IC50.[20][21]

This protocol is designed to be a self-validating system by including appropriate controls and replicates.

Materials:

• Resistant and parental (sensitive) cell lines

• 96-well clear-bottom cell culture plates

• Complete growth medium

• Neoxaline stock solution (e.g., 10 mM in DMSO)

• MTS reagent (e.g., CellTiter 96® AQueous One Solution)

• Plate reader (absorbance at 490 nm)

Step-by-Step Methodology:

• Cell Seeding:

  • Determine the optimal seeding density for your cell line to ensure they are in the exponential growth phase for the duration of the assay (typically 48-72 hours).[22][23] This is a critical step to avoid confounding effects from cell confluence or nutrient depletion.[24]

  • Seed cells in a 96-well plate at the predetermined density in 100 µL of complete medium per well. Leave the outermost wells filled with sterile PBS to minimize "edge effects."[22]

  • Incubate overnight (37°C, 5% CO2) to allow cells to attach.

• Drug Preparation and Treatment:

  • Prepare a serial dilution of Neoxaline in complete medium. A common approach is a 2-fold or 3-fold dilution series spanning a wide concentration range (e.g., 1 nM to 100 µM).[22][25]

  • Include a "vehicle control" (medium with the same final concentration of DMSO as the highest drug concentration) and a "no-cell" blank control (medium only).

  • Carefully remove the medium from the cells and add 100 µL of the prepared drug dilutions to the appropriate wells. Perform each concentration in triplicate or quadruplicate.

• Incubation:

  • Incubate the plates for a pre-determined exposure time (e.g., 72 hours). This duration should be consistent with previous experiments.

• MTS Assay:

  • Add 20 µL of MTS reagent directly to each well.[18][19]

  • Incubate for 1-4 hours at 37°C, protected from light. The incubation time should be optimized so the vehicle control wells have an absorbance value between 1.0 and 2.0.

  • Measure the absorbance at 490 nm using a plate reader.

• Data Analysis and IC50 Calculation:

  • Subtract the average absorbance of the "no-cell" blank wells from all other readings.

  • Normalize the data by expressing the viability of treated wells as a percentage of the vehicle control wells: (% Viability) = (Abs_treated / Abs_vehicle) * 100.

  • Plot % Viability against the log of Neoxaline concentration.

  • Use a non-linear regression (four-parameter logistic curve) model to fit the data and calculate the IC50 value.[20] Software like GraphPad Prism or online calculators can perform this analysis.[26]

Data Interpretation Table:

Cell Line	Parental IC50 (nM)	Resistant IC50 (nM)	Fold Resistance (Resistant IC50 / Parental IC50)
Example-1	15	450	30
Example-2	25	1,250	50

A fold-resistance value significantly greater than 1 confirms the resistant phenotype.

Q2: I've confirmed resistance. How do I investigate the underlying mechanism (On-Target vs. Bypass Pathway vs. Drug Efflux)?

Answer: A systematic, tiered approach is the most efficient way to dissect the resistance mechanism. The workflow below outlines a logical progression from investigating bypass signaling to analyzing the target protein itself.

Caption: Troubleshooting workflow to identify the mechanism of resistance.

Causality: A key sign of bypass track activation is the hyper-phosphorylation of an alternative RTK or its downstream effectors (like AKT and ERK) even in the presence of Neoxaline.[6] Western blotting is the gold-standard technique to qualitatively measure these phosphorylation events.[27]

Materials:

• Parental and resistant cell lysates (treated with Neoxaline and vehicle)

• Phosphatase and protease inhibitor cocktails

• SDS-PAGE gels and transfer system

• PVDF membranes

• Blocking buffer (5% BSA in TBST is recommended for phospho-proteins to reduce background).[28]

• Primary antibodies:

  • Phospho-Neo-Kinase (to confirm target inhibition)

  • Total Neo-Kinase

  • Phospho-AKT (Ser473), Total AKT

  • Phospho-ERK1/2 (Thr202/Tyr204), Total ERK1/2

  • Antibodies for suspected bypass RTKs (e.g., Phospho-MET, Total MET)

• HRP-conjugated secondary antibodies

• ECL substrate and imaging system

Step-by-Step Methodology:

• Cell Lysis: Treat parental and resistant cells with vehicle (DMSO) and a high concentration of Neoxaline (e.g., 10x parental IC50) for a short period (e.g., 2-4 hours). Lyse cells on ice in RIPA buffer supplemented with freshly added phosphatase and protease inhibitors. This is critical to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) per lane. Run the gel and transfer proteins to a PVDF membrane.

• Blocking and Antibody Incubation:

  • Block the membrane for 1 hour at room temperature in 5% BSA in TBST.[28]

  • Incubate with the primary phospho-specific antibody overnight at 4°C.

  • Wash thoroughly with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash again, apply ECL substrate, and capture the chemiluminescent signal.

• Stripping and Reprobing: To ensure equal loading and compare phospho-protein levels to total protein, you can strip the membrane and re-probe with the antibody for the corresponding total protein.[29]

Interpreting the Results:

• Parental Cells + Neoxaline: Should show decreased p-Neo-Kinase, p-AKT, and p-ERK.

• Resistant Cells + Neoxaline: Will show decreased p-Neo-Kinase (confirming the drug is still engaging its direct target), but sustained or increased p-AKT and/or p-ERK. This strongly suggests a bypass mechanism is reactivating the downstream pathway. Further blots for p-MET, p-AXL, etc., can pinpoint the specific bypass RTK involved.

Q3: How can I design an experiment to overcome the resistance I've observed?

Answer: The strategy to overcome resistance directly depends on the mechanism you identified.

Strategy 1: If Bypass Signaling is Confirmed

• Approach: Combination therapy. The goal is to simultaneously inhibit the primary target (Neo-Kinase) and the activated bypass pathway.[10]

• Experimental Design: Treat the Neoxaline-resistant cells with a combination of Neoxaline and a specific inhibitor of the identified bypass kinase (e.g., a MET inhibitor like Crizotinib if p-MET was elevated).

• Validation: Perform a cell viability (MTS) assay with the combination treatment. You should observe a synergistic effect, where the combination is more effective at killing resistant cells than either drug alone, restoring sensitivity.

Strategy 2: If Drug Efflux is Confirmed

• Approach: Co-administration with an ABC transporter inhibitor.

• Experimental Design: Treat the resistant cells with Neoxaline in the presence and absence of a known ABC transporter inhibitor (e.g., Verapamil for P-gp).[12]

• Validation: An MTS assay should show a significant decrease in the Neoxaline IC50 in the presence of the efflux pump inhibitor, indicating restored intracellular drug concentration.

Strategy 3: If an On-Target Mutation is Confirmed

• Approach: Utilize a next-generation inhibitor.

• Experimental Design: If a second- or third-generation Neoxaline compound (let's call it "Neoxaline-V2") designed to inhibit the mutated form of Neo-Kinase is available, test its efficacy.

• Validation: Determine the IC50 of Neoxaline-V2 on the resistant cell line. A potent, low IC50 value would validate this approach.

Section 3: Frequently Asked Questions (FAQs)

• Q: How do I generate a Neoxaline-resistant cell line in the first place?

  • A: Drug-resistant cell lines are typically generated by continuous exposure to the drug over a prolonged period.[30][31] Start by treating the parental cell line with Neoxaline at its IC50 concentration. As the cells adapt and begin to grow, gradually increase the drug concentration in a stepwise manner over several weeks or months.[23][31] Periodically confirm the shift in IC50 to monitor the development of resistance.

• Q: My Western blot for phosphorylated proteins has high background. What can I do?

  • A: High background in phospho-blots is a common issue.[32] First, ensure you are using BSA as the blocking agent, not milk, as milk contains phosphoproteins like casein that can cause non-specific binding.[28] Second, make sure all your buffers (especially wash buffers like TBST) are Tris-based, not phosphate-based (PBS), as the excess phosphate can interfere with the phospho-specific antibody binding.[29] Finally, optimize your primary antibody concentration and increase the number and duration of your TBST washes after antibody incubations.

• Q: Can a cell line have more than one resistance mechanism active at the same time?

  • A: Yes, this is quite common.[12] For example, a cell line might acquire a bypass signaling pathway and also upregulate drug efflux transporters.[4] This is why the systematic troubleshooting workflow is important. If you inhibit one mechanism and only partially restore sensitivity, it's a strong indication that multiple mechanisms are at play.

References

• Białkowska, K., et al. (2019). ABC Transporter-Mediated Multidrug-Resistant Cancer. Advances in Experimental Medicine and Biology.
• Vasan, N., et al. (2019). Molecular mechanisms of acquired resistance to tyrosine kinase targeted therapy. Journal of Experimental & Clinical Cancer Research.
• BroadPharm. (2022). Protocol for Cell Viability Assays. BroadPharm Website.
• Vasan, N., et al. (2019). Molecular mechanisms of acquired resistance to tyrosine kinase targeted therapy. PubMed.
• Li, W., et al. (2021). Clinically-Relevant ABC Transporter for Anti-Cancer Drug Resistance. Frontiers in Pharmacology.
• Bukowski, K., et al. (2020). Strategies for overcoming ABC transporter-mediated multidrug resistance in colorectal cancer. American Journal of Physiology-Cell Physiology.
• Bao, C., et al. (2021). Overcoming ABC transporter-mediated multidrug resistance: Molecular mechanisms and novel therapeutic drug strategies. PubMed.
• Yosef, Y., et al. (2023). Resistance of Lung Cancer to EGFR-Specific Kinase Inhibitors: Activation of Bypass Pathways and Endogenous Mutators. Cancers.
• Nielsen, D., & van der Kooy, F. (2012). Reversal of ABC drug transporter-mediated multidrug resistance in cancer cells: Evaluation of current strategies. Journal of Pharmacy and Pharmacology.
• National Center for Biotechnology Information. (2013). Cell Viability Assays. Assay Guidance Manual.
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• Bio-Techne. (n.d.). Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. Bio-Techne Website.
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minimizing off-target effects of Neoxaline in research

A Guide to Minimizing Off-Target Effects in Research

From the desk of the Senior Application Scientist:

Welcome to the technical support center for Neoxaline, a novel ATP-competitive inhibitor of Leucine-Rich Repeat Kinase X (LRRKX). This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth strategies for minimizing and troubleshooting off-target effects during preclinical research. Our goal is to ensure the integrity and reproducibility of your experimental outcomes by fostering a deep understanding of Neoxaline's activity profile.

Neoxaline was developed for high-potency inhibition of LRRKX, a key kinase implicated in specific oncogenic pathways. However, like many kinase inhibitors that target the highly conserved ATP-binding pocket, Neoxaline can exhibit activity against other kinases at higher concentrations.[1] This guide provides the tools to navigate these potential challenges.

Part 1: Core Principles & Initial Setup

Before troubleshooting specific issues, it is crucial to establish a robust experimental foundation. Inconsistent results often stem from foundational variables that are easily overlooked.

Critical First Step: Cell Line Authentication

Question: My results with Neoxaline are inconsistent across experiments or don't match published data. What should I check first?

Answer: The first and most critical step is to authenticate your cell line.[2][3] Misidentified or cross-contaminated cell lines are a primary source of irreproducible data in biomedical research.[2][3]

• The Problem: Years of passaging, mislabeling, or cross-contamination can alter a cell line's identity and genetic makeup.[2][4] This means you may not be testing Neoxaline on the intended biological system, leading to confusing and invalid results.

• The Solution: Perform Short Tandem Repeat (STR) profiling to generate a genetic fingerprint of your cell line.[4][5] Compare this profile against established databases (like ATCC or DSMZ) to confirm its identity.[5][6] This should be done when acquiring a new cell line, before starting a new project, and if results become inconsistent.[5][6]

Understanding Neoxaline's Selectivity Profile

Neoxaline's potency is not absolute. Its selectivity is concentration-dependent. Understanding the therapeutic window between on-target and off-target kinases is key to effective experimental design.

Target Kinase	On-Target/Off-Target	IC50 (Biochemical Assay)	IC50 (Cell-Based Assay)	Associated Phenotype
LRRKX	On-Target	5 nM	50 nM	Inhibition of tumor cell proliferation
KDR (VEGFR2)	Off-Target	250 nM	1.5 µM	Anti-angiogenic effects, potential cardiotoxicity
SRC	Off-Target	800 nM	5 µM	Effects on cell adhesion and migration
AMPK	Off-Target	1.2 µM	>10 µM	Altered cellular metabolism

Table 1: Selectivity profile of Neoxaline against its primary target (LRRKX) and key off-targets. Note the common discrepancy between biochemical and cell-based potencies, often due to factors like cell permeability and intracellular ATP competition.[7][8]

Part 2: Troubleshooting Guide for Specific Off-Target Phenotypes

This section addresses specific, unexpected results you may encounter and provides actionable troubleshooting steps.

Issue 1: Unexpected Cardiotoxicity or Anti-Angiogenic Effects

Question: I'm observing decreased cell viability in my cardiomyocyte co-culture or seeing potent anti-angiogenic effects that seem disproportionate to LRRKX's known function. What's happening?

Answer: This phenotype strongly suggests engagement of the off-target kinase KDR (Vascular Endothelial Growth Factor Receptor 2). KDR is a critical regulator of angiogenesis and cardiac function.[9] Drug-induced cardiotoxicity is a significant concern in drug development and can manifest in vitro.[9][10][11]

Causality: Your Neoxaline concentration is likely too high, falling within the inhibitory range for KDR. As shown in Table 1, the cellular IC50 for KDR is approximately 1.5 µM, which could be reached in dose-response experiments designed to achieve maximal LRRKX inhibition.

Troubleshooting Workflow:

• Concentration Optimization:

  • Action: Redefine your working concentration. Aim for a concentration that is 5-10 times the cellular IC50 of LRRKX (e.g., 250-500 nM) but well below the cellular IC50 for KDR.

  • Rationale: This maximizes the therapeutic window, ensuring robust on-target inhibition while minimizing off-target KDR engagement.

• Orthogonal Validation:

  • Action: Use a structurally unrelated KDR inhibitor as a positive control for the off-target effect and a different, highly selective LRRKX inhibitor (if available) as a negative control.

  • Rationale: If the KDR inhibitor phenocopies the effects of high-concentration Neoxaline, it confirms the effect is KDR-mediated.[12]

• Genetic Validation (Gold Standard):

  • Action: Use CRISPR-Cas9 to knock out LRRKX in your cell model.[13][14][15]

  • Rationale: A true on-target effect of Neoxaline should be completely absent in the LRRKX knockout cells.[15] If the cardiotoxic phenotype persists in these knockout cells upon treatment with Neoxaline, it definitively confirms an off-target mechanism.[16]

Caption: Workflow for diagnosing KDR-mediated off-target effects.

Issue 2: Altered Cellular Metabolism or Unexpected Energy Stress

Question: My cells treated with Neoxaline show signs of metabolic stress (e.g., increased AMPK phosphorylation, changes in lactate production) that I can't explain via the LRRKX pathway. Why?

Answer: This suggests potential engagement of AMP-activated protein kinase (AMPK), a master regulator of cellular energy homeostasis. While Neoxaline is a weak AMPK inhibitor in biochemical assays, high concentrations or specific cellular contexts can lead to its modulation.

Causality: Assays that measure metabolic activity, such as those relying on tetrazolium salts (e.g., MTT), can be confounded by drugs that impact cellular metabolism.[17] A decrease in MTT signal may not solely reflect cytotoxicity but could indicate a primary effect on metabolic rate.[17]

Troubleshooting Workflow:

• Confirm Target Engagement:

  • Action: Perform a Western blot for phosphorylated ACC (p-ACC), a direct downstream substrate of AMPK. Compare its levels in vehicle-treated vs. Neoxaline-treated cells.

  • Rationale: This directly measures the activity of the AMPK pathway to confirm if Neoxaline is engaging this off-target.

• Use a Metabolism-Independent Viability Assay:

  • Action: Switch from an MTT or similar metabolic assay to one that measures cell viability via membrane integrity (e.g., cell counting with trypan blue exclusion, or assays measuring LDH release).

  • Rationale: This decouples the measurement of cell death from metabolic function, providing a more accurate assessment of cytotoxicity.[17]

• Genetic Validation with siRNA:

  • Action: Use at least two different siRNAs to transiently knock down LRRKX expression.

  • Rationale: If the metabolic phenotype is replicated by LRRKX knockdown, it suggests the effect is on-target.[18] If the phenotype only appears with Neoxaline treatment (and not with siRNA), it confirms an off-target effect. Using multiple siRNAs helps control for off-target effects of the RNAi itself.[19][20][21][22]

Caption: Neoxaline's engagement of on-target and off-target pathways.

Part 3: Frequently Asked Questions (FAQs)

Q1: My kinase inhibitor is potent in biochemical assays but weak in my cells. Why? A1: This is a common and expected observation.[7][23] Several factors contribute:

• Cell Permeability: The compound may not efficiently cross the cell membrane.[8]

• ATP Competition: Biochemical assays are often run at low, non-physiological ATP concentrations.[24] Inside a cell, millimolar concentrations of ATP act as a strong competitor, increasing the apparent IC50 of ATP-competitive inhibitors like Neoxaline.[25]

• Efflux Pumps: Cells can actively pump the compound out via transporters like P-glycoprotein.[7]

Q2: How can I be sure my observed phenotype is due to inhibiting the kinase activity of my target, and not just from binding to it? A2: This is an excellent question that addresses the difference between target engagement and functional inhibition. The gold-standard method is a rescue experiment. If your effect is on-target, you should be able to reverse ("rescue") it by overexpressing a version of the target kinase that has a mutation in the drug-binding site (making it resistant to Neoxaline) but is still catalytically active.[23] If this drug-resistant kinase restores the normal phenotype even in the presence of Neoxaline, you can be highly confident your effect is due to on-target enzyme inhibition.

Q3: What are the most important controls to include in my kinase inhibitor experiments? A3: Rigorous controls are non-negotiable. Always include:

• Vehicle Control: (e.g., DMSO) to control for any effects of the solvent.[7]

• Positive Control: A known activator or inhibitor of the pathway to ensure your assay is working.

• Negative Control: A structurally similar but inactive molecule, if available, to control for non-specific compound effects.

• Genetic Controls: As discussed, using siRNA or CRISPR to knock down/out the target provides the highest level of evidence for on-target activity.[26]

Q4: When should I consider running a broader kinase panel screen? A4: A kinase panel screen is advisable when you observe a persistent, unexplainable phenotype that cannot be attributed to the known function of your primary target, even after performing the troubleshooting steps outlined above. It is also a standard step in preclinical drug development to proactively identify and characterize the full selectivity profile of a lead compound.

Part 4: Experimental Protocols

Protocol 1: CRISPR-Cas9 Mediated Knockout of LRRKX for Target Validation

This protocol provides a general workflow. Specific reagents and timings should be optimized for your cell line.

• Design and Synthesize sgRNAs:

  • Design two to three unique sgRNAs targeting early, constitutive exons of the LRRKX gene using a validated online tool (e.g., CHOPCHOP, Synthego Design Tool).

  • Order synthetic, chemically modified sgRNAs to improve stability and efficiency.

• Ribonucleoprotein (RNP) Complex Formation:

  • Dilute TrueCut™ Cas9 Protein v2 in Opti-MEM™ medium.

  • Add the synthetic sgRNA to the diluted Cas9 and mix gently.

  • Incubate at room temperature for 15 minutes to allow RNP complexes to form.

• Cell Transfection:

  • Harvest and count your cells. Ensure they are healthy and >95% viable.

  • Resuspend cells in a compatible electroporation buffer.

  • Add the RNP complexes to the cell suspension.

  • Electroporate using a validated instrument (e.g., Neon™ Transfection System or Lonza 4D-Nucleofector™) with an optimized protocol for your cell line.

• Clonal Isolation and Expansion:

  • Plate the electroporated cells at a very low density (e.g., via serial dilution) into 96-well plates to isolate single cells.

  • Allow colonies to grow for 2-3 weeks.

• Screening and Validation:

  • Expand putative knockout clones.

  • Genomic DNA Validation: Extract genomic DNA and perform PCR followed by Sanger sequencing or TIDE/ICE analysis to confirm the presence of indels at the target site.

  • Protein Validation (Essential): Perform a Western blot using a validated LRRKX antibody to confirm the complete absence of LRRKX protein. This is the most critical validation step.

References

• The impact of CRISPR-Cas9 on target identification and validation. Drug Discovery Today.[Link]

• The Importance of Cell-Line Authentication. Biocompare.[Link]

• Short Tandem Repeat Analysis. Cell Line Genetics.[Link]

• In Vitro Cardiotoxicity Screening Approaches. National Toxicology Program (NTP) - NIH.[Link]

• Target Validation with CRISPR. Biocompare.com.[Link]

• The Importance of Cell Line Authentication. Taylor & Francis Online.[Link]

• In Vitro Cardiotoxicity Testing. Hemogenix, Inc.[Link]

• Human Cell Line Authentication Through STR Profiling. Center for Genetic Medicine.[Link]

• Development of In Vitro Drug-Induced Cardiotoxicity Assay by Using Three-Dimensional Cardiac Tissues Derived from Human Induced Pluripotent Stem Cells. PMC.[Link]

• CRISPR-Cas9 in Drug Discovery: Revolutionizing Target Identification and Validation. Journal of Biomedicine and Biochemistry.[Link]

• In Vitro Cardiotoxicity. Creative Bioarray.[Link]

• Cornerstones of CRISPR-Cas in drug development and therapy. PMC - PubMed Central.[Link]

• Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology.[Link]

• Enhancing in vitro cardiotoxicity models with human iPSC technology. AXOL Bioscience.[Link]

• Off-target effects by siRNA can induce toxic phenotype. PMC - NIH.[Link]

• Maximizing the Benefits of Off-Target Kinase Inhibitor Activity. AACR Journals.[Link]

• Factors Influencing Compound Potency in Biochemical and Cellular Assays. Promega Connections.[Link]

• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology.[Link]

• In vitro method for assessing hepatic drug metabolism. PubMed.[Link]

• A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. BellBrook Labs.[Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research.[Link]

• Methods for reducing siRNA off-target binding. Eclipsebio.[Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. PMC - NIH.[Link]

• Overcoming Limitations of Kinase Inhibitors in Cancer Therapy. Kairos Discovery.[Link]

• Dissecting Drug-Induced Cytotoxicity and Metabolic Dysfunction in Conditionally Immortalized Human Proximal Tubule Cells. PubMed Central.[Link]

• siRNA Specificity: RNAi Mechanisms and Strategies to Reduce Off-Target Effects. Frontiers.[Link]

• Drug Metabolism Assays. BioIVT.[Link]

• Application of In Vitro Metabolism Activation in High-Throughput Screening. MDPI.[Link]

• In Vitro Toxicology Testing and Safety Assessment Services. WuXi Biology.[Link]

• Assay Development for Protein Kinase Enzymes. NCBI - NIH.[Link]

• Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. figshare.[Link]

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• 9. In Vitro Cardiotoxicity Screening Approaches [ntp.niehs.nih.gov]
• 10. Development of In Vitro Drug-Induced Cardiotoxicity Assay by Using Three-Dimensional Cardiac Tissues Derived from Human Induced Pluripotent Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vitro cardiotoxicity models with human iPSC technology [axolbio.com]
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Technical Support Center: Protocol Refinement for Neoxaline Treatment in Jurkat Cells

Welcome to the technical support center for Neoxaline applications. This guide is designed for researchers, scientists, and drug development professionals utilizing Neoxaline for inducing cell cycle arrest and apoptosis in Jurkat cells. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the success and reproducibility of your experiments.

Introduction to Neoxaline in Jurkat Cells

Neoxaline is a fungal alkaloid that has garnered interest as a potential anti-cancer agent due to its antimitotic properties.[1] Its primary mechanism of action is the inhibition of tubulin polymerization.[2][3] This disruption of microtubule dynamics leads to a blockage in the M phase of the cell cycle, ultimately triggering apoptosis in susceptible cell lines like the human T-lymphocyte Jurkat cells.[3][4]

Understanding the nuances of Neoxaline treatment in this non-adherent cell line is critical for obtaining reliable and interpretable data. This guide will walk you through common challenges and provide solutions grounded in the scientific principles of Neoxaline's activity and Jurkat cell biology.

Frequently Asked Questions (FAQs)

Here are some common questions encountered when working with Neoxaline and Jurkat cells:

Q1: What is the recommended starting concentration range for Neoxaline in Jurkat cells?

A1: Based on published data, a good starting point for Jurkat cells is a concentration range of 10 µM to 200 µM. For initial cell viability assays (e.g., MTT), a broader range is recommended to determine the IC50 value. For cell cycle analysis, concentrations that induce significant G2/M arrest without immediate, overwhelming cell death are ideal. A time-course and dose-response experiment is crucial for your specific experimental conditions.

Q2: How long should I incubate Jurkat cells with Neoxaline?

A2: The incubation time is dependent on the assay. For cell cycle arrest, a 15- to 20-hour incubation has been shown to be effective in accumulating cells in the G2/M phase.[5] For apoptosis assays, longer incubation times (e.g., 24 to 48 hours) may be necessary to observe a significant increase in the apoptotic population (sub-G1 peak or Annexin V positive cells).[5]

Q3: My Jurkat cells are clumping after Neoxaline treatment. What should I do?

A3: Jurkat cells have a natural tendency to clump, which can be exacerbated by stress from drug treatment. To minimize clumping, ensure you are working with a healthy, log-phase culture. Maintain cell density between 2 x 10^5 and 1 x 10^6 cells/mL. Gentle pipetting to resuspend cells during passaging and before plating for an experiment is also important. If clumping persists and interferes with your assay (e.g., flow cytometry), you can try using cell-dissociation buffers that are gentler than trypsin, or briefly and gently vortexing before analysis, though the latter should be done with caution to avoid mechanical cell damage.

Q4: I am seeing a high level of cell death even at low concentrations of Neoxaline. What could be the reason?

A4: Several factors could contribute to this. First, ensure the health of your Jurkat cell culture; cells that are already stressed will be more sensitive to treatment. Check for signs of contamination or nutrient depletion in your culture. Second, verify the concentration of your Neoxaline stock solution. Improperly dissolved or stored Neoxaline could lead to inaccurate concentrations. Finally, consider the solvent used to dissolve Neoxaline. Ensure the final concentration of the solvent (e.g., DMSO) in your culture medium is non-toxic to the cells (typically below 0.5%).[6][7]

Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during your experiments.

Problem 1: Inconsistent or No G2/M Arrest Observed in Cell Cycle Analysis

Possible Causes:

• Suboptimal Neoxaline Concentration: The concentration may be too low to induce a significant block or too high, causing rapid apoptosis and cell death, which can mask the G2/M population.

• Incorrect Incubation Time: The incubation period may be too short for the cells to accumulate in M-phase or too long, leading to mitotic slippage or apoptosis.

• Poor Cell Health: Jurkat cells not in the logarithmic growth phase may not be actively cycling, leading to a diminished G2/M peak.

• Issues with Cell Cycle Staining: Problems with propidium iodide (PI) staining, such as insufficient RNase treatment or improper cell fixation, can lead to poor histogram resolution.[8][9]

Solutions:

• Optimize Neoxaline Concentration and Incubation Time:

  • Perform a dose-response experiment with a range of Neoxaline concentrations (e.g., 10, 50, 100, 200 µM) and analyze the cell cycle at different time points (e.g., 12, 18, 24 hours). This will help you identify the optimal conditions for observing G2/M arrest in your specific setup.

• Ensure Healthy Cell Culture:

  • Use Jurkat cells that are in the exponential growth phase with high viability (>95%). Do not use cells that have been in culture for too many passages, as this can lead to genetic drift and altered drug responses.

• Refine Staining Protocol:

  • Ensure complete cell membrane permeabilization during fixation (e.g., with cold 70% ethanol) to allow PI to enter the cells.

  • Include a sufficient concentration of RNase A and incubate for an adequate time to ensure only DNA is stained.

  • Gently handle cells during staining to prevent cell lysis.

Problem 2: High Percentage of Necrotic Cells in Annexin V/PI Apoptosis Assay

Possible Causes:

• Harsh Experimental Conditions: High concentrations of Neoxaline or prolonged incubation can lead to secondary necrosis.

• Mechanical Damage: Jurkat cells are sensitive to mechanical stress. Vigorous pipetting or centrifugation at high speeds can damage cell membranes, leading to PI-positive (necrotic) cells.[10]

• Delayed Analysis: Leaving stained cells for too long before flow cytometry analysis can lead to a loss of membrane integrity.[3]

• Solvent Toxicity: The solvent used to dissolve Neoxaline may be at a toxic concentration.[6][7]

Solutions:

• Optimize Treatment Conditions:

  • Use a lower concentration of Neoxaline or a shorter incubation time to capture cells in the early stages of apoptosis. A time-course experiment is highly recommended.

• Gentle Cell Handling:

  • When harvesting and washing cells, use a low centrifugation speed (e.g., 200-300 x g) for a longer duration.

  • Resuspend cell pellets by gently flicking the tube or with a wide-bore pipette tip.

• Prompt Analysis:

  • Analyze the stained cells by flow cytometry as soon as possible, ideally within one hour of staining. Keep samples on ice and protected from light during this time.

• Solvent Control:

  • Include a vehicle control (cells treated with the same concentration of solvent used for Neoxaline) to assess the solvent's contribution to cell death.

Key Experimental Protocols

Cell Viability Assessment: MTT Assay

This protocol is for determining the cytotoxic effect of Neoxaline on Jurkat cells.

Materials:

• Jurkat cells

• Neoxaline stock solution

• RPMI-1640 complete medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

Procedure:

• Seed Jurkat cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well in 100 µL of complete medium.

• Prepare serial dilutions of Neoxaline in complete medium and add 100 µL to the respective wells. Include a vehicle control.

• Incubate the plate for the desired time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Incubate for another 4-18 hours at 37°C.

• Measure the absorbance at 570 nm using a microplate reader.

Apoptosis Detection: Annexin V/PI Staining

This protocol is for quantifying apoptosis in Neoxaline-treated Jurkat cells by flow cytometry.

Materials:

• Neoxaline-treated and control Jurkat cells

• Annexin V-FITC/PI apoptosis detection kit

• 1X Binding Buffer

• Flow cytometry tubes

Procedure:

• Harvest approximately 1-5 x 10^5 Jurkat cells by centrifugation (200 x g, 5 minutes).

• Wash the cells once with cold PBS.

• Resuspend the cells in 100 µL of 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) staining solution.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis: Propidium Iodide Staining

This protocol is for analyzing the cell cycle distribution of Neoxaline-treated Jurkat cells.

Materials:

• Neoxaline-treated and control Jurkat cells

• Cold 70% ethanol

• PBS

• Propidium Iodide (PI) staining solution containing RNase A

Procedure:

• Harvest approximately 1 x 10^6 Jurkat cells by centrifugation (200 x g, 5 minutes).

• Wash the cells with PBS and resuspend the pellet in 500 µL of PBS.

• Fix the cells by adding the cell suspension dropwise into 4.5 mL of ice-cold 70% ethanol while gently vortexing.

• Incubate the cells at -20°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry.

Data Presentation

Parameter	Recommended Range/Value	Assay
Neoxaline Concentration	10 - 200 µM	Cell Viability, Cell Cycle, Apoptosis
Incubation Time	15 - 24 hours	Cell Cycle Analysis
24 - 48 hours	Apoptosis Assays
Jurkat Cell Seeding Density	1-5 x 10^4 cells/well	MTT Assay (96-well plate)
1-5 x 10^5 cells/sample	Flow Cytometry

Visualizations

Signaling Pathway of Neoxaline-Induced Apoptosis in Jurkat Cells

Caption: Proposed signaling pathway for Neoxaline-induced apoptosis in Jurkat cells.

Troubleshooting Workflow for Unexpected Cell Death

Sources

• 1. Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. yeasenbio.com [yeasenbio.com]
• 4. The Bcl-2-regulated apoptosis switch: mechanism and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Three Common Problems and Solutions of Cell Cycle Detection [elabscience.com]
• 9. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Yield in the Chemical Synthesis of Neoxaline

Welcome to the technical support center for the chemical synthesis of Neoxaline. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges, particularly with reaction yields, during the synthesis of this complex indole alkaloid. Here, we provide in-depth troubleshooting advice in a question-and-answer format, focusing on the critical steps of the synthesis and the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: I am experiencing a significantly lower than expected yield in the overall synthesis of the Neoxaline core. Where should I begin troubleshooting?

A: A low overall yield in a multi-step synthesis like that of Neoxaline can be attributed to several factors. A systematic approach is crucial for identifying the bottleneck. We recommend the following initial steps:

• Purity of Starting Materials: Ensure the purity of your initial reactants. Impurities can lead to unforeseen side reactions, poisoning of catalysts, and a general decrease in the efficiency of subsequent steps.[1][2] We advise verifying the purity of all starting materials via NMR, mass spectrometry, or elemental analysis before commencing the synthesis.

• Reaction Monitoring: Actively monitor the progress of each reaction step using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] This will help you determine if a particular reaction is not going to completion or if significant side products are being formed.

• Inert Atmosphere and Anhydrous Conditions: Many of the reagents used in complex alkaloid syntheses are sensitive to atmospheric moisture and oxygen.[1] Ensure that all reactions are carried out under a dry, inert atmosphere (e.g., argon or nitrogen) and that all solvents are rigorously dried.

Troubleshooting Specific Synthetic Steps

The synthesis of the Neoxaline core, as pioneered by Sunazuka et al., involves several critical transformations.[3] Below, we address potential yield issues in these key stages.

Issue 1: Poor Yield in the Lewis Acid-Mediated Transcyclization

Q2: My Lewis acid-mediated transcyclization to form the key diaminal intermediate is sluggish and results in a low yield. What are the likely causes and how can I optimize this step?

A: This is a critical step in constructing the tetracyclic core of Neoxaline.[3] Poor yields in this transformation often stem from the choice and handling of the Lewis acid, as well as the reaction conditions.

Causality and Optimization:

• Lewis Acid Activity: The activity of the Lewis acid is paramount. Old or improperly stored Lewis acids can be partially hydrolyzed, leading to reduced catalytic activity. We recommend using a freshly opened bottle or titrating the Lewis acid solution prior to use.

• Screening Lewis Acids: The choice of Lewis acid can dramatically impact the reaction outcome. While one equivalent of TMSOTf is reported to be effective, other Lewis acids could be screened for improved performance with your specific substrate.[3] Consider a systematic screening of Lewis acids with varying strengths.

Lewis Acid	Typical Solvent	Common Temperature Range (°C)	Potential Issues
TMSOTf	Dichloromethane	-78 to 0	Moisture sensitive, can generate HF
BF₃·OEt₂	Dichloromethane	-78 to RT	Can be too harsh, leading to decomposition
TiCl₄	Dichloromethane	-78 to 0	Very sensitive to moisture, can be overly reactive
SnCl₄	Dichloromethane	-78 to 0	Strong Lewis acid, potential for charring

• Temperature Control: This reaction is typically performed at low temperatures to control reactivity and minimize side reactions. A slight deviation in temperature can lead to the formation of undesired byproducts. Ensure accurate and stable temperature control throughout the reaction.

Troubleshooting Workflow for Lewis Acid-Mediated Transcyclization

Caption: Troubleshooting workflow for low yield in transcyclization.

Experimental Protocol: Lewis Acid-Mediated Transcyclization

• Preparation: Under an argon atmosphere, dissolve the starting amino acetal in anhydrous dichloromethane (CH₂Cl₂) and cool the solution to -78 °C in a dry ice/acetone bath.

• Reagent Addition: Slowly add a solution of freshly distilled trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.0 eq.) in anhydrous CH₂Cl₂ to the reaction mixture over 15 minutes.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by TLC every 30 minutes.

• Quenching: Once the starting material is consumed, quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Workup: Allow the mixture to warm to room temperature and separate the layers. Extract the aqueous layer with CH₂Cl₂ (3 x 20 mL). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired diaminal intermediate.

Issue 2: Inefficient Tungstate-Catalyzed Oxidation and Nitrone Formation

Q3: The oxidation of the diaminal to the nitrone, followed by cyclization to the indoline spiroaminal, is not proceeding efficiently, leading to a low yield of the desired product. What could be the issue?

A: This is a pivotal oxidative cyclization step that establishes the spiroaminal core of Neoxaline.[3] The efficiency of this reaction is highly dependent on the catalyst and the reaction conditions.

Causality and Optimization:

• Catalyst Activity: The sodium tungstate (Na₂WO₄) catalyst is the heart of this transformation. Ensure you are using a high-purity grade of the catalyst. The reaction also requires hydrogen peroxide (H₂O₂) as the stoichiometric oxidant. Use a fresh, stabilized solution of H₂O₂ and accurately determine its concentration before use.

• pH Control: The pH of the reaction mixture can be critical for the stability of the nitrone intermediate and the efficiency of the cyclization. Buffering the reaction mixture may be necessary to maintain the optimal pH.

• Side Reactions: Over-oxidation is a potential side reaction that can lead to the formation of undesired byproducts and a lower yield of the desired spiroaminal. Monitor the reaction closely and quench it as soon as the starting material is consumed.

Key Reaction Mechanism: Oxidative Cyclization Cascade

Caption: Key steps in the oxidative cyclization to form the Neoxaline core.

Experimental Protocol: Tungstate-Catalyzed Oxidative Cyclization

• Setup: In a round-bottom flask, dissolve the diaminal intermediate in a mixture of methanol (MeOH) and water.

• Catalyst Addition: Add sodium tungstate dihydrate (Na₂WO₄·2H₂O) (catalytic amount, e.g., 10 mol%) to the solution.

• Oxidant Addition: Cool the mixture to 0 °C in an ice bath and slowly add a 30% aqueous solution of hydrogen peroxide (H₂O₂).

• Reaction: Allow the reaction to warm to room temperature and stir vigorously. Monitor the formation of the product by LC-MS.

• Workup: Upon completion, quench the excess H₂O₂ by the careful addition of a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 25 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product via column chromatography to yield the indoline spiroaminal.

General Troubleshooting

Q4: I am observing multiple spots on my TLC plate that are difficult to separate. How can I improve the selectivity of my reactions?

A: The formation of multiple products is a common issue in complex organic synthesis and can often be addressed by:

• Temperature Control: Lowering the reaction temperature can sometimes favor the formation of the kinetic product over thermodynamic byproducts.[1]

• Protecting Groups: If your starting materials have multiple reactive sites, consider using protecting groups to selectively block certain functional groups and prevent unwanted side reactions.

• Catalyst Screening: Experimenting with different catalysts can sometimes lead to improved selectivity for the desired product.

By systematically addressing these potential issues, you can significantly improve the yield and efficiency of your Neoxaline synthesis. For further assistance, please do not hesitate to contact our technical support team.

References

• Wan, J.-P., & Wei, L. (n.d.). QUINOXALINE SYNTHESIS BY DOMINO REACTIONS. Retrieved from [Link]

• Recent advances in the transition-metal-free synthesis of quinoxalines. (n.d.). PubMed Central. Retrieved from [Link]

• Quinoxaline synthesis - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Synthesis of Quinoxalines. (2016, April). ResearchGate. Retrieved from [Link]

• A Direct Method for Synthesis of Quinoxalines and Quinazolinones Using Epoxides as Alkyl Precursor. (2023, November 2). MDPI. Retrieved from [Link]

• Organic Chemistry Explained: Total Synthesis of Anti-Cancer Ginkgo Tree Molecule Bilobalide (Corey). (2021, January 7). YouTube. Retrieved from [Link]

• Sunazuka, T., Shirahata, T., Tsuchiya, S., Hirose, T., Mori, R., Harigaya, Y., Kuwajima, I., & Ōmura, S. (2005). A Concise Stereoselective Route to the Indoline Spiroaminal Framework of Neoxaline and Oxaline. Organic Letters, 7(7), 1327–1329. Retrieved from [Link]

• Indole Test- Principle, Reagents, Procedure, Result Interpretation and Limitations. (2022, August 10). Retrieved from [Link]

• Optimization of Acidic Protocols for Pictet− Spengler Reaction. (n.d.). ResearchGate. Retrieved from [Link]

• Modular assembly of indole alkaloids enabled by multicomponent reaction. (2023, August 9). PubMed Central. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Neoxaline Technical Support Center: A Guide to Managing Cytotoxicity in Non-Cancerous Cells

From the desk of the Senior Application Scientist

Welcome to the technical support center for Neoxaline. As a novel topoisomerase II inhibitor, Neoxaline offers significant potential in anticancer therapy. However, like many potent chemotherapeutic agents, its mechanism of action can lead to cytotoxicity in healthy, non-cancerous cells, posing a significant challenge in preclinical and clinical development.[1][2][3]

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, field-proven insights and practical troubleshooting strategies to help you understand, quantify, and mitigate Neoxaline's off-target effects, thereby maximizing its therapeutic index.

Section 1: Frequently Asked Questions (FAQs) - Understanding Neoxaline's Core Cytotoxicity

This section addresses foundational concepts crucial for working with Neoxaline.

Q1: What is the primary mechanism of action for Neoxaline?

A1: Neoxaline is a topoisomerase II (TopoII) inhibitor. TopoII enzymes are essential for resolving DNA supercoiling and tangles that occur during replication and transcription.[3] Neoxaline acts by trapping the TopoII enzyme after it has cut both DNA strands, forming a stable "cleavable complex."[2][4] This prevents the enzyme from re-ligating the DNA break, leading to an accumulation of double-strand breaks.[4] This level of DNA damage overwhelms the cell's repair machinery, ultimately triggering programmed cell death (apoptosis).[1][4]

Q2: Why does Neoxaline also affect non-cancerous cells?

A2: The cytotoxic activity of Neoxaline is linked to cellular proliferation. While cancer cells divide rapidly, many normal tissues—such as bone marrow, the gastrointestinal lining, and hair follicles—also have high rates of cell turnover.[5] Neoxaline does not distinguish between a rapidly dividing cancer cell and a rapidly dividing healthy cell, leading to the common side effects associated with chemotherapy.[5][6] Additionally, a major off-target effect of anthracycline-like agents such as Neoxaline is the generation of reactive oxygen species (ROS) through mitochondrial interactions, which can cause significant oxidative stress and damage in cells regardless of their proliferation rate.[2][7][8] This is particularly relevant for cardiotoxicity, as cardiac cells have a high density of mitochondria.[9]

Q3: What are the standard assays to measure Neoxaline-induced cytotoxicity?

A3: Quantifying cytotoxicity is the first step in managing it. Several robust assays are available:

• MTT or WST-8 Assays: These are colorimetric assays that measure the metabolic activity of cells. A reduction in metabolic activity correlates with a decrease in cell viability.[10][11]

• Lactate Dehydrogenase (LDH) Release Assay: This assay quantifies the amount of LDH released from cells with damaged plasma membranes, a hallmark of late apoptosis or necrosis.[9]

• Annexin V / Propidium Iodide (PI) Staining: This flow cytometry-based method is highly informative. Annexin V binds to phosphatidylserine (PS), which flips to the outer membrane leaflet during early apoptosis, while PI is a DNA-binding dye that can only enter cells with compromised membranes (late apoptotic or necrotic cells).[12][13][14][15] This allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cell populations.

Q4: What is the "therapeutic index" and why is it critical for Neoxaline studies?

A4: The therapeutic index (TI) is a quantitative measurement of a drug's safety. It is the ratio between the dose of the drug that causes toxicity in a normal tissue and the dose that leads to the desired therapeutic effect (e.g., killing cancer cells). A high TI is desirable, as it indicates a wide margin between efficacy and toxicity. A primary goal in your research should be to find strategies (e.g., dose optimization, co-therapies) that increase the TI of Neoxaline.[6]

Section 2: Troubleshooting Guide - Mitigating Off-Target Cytotoxicity

This section provides practical solutions to common experimental challenges encountered when working with Neoxaline.

Problem 1: My non-cancerous control cell line shows high levels of death even at low Neoxaline concentrations.

This is a common issue indicating high sensitivity of the control cell line or suboptimal drug concentration. The key is to precisely determine the half-maximal inhibitory concentration (IC50) for both your cancer and non-cancerous cell lines.

Solution: Perform a Dose-Response Analysis to Determine IC50 Values.

The IC50 is the concentration of a drug that is required for 50% inhibition of a biological process (e.g., cell growth) in vitro.[16] Comparing the IC50 between your target cancer cells and non-cancerous control cells provides the first quantitative measure of Neoxaline's therapeutic window.

Caption: Workflow for IC50 determination using an MTT assay.

• Cell Seeding: Seed both cancer and non-cancerous cells into separate 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Drug Preparation: Prepare a 2-fold serial dilution of Neoxaline in culture medium. Include a "vehicle-only" control (e.g., medium with DMSO if used for stock solution).

• Treatment: Remove the old medium from the cells and add 100 µL of the various Neoxaline dilutions (and vehicle control) to the appropriate wells.

• Incubation: Incubate the plates for a period relevant to the drug's mechanism (typically 48-72 hours for cytotoxic agents).[16]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Viable cells will convert the yellow MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Analysis:

  • Calculate the percentage viability for each concentration relative to the vehicle control.

  • Plot percentage viability against the log of the Neoxaline concentration.

  • Use a statistical software package (e.g., GraphPad Prism) to fit the data to a non-linear regression curve (sigmoidal, 4PL) to accurately calculate the IC50 value.[16][17]

Problem 2: How can I protect my non-cancerous cells without compromising Neoxaline's anti-cancer effect?

This is the central challenge of targeted therapy. One promising strategy is to co-administer a cytoprotective agent that selectively mitigates a key mechanism of off-target toxicity.[18] For Neoxaline, which is analogous to anthracyclines, a major source of cardiotoxicity is the generation of Reactive Oxygen Species (ROS).[2] An antioxidant like N-acetylcysteine (NAC) could potentially protect normal cells by neutralizing these ROS.[19][20][21][22][23]

Solution: Evaluate a Cytoprotective Agent like N-acetylcysteine (NAC).

NAC is a precursor to glutathione, a major intracellular antioxidant.[21][22] By replenishing glutathione stores, NAC can help non-cancerous cells better withstand the oxidative stress induced by Neoxaline.[22]

Caption: NAC mitigates Neoxaline-induced oxidative stress.

• Determine NAC Dose: First, determine a non-toxic concentration of NAC for your non-cancerous cell line by performing a dose-response curve with NAC alone.[20]

• Experimental Setup: Seed both cancer and non-cancerous cells in 96-well plates.

• Pre-treatment: Pre-treat the designated wells with the chosen non-toxic concentration of NAC for 2-4 hours.[20]

• Co-treatment: Add Neoxaline at its IC50 concentration (and 2x, 0.5x IC50) to wells with and without NAC pre-treatment.

• Incubation & Assay: Incubate for 48-72 hours, then perform an MTT or similar viability assay.

• Analysis: Compare the viability of non-cancerous cells treated with Neoxaline alone versus Neoxaline + NAC. An effective cytoprotective effect would show a significant increase in viability in the co-treated group. Crucially, verify that NAC does not significantly reduce the cytotoxicity of Neoxaline in your cancer cell line.

Problem 3: I need to confirm if Neoxaline is inducing apoptosis or necrosis in my non-cancerous cells.

Understanding the mode of cell death is critical. Apoptosis is a controlled, programmed process, while necrosis is an uncontrolled, inflammatory form of cell death. A drug that induces widespread necrosis in healthy tissue is likely to have severe side effects.

Solution: Differentiate Modes of Cell Death using Annexin V/PI Staining.

This flow cytometry-based assay precisely quantifies the different stages of cell death.[12]

Quadrant	Annexin V Staining	Propidium Iodide (PI) Staining	Cell Population
Lower-Left (Q4)	Negative	Negative	Viable Cells
Lower-Right (Q3)	Positive	Negative	Early Apoptotic Cells
Upper-Right (Q2)	Positive	Positive	Late Apoptotic/Necrotic Cells
Upper-Left (Q1)	Negative	Positive	Necrotic/Dead Cells

Table based on principles described in multiple sources.[12][13][14]

• Cell Treatment: Culture your non-cancerous cells in 6-well plates and treat them with Neoxaline at the IC50 concentration for 24-48 hours. Include an untreated control.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use a gentle detachment method like EDTA to preserve membrane integrity.[14]

• Washing: Wash the cells twice with cold PBS to remove any residual medium.

• Resuspension: Resuspend the cell pellet in 1X Annexin Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[13]

• Analysis: Add 400 µL of 1X Annexin Binding Buffer and analyze immediately on a flow cytometer.

Section 3: Advanced Protocol - Enhancing Preclinical Relevance

To better predict in vivo outcomes, it is essential to move beyond 2D monolayer cultures.

Protocol: 3D Spheroid Co-culture Model to Assess Therapeutic Index

Three-dimensional (3D) spheroid models more closely mimic the tumor microenvironment, including cell-cell interactions and nutrient gradients.[24][25][26] A co-culture model, incorporating both cancer cells and non-cancerous cells (e.g., fibroblasts), provides a superior platform for assessing the therapeutic index.[24][27][28]

• Cell Preparation: Prepare a mixed-cell suspension of your cancer cell line and a non-cancerous stromal cell line (e.g., fibroblasts) at a defined ratio (e.g., 1:1 or 1:4).

• Seeding: Seed the cell suspension into ultra-low attachment (ULA) 96-well round-bottom plates. The cells will self-assemble into a single spheroid in each well over 48-72 hours.[28]

• Treatment: Once uniform spheroids have formed, add Neoxaline with and without your cytoprotective agent (e.g., NAC).

• Incubation: Treat the spheroids for an extended period (e.g., 7-10 days) to allow for drug penetration and effect.

• Analysis:

  • Viability: Use a 3D-compatible cell viability assay (e.g., CellTiter-Glo® 3D) that measures ATP content to assess the overall health of the spheroid.

  • Imaging: Monitor spheroid growth and morphology over time using brightfield microscopy.

  • Flow Cytometry (Advanced): Dissociate the spheroids into single cells and use cell-specific markers to analyze the viability of the cancer and non-cancerous populations separately via flow cytometry.[28] This provides the most detailed assessment of selective cytotoxicity.

By implementing these rigorous, mechanism-based approaches, you can effectively navigate the challenges of Neoxaline's cytotoxicity, generate robust and reproducible data, and accelerate its path toward becoming a viable therapeutic agent.

References

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. National Centre for Biotechnology Information. Available at: [Link]

• Shen, Y., et al. (2018). The role of cellular reactive oxygen species in cancer chemotherapy. Journal of Experimental & Clinical Cancer Research. Available at: [Link]

• Shen, Y., et al. (2018). The role of cellular reactive oxygen species in cancer chemotherapy. PubMed. Available at: [Link]

• Johnstone, C., et al. (2019). Establishment and Analysis of a 3D Co-Culture Spheroid Model of Pancreatic Adenocarcinoma for Application in Drug Discovery. Methods in Molecular Biology. Available at: [Link]

• The Annexin V Apoptosis Assay. University of Colorado Anschutz Medical Campus. Available at: [Link]

• Rohilla, S., et al. (2019). Cytoprotective Agents to Avoid Chemotherapy Induced Sideeffects on Normal Cells: A Review. Current Cancer Drug Targets. Available at: [Link]

• Olson, R. D., et al. (1988). Prevention of doxorubicin cardiac toxicity in the mouse by N-acetylcysteine. The Journal of Clinical Investigation. Available at: [Link]

• Annexin V PI Staining Guide for Apoptosis Detection. Boster Biological Technology. Available at: [Link]

• Topoisomerase inhibitors. EBSCO. Available at: [Link]

• D'Souza, K. M., et al. (2012). N-acetylcysteine amide decreases oxidative stress but not cell death induced by doxorubicin in H9c2 cardiomyocytes. BMC Pharmacology. Available at: [Link]

• Standart Operating Procedure Apoptosis assay with Annexin V - PI. Biologi. Available at: [Link]

• Blagosklonny, M. V. (2023). Selective protection of normal cells from chemotherapy, while killing drug-resistant cancer cells. Oncotarget. Available at: [Link]

• Blagosklonny, M. V. (2023). Selective protection of normal cells from chemotherapy, while killing drug-resistant cancer cells. National Centre for Biotechnology Information. Available at: [Link]

• Cheung-Ong, K., et al. (2013). Reactive oxygen species in cancer: Current findings and future directions. Oncology Letters. Available at: [Link]

• Karademir, M., et al. (2024). Protective effect of N-acetylcysteine in doxorubicin-induced primary ovarian failure in female rats. Journal of the Turkish-German Gynecological Association. Available at: [Link]

• The role of cellular reactive oxygen species in cancer chemotherapy. ResearchGate. Available at: [Link]

• Tan, J. Y., et al. (2023). Three-dimensional heterotypic colorectal cancer spheroid models for evaluation of drug response. Frontiers in Physiology. Available at: [Link]

• Reactive Oxygen Species and Drug Resistance in Cancer Chemotherapy. IntechOpen. Available at: [Link]

• Adverse effects of topoisomerase inhibitors: Limits the dosage for anticancer therapy. Semantics Scholar. Available at: [Link]

• Establishment of 3D co-culture spheroid model for in-vitro drug screening. American Association for Cancer Research. Available at: [Link]

• Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay. Bio-protocol. Available at: [Link]

• Topoisomerase II Inhibitors. California Office of Environmental Health Hazard Assessment. Available at: [Link]

• Topoisomerase inhibitor. Wikipedia. Available at: [Link]

• Ravi, M., et al. (2015). Three-Dimensional Cell Cultures in Drug Discovery and Development. Journal of Biomolecular Screening. Available at: [Link]

• Topoisomerase Inhibitors. National Centre for Biotechnology Information. Available at: [Link]

• How can I calculate IC50 for a cytotoxic substance? ResearchGate. Available at: [Link]

• Gewirtz, D. A. (2012). Cancer: How does doxorubicin work? eLife. Available at: [Link]

• Use of 3D co-culture spheroids as a model to search for antiproliferative compounds by M. Cuendet. YouTube. Available at: [Link]

• How Chemotherapy Affects Cancer and Normal Cells: Mechanisms, Side Effects and Long-Term Risks. OncoDaily. Available at: [Link]

• Wasilewski, M., et al. (2023). Doxorubicin—An Agent with Multiple Mechanisms of Anticancer Activity. International Journal of Molecular Sciences. Available at: [Link]

• The Preventive Effect of N-Acetylcysteine on Liver Tissue Against Doxorubicin-Induced Oxidative Stress in Rats. Acta Natura et Scientia. Available at: [Link]

• Cytoprotective Agents to Avoid Chemotherapy Induced Sideeffects on Normal Cells: A Review. ResearchGate. Available at: [Link]

• Mukherjee, P., et al. (2015). The Cardioprotective Role of N-Acetyl Cysteine Amide in the Prevention of Doxorubicin and Trastuzumab-Mediated Cardiac Dysfunction. PLoS One. Available at: [Link]

• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. National Centre for Biotechnology Information. Available at: [Link]

• Doxorubicin: An Overview of the Anti-Cancer and Chemoresistance Mechanisms. Remedy Publications LLC. Available at: [Link]

• How to calculate IC50 value. YouTube. Available at: [Link]

• Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device. National Centre for Biotechnology Information. Available at: [Link]

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Reference Data & Comparative Studies

Unveiling the Antimitotic Potential of Neoxaline and Oxaline: A Comparative Guide for Drug Development Professionals

A Deep Dive into the Comparative Antimitotic Activities of Fungal Alkaloids Neoxaline and Oxaline, Focusing on Their Potency as Tubulin Polymerization Inhibitors and Their Mechanisms of Action.

In the relentless pursuit of novel anticancer therapeutics, compounds that disrupt microtubule dynamics continue to be a focal point of research and development. Among these, the fungal alkaloids neoxaline and oxaline have garnered attention for their significant antimitotic properties. This comprehensive guide offers a detailed, side-by-side comparison of their performance, substantiated by available experimental data, to provide researchers, scientists, and drug development professionals with a clear understanding of their therapeutic potential.

At a Glance: Neoxaline and Oxaline

Neoxaline, a bioactive alkaloid originally isolated from Aspergillus japonicus, was first identified as an antimitotic agent in early studies. Its structural analog, oxaline, derived from Penicillium oxalicum, has undergone more extensive investigation and exhibits a similar mechanism of action. Both of these natural products have been shown to interfere with microtubule dynamics, a fundamental process in cell division, thereby inducing cell cycle arrest and subsequent apoptosis in cancerous cells.

Chemical Structures:

Neoxaline

• Molecular Formula: C23H25N5O4

• Molar Mass: 435.48 g/mol

Oxaline

• Molecular Formula: C24H25N5O4

• Molar Mass: 447.49 g/mol

Unraveling the Mechanism of Action: A Shared Path of Tubulin Polymerization Inhibition

The principal antimitotic effect of both neoxaline and oxaline stems from their ability to inhibit tubulin polymerization. Microtubules, the dynamic polymers formed from α- and β-tubulin heterodimers, are crucial for the proper formation of the mitotic spindle during mitosis. By disrupting the assembly of these critical cellular structures, neoxaline and oxaline effectively halt the cell cycle in the M phase, which in turn triggers programmed cell death.

Further investigations, including competitive binding assays, have indicated that both compounds likely exert their effects by binding at or near the colchicine-binding site on the β-tubulin subunit. This interaction is thought to prevent the necessary conformational changes required for the assembly of tubulin dimers into microtubules. The following diagram provides a visual representation of this mechanism of action.

Caption: The shared mechanism of action of Neoxaline and Oxaline as tubulin polymerization inhibitors.

A Head-to-Head Comparison of Antimitotic Potency: IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical parameter for assessing the potency of a potential anticancer drug in vitro. A direct comparative study of the antiproliferative effects of neoxaline and oxaline on human T-cell leukemia Jurkat cells revealed that oxaline is considerably more potent than its structural analog, neoxaline.

Compound	Cell Line	IC50 (µM)
Neoxaline	Jurkat	43.7
Oxaline	Jurkat	8.7
Colchicine (Reference)	Jurmat	0.0068

It is crucial to acknowledge that the publicly available literature currently lacks a comprehensive comparison of the IC50 values of these two compounds across a diverse range of cancer cell lines. This represents a notable gap in the preclinical data for neoxaline and oxaline.

Key Experimental Protocols for Assessing Antimitotic Activity

The following sections provide detailed, step-by-step methodologies for the essential experiments used to characterize the antimitotic activity of compounds such as neoxaline and oxaline.

In Vitro Tubulin Polymerization Assay

This assay provides a direct measurement of a compound's ability to inhibit the assembly of purified tubulin into microtubules.

Principle: The formation of microtubules from tubulin dimers leads to an increase in light scattering, which can be measured as an increase in absorbance at 340 nm.

Materials:

• Purified tubulin (>99% purity)

• General Tubulin Buffer (GTB): 80 mM PIPES (pH 6.9), 2 mM MgCl2, 0.5 mM EGTA

• Guanosine triphosphate (GTP), 100 mM stock solution

• Test compounds (Neoxaline, Oxaline) dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., Colchicine)

• Negative control (vehicle, e.g., DMSO)

• Temperature-controlled spectrophotometer with plate reading capabilities

Procedure:

• On ice, prepare a tubulin solution to a final concentration of 3 mg/mL in General Tubulin Buffer.

• To the tubulin solution, add GTP to a final concentration of 1 mM.

• Aliquot the tubulin/GTP mixture into pre-chilled microplate wells.

• Add the test compounds, positive control, or negative control to the designated wells. Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all wells and remains below 1%.

• Incubate the plate on ice for 5 minutes to facilitate compound binding.

• Transfer the plate to the spectrophotometer, pre-warmed to 37°C.

• Immediately begin monitoring the absorbance at 340 nm at one-minute intervals for a duration of 60 minutes.

• Generate polymerization curves by plotting absorbance as a function of time. The degree of inhibition can be determined by comparing the polymerization rates of the test compounds to that of the negative control.

Validating the Tubulin-Binding Effects of Neoxaline: A Comparative Guide for Researchers

This guide provides a comprehensive framework for researchers and drug development professionals to validate the tubulin-binding effects of Neoxaline, a fungal alkaloid identified as a potent antimitotic agent.[1][2] By leveraging established experimental protocols and comparing its activity profile with well-characterized tubulin inhibitors, researchers can rigorously assess Neoxaline's mechanism of action and its potential as a therapeutic agent.

The Critical Role of Microtubule Dynamics in Cell Division

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are fundamental components of the cytoskeleton.[3][4] Their ability to rapidly assemble and disassemble is crucial for a multitude of cellular processes, most notably the formation of the mitotic spindle during cell division.[5][6] This dynamic instability makes tubulin a prime target for anticancer drug development, as interfering with microtubule function can lead to cell cycle arrest and apoptosis.[5][6]

Tubulin-targeting agents are broadly classified into two categories: microtubule-stabilizing agents, such as paclitaxel, which promote polymerization and prevent depolymerization, and microtubule-destabilizing agents, like colchicine and vinca alkaloids, which inhibit tubulin polymerization.[3][7][8][9][10] Neoxaline and its analogue, oxaline, have been shown to induce M-phase cell cycle arrest, suggesting they belong to the latter class of compounds that disrupt microtubule assembly.[11][12]

A Multi-Faceted Approach to Validating Neoxaline's Tubulin-Binding Effects

To thoroughly validate the tubulin-binding effects of Neoxaline, a multi-pronged experimental approach is essential. This guide outlines three key assays that provide complementary in vitro and cell-based evidence of its mechanism of action.

• In Vitro Tubulin Polymerization Assay: Directly measures the effect of Neoxaline on the assembly of purified tubulin into microtubules.

• Immunofluorescence Microscopy: Visually assesses the impact of Neoxaline on the microtubule network within cells.

• Cell Cycle Analysis: Quantifies the effect of Neoxaline on cell cycle progression, specifically looking for arrest in the G2/M phase, a hallmark of antimitotic agents.

This guide will provide detailed protocols for each of these assays, along with a comparative analysis of Neoxaline's expected performance against well-established tubulin inhibitors.

In Vitro Tubulin Polymerization Assay: A Direct Measure of Interaction

The in vitro tubulin polymerization assay is a cornerstone for characterizing tubulin-targeting agents.[3] It directly assesses a compound's ability to either inhibit or enhance the polymerization of purified tubulin into microtubules. This can be monitored by measuring the change in turbidity or fluorescence over time.[13][14]

Experimental Protocol: Fluorescence-Based Tubulin Polymerization Assay

This protocol is adapted from established methods and utilizes a fluorescent reporter that incorporates into growing microtubules, leading to an increase in fluorescence intensity proportional to the polymer mass.[4][13]

Materials:

• Tubulin polymerization assay kit (e.g., from Cytoskeleton, Inc.) containing purified tubulin, GTP, and a fluorescent reporter.[13]

• General tubulin buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA).

• Test compounds: Neoxaline, Paclitaxel (positive control for stabilization), Colchicine (positive control for destabilization), and DMSO (vehicle control).

• 96-well black microplate.

• Fluorescence plate reader capable of kinetic reads at 37°C.

Procedure:

• Prepare a reaction mixture containing tubulin, GTP, and the fluorescent reporter in general tubulin buffer on ice.

• Add 5 µL of the test compounds (Neoxaline and controls) at various concentrations to the wells of the 96-well plate.

• Warm the plate to 37°C for 1 minute.

• Initiate the polymerization reaction by adding 50 µL of the reaction mixture to each well.

• Immediately place the plate in the fluorescence plate reader pre-warmed to 37°C.

• Measure the fluorescence intensity (e.g., Ex. 360 nm, Em. 450 nm) every 30 seconds for at least 60 minutes.[13]

Data Interpretation and Comparative Analysis

The resulting data can be plotted as fluorescence intensity versus time.

• Vehicle Control (DMSO): Will show a characteristic sigmoidal curve representing the nucleation, growth, and plateau phases of microtubule polymerization.

• Paclitaxel: Will cause a rapid increase in fluorescence, often eliminating the lag phase, indicating enhanced polymerization.[14]

• Colchicine: Will suppress the increase in fluorescence, demonstrating inhibition of polymerization.[8]

• Neoxaline: Based on the activity of its analogue oxaline, Neoxaline is expected to inhibit tubulin polymerization, resulting in a dose-dependent decrease in the rate and extent of the fluorescence increase.[11][12]

Compound	Expected Effect on Tubulin Polymerization
Neoxaline	Inhibition
Paclitaxel	Enhancement
Colchicine	Inhibition
DMSO	No effect

Caption: Workflow for the in vitro tubulin polymerization assay.

Immunofluorescence Microscopy: Visualizing Microtubule Disruption

Immunofluorescence microscopy allows for the direct visualization of the microtubule network within cells, providing a qualitative and quantitative assessment of a compound's impact on microtubule integrity.[4][15]

Experimental Protocol: Microtubule Staining

This protocol outlines the general steps for fixing, permeabilizing, and staining cells to visualize microtubules.

Materials:

• Cell line of choice (e.g., HeLa, A549) cultured on glass coverslips.

• Neoxaline, Paclitaxel, Colchicine, and DMSO.

• Fixative solution (e.g., 4% paraformaldehyde in PBS).

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS).

• Blocking buffer (e.g., 1% BSA in PBS).

• Primary antibody: anti-α-tubulin antibody.

• Secondary antibody: fluorescently labeled anti-mouse IgG.

• DAPI for nuclear staining.

• Mounting medium.

• Fluorescence microscope.

Procedure:

• Treat cells with various concentrations of Neoxaline and control compounds for a specified time (e.g., 24 hours).

• Fix the cells with 4% paraformaldehyde for 10-15 minutes at room temperature.

• Wash the cells with PBS.

• Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Wash the cells with PBS.

• Block non-specific antibody binding with 1% BSA for 30-60 minutes.

• Incubate with the primary anti-α-tubulin antibody overnight at 4°C.

• Wash the cells with PBS.

• Incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Wash the cells with PBS.

• Counterstain the nuclei with DAPI.

• Mount the coverslips onto microscope slides.

• Visualize the cells using a fluorescence microscope.

Data Interpretation and Comparative Analysis

The morphology of the microtubule network will reveal the mechanism of action of the test compounds.

• Vehicle Control (DMSO): Cells will display a well-organized, filamentous microtubule network extending throughout the cytoplasm.

• Paclitaxel: Will induce the formation of thick, stable microtubule bundles and multiple asters.[7]

• Colchicine: Will cause depolymerization of microtubules, leading to a diffuse, punctate tubulin staining pattern.[8]

• Neoxaline: Is expected to disrupt the microtubule network in a manner similar to colchicine, resulting in a loss of the filamentous structure and the appearance of diffuse tubulin staining.[11][12]

Compound	Expected Effect on Microtubule Network
Neoxaline	Disruption and depolymerization
Paclitaxel	Bundling and stabilization
Colchicine	Depolymerization
DMSO	Intact filamentous network

Caption: Workflow for immunofluorescence staining of microtubules.

Cell Cycle Analysis: Quantifying Mitotic Arrest

Disruption of microtubule dynamics during mitosis activates the spindle assembly checkpoint, leading to cell cycle arrest in the G2/M phase.[4][5] Flow cytometry with a DNA-staining dye like propidium iodide (PI) can be used to quantify the percentage of cells in each phase of the cell cycle.

Experimental Protocol: Propidium Iodide Staining and Flow Cytometry

This protocol details the steps for preparing cells for cell cycle analysis by flow cytometry.

Materials:

• Cell line of choice.

• Neoxaline, Paclitaxel, Colchicine, and DMSO.

• Propidium Iodide (PI) staining solution (containing PI and RNase A).

• Cold 70% ethanol.

• Flow cytometer.

Procedure:

• Treat cells with various concentrations of Neoxaline and control compounds for a specified time (e.g., 24 hours).

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by dropwise addition of cold 70% ethanol while vortexing, and incubate at -20°C for at least 2 hours.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cells in PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry.

Data Interpretation and Comparative Analysis

The DNA content of the cells is measured, and the data is displayed as a histogram.

• Vehicle Control (DMSO): Will show a typical cell cycle distribution with distinct G1, S, and G2/M peaks.

• Paclitaxel and Colchicine: Will cause a significant increase in the percentage of cells in the G2/M phase, indicating mitotic arrest.[5][16]

• Neoxaline: Is expected to induce a dose-dependent increase in the G2/M population, consistent with its proposed role as an antimitotic agent.[11][12]

Compound	Expected Effect on Cell Cycle
Neoxaline	G2/M arrest
Paclitaxel	G2/M arrest
Colchicine	G2/M arrest
DMSO	Normal cell cycle distribution

Caption: Workflow for cell cycle analysis by flow cytometry.

Conclusion

The experimental framework outlined in this guide provides a robust methodology for validating the tubulin-binding effects of Neoxaline. By employing in vitro tubulin polymerization assays, immunofluorescence microscopy, and cell cycle analysis, and by comparing the results with well-characterized tubulin inhibitors, researchers can definitively establish Neoxaline's mechanism of action. The expected findings, based on the known activity of its analogue oxaline, point towards Neoxaline being a microtubule-destabilizing agent that likely binds to the colchicine site on β-tubulin.[11][12] This comprehensive validation is a critical step in the evaluation of Neoxaline as a potential anticancer therapeutic.

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• (2017). Vinblastine suppresses dynamics of individual microtubules in living interphase cells. Molecular Biology of the Cell.
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A Comparative Guide to Neoxaline and Other Microtubule Inhibitors for Drug Discovery Professionals

This guide provides an in-depth, objective comparison of neoxaline, a fungal alkaloid, with other established classes of microtubule inhibitors. We will delve into the mechanistic nuances, comparative efficacy, and the experimental methodologies required for a robust evaluation of these potent antimitotic agents. This document is intended for researchers, scientists, and drug development professionals engaged in oncology and cell biology research.

The Central Role of Microtubules in Cellular Dynamics

Microtubules are highly dynamic polymers of α- and β-tubulin heterodimers, forming a critical component of the eukaryotic cytoskeleton. Their constant state of flux, known as dynamic instability, is essential for numerous cellular functions, most notably the formation of the mitotic spindle required for accurate chromosome segregation during cell division.[1] This pivotal role in mitosis makes microtubules a prime target for anticancer drug development.[2] Agents that interfere with microtubule dynamics, known as Microtubule-Targeting Agents (MTAs), can halt the cell cycle and induce apoptosis, forming the basis of many successful chemotherapies.[2][3]

MTAs are broadly classified into two main categories:

• Microtubule Stabilizing Agents: These compounds, such as the taxanes, enhance polymerization and prevent depolymerization, resulting in abnormally stable and nonfunctional microtubule structures.[2][4]

• Microtubule Destabilizing Agents: This larger class, which includes vinca alkaloids and colchicine-site binders, inhibits tubulin polymerization, leading to the disassembly of microtubules.[2][5]

Neoxaline belongs to this latter category of microtubule destabilizers, and this guide will situate its activity within the broader context of other well-characterized inhibitors.

Neoxaline: A Colchicine-Site Inhibitor of Tubulin Polymerization

Neoxaline is a fungal alkaloid that has been identified as a potent inhibitor of cell proliferation.[6][7] Its cytotoxic effects are a direct consequence of its interference with microtubule dynamics.

Mechanism of Action:

• Inhibition of Polymerization: Neoxaline directly inhibits the polymerization of tubulin into microtubules.[6][7] This action disrupts the formation of the mitotic spindle, a requisite for cell division.

• Binding Site: Competitive binding assays have demonstrated that neoxaline (and its close analog, oxaline) inhibits the binding of radiolabeled colchicine to tubulin.[6][8] However, it does not compete with vinblastine.[6][8] This provides strong evidence that neoxaline binds at or near the colchicine-binding site on the β-tubulin subunit.[7]

• Cellular Consequences: By disrupting the microtubule network, neoxaline induces a robust cell cycle arrest in the M phase, ultimately leading to apoptosis.[6][8]

The following diagram illustrates the distinct binding sites for the major classes of microtubule inhibitors on the α/β-tubulin heterodimer.

Caption: Binding sites of different microtubule inhibitor classes on tubulin.

Comparative Analysis: Neoxaline vs. The Field

A key aspect of drug development is understanding how a novel compound performs relative to established agents. The choice of comparator is critical, as it contextualizes the potency and mechanism of the new molecule.

Neoxaline vs. Other Colchicine-Site Binders

This is the most direct comparison, as these agents share a common binding pocket. Colchicine is the archetypal, though clinically limited due to toxicity, member of this class.

• Shared Mechanism: Both neoxaline and colchicine function as microtubule destabilizers by binding to the same site on β-tubulin, thereby preventing the curved tubulin dimer from incorporating into the straight microtubule lattice.

• Potency: Efficacy can vary significantly even among compounds that share a binding site. In studies using Jurkat T-cell leukemia cells, neoxaline exhibited an IC50 value of 43.7 µM, while its analog oxaline had an IC50 of 8.7 µM.[8] In the same assay, colchicine was profoundly more potent, with an IC50 of 6.8 nM.[8] This highlights that while the binding site is the same, the affinity and resulting biological potency can differ by orders of magnitude.

Neoxaline vs. Vinca Alkaloids (e.g., Vinblastine, Vincristine)

Vinca alkaloids are a cornerstone of chemotherapy and represent a different class of microtubule destabilizers.

• Divergent Binding Sites: The most critical distinction is their binding site. As established, neoxaline binds the colchicine site, whereas vinca alkaloids bind to the "vinca domain," located at the interface of two tubulin dimers.[4][5][6] This mechanistic divergence is confirmed by the lack of binding competition between neoxaline and vinblastine.[6][8]

• Convergent Cellular Effect: Despite different binding sites, both classes of drugs are potent inhibitors of tubulin polymerization.[2] They both lead to the disassembly of microtubules, mitotic spindle disruption, M-phase arrest, and ultimately, apoptosis.[2][6]

Neoxaline vs. Taxanes (e.g., Paclitaxel, Docetaxel)

This comparison highlights the two opposing ways to disrupt microtubule dynamics.

• Opposing Mechanisms: This is a fundamental dichotomy. Neoxaline inhibits tubulin polymerization (a destabilizer).[6][7] In stark contrast, taxanes promote tubulin polymerization and suppress dynamic instability, effectively freezing the microtubule network into a non-functional state (a stabilizer).[2][4]

• Distinct Binding Sites: The taxane-binding site is located on the interior (luminal) surface of the β-tubulin subunit, a completely different location from the colchicine site targeted by neoxaline.[4]

• Shared Outcome: Despite their antithetical mechanisms, both drug classes effectively disrupt the delicate balance of microtubule dynamics required for mitosis. This leads to the same terminal phenotype: an inability to form a proper mitotic spindle, activation of the spindle assembly checkpoint, prolonged M-phase arrest, and apoptosis.[2][4][6]

Quantitative Data Summary

The following table summarizes the key characteristics of neoxaline in comparison to representative microtubule inhibitors. IC50 values are highly dependent on the cell line and assay duration; the values presented are for comparative context within a single reported study.

Feature	Neoxaline	Colchicine	Vinblastine	Paclitaxel
Class	Fungal Alkaloid	Tricyclic Alkaloid	Vinca Alkaloid	Diterpenoid (Taxane)
Mechanism	Destabilizer	Destabilizer	Destabilizer	Stabilizer
Binding Site	Colchicine Site	Colchicine Site	Vinca Domain	Taxane Site
Effect	Inhibits Polymerization	Inhibits Polymerization	Inhibits Polymerization	Promotes Polymerization
IC50 (Jurkat cells, 48h)	43.7 µM[8]	6.8 nM[8]	Not reported in this study	Not reported in this study

Essential Experimental Protocols for Comparative Evaluation

To rigorously compare a novel agent like neoxaline against other MTAs, a suite of validated, quantitative assays is required. The following protocols provide a framework for such an evaluation. The causality behind these experimental choices is to build a comprehensive profile of the compound, from its direct molecular interaction to its ultimate cellular fate.

Cell Viability / Cytotoxicity Assay (SRB Method)

• Rationale: This initial screen is crucial for determining the dose-dependent effect of a compound on cell proliferation and calculating the IC50 value, a key metric of potency. The Sulforhodamine B (SRB) assay is chosen for its reliability and basis in measuring total cellular protein content.

• Methodology:

  • Cell Seeding: Seed human cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 2,500–8,000 cells/well and allow them to adhere overnight.[9]

  • Compound Treatment: Prepare serial dilutions of neoxaline and comparator compounds (e.g., paclitaxel, colchicine) in culture medium. Replace the existing medium with the drug-containing medium and incubate for a defined period (e.g., 48 or 72 hours).

  • Fixation: Gently remove the medium and fix the cells by adding 100 µL of cold 10% (w/v) Trichloroacetic Acid (TCA) to each well. Incubate at 4°C for 1 hour.

  • Washing: Wash the plate five times with slow-running tap water to remove TCA and air dry completely.

  • Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

  • Final Wash: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye and air dry.

  • Solubilization & Reading: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye. Measure the optical density (OD) at 510 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to untreated controls and plot a dose-response curve to determine the IC50 value using non-linear regression.[10]

Immunofluorescence Staining for Microtubule Integrity

• Rationale: To visually confirm that the compound's cytotoxic effect is mediated by microtubule disruption. This assay provides qualitative and potentially quantitative data on the state of the microtubule network.

• Methodology:

  • Preparation: Grow cells on glass coverslips in a 24-well plate until they reach 50-70% confluency.

  • Treatment: Treat cells with neoxaline or comparator drugs at concentrations around their respective IC50 values for a suitable time (e.g., 16-24 hours).

  • Fixation: Wash the cells with Phosphate-Buffered Saline (PBS). Fix the cells with ice-cold methanol at -20°C for 5-10 minutes.[11] This fixation method is excellent for preserving microtubule structures.

  • Permeabilization & Blocking: Rehydrate the cells with PBS. Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes. Block non-specific antibody binding with a blocking buffer (e.g., 3% Bovine Serum Albumin in PBS) for 1 hour at room temperature.[11]

  • Primary Antibody Incubation: Incubate the cells with a primary antibody against α-tubulin (e.g., mouse anti-α-tubulin, 1:1000 dilution) in blocking buffer overnight at 4°C.

  • Secondary Antibody Incubation: Wash the cells three times with PBS. Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 goat anti-mouse) for 1 hour at room temperature in the dark.[11] A DNA counterstain like DAPI or Hoechst can be included to visualize the nucleus.

  • Mounting & Imaging: Wash three times with PBS. Mount the coverslips onto microscope slides using an anti-fade mounting medium. Image the cells using a fluorescence or confocal microscope. Compare the organized microtubule network in control cells to the disrupted, diffuse, or bundled structures in treated cells.

Caption: Workflow for visualizing microtubule networks via immunofluorescence.

Cell Cycle Analysis by Flow Cytometry

• Rationale: This is the definitive assay to quantify the cell cycle arrest induced by MTAs. It precisely measures the percentage of cells in G0/G1, S, and G2/M phases based on DNA content.

• Methodology:

  • Cell Culture & Treatment: Seed cells in 6-well plates and treat with the compounds for a duration determined by the cell line's doubling time (e.g., 20-24 hours).[8]

  • Harvesting: Harvest both adherent and floating cells (to include apoptotic cells) by trypsinization and centrifugation.

  • Fixation: Resuspend the cell pellet and fix by adding ice-cold 70% ethanol dropwise while vortexing to prevent clumping. Fix for at least 2 hours at -20°C.

  • Staining: Centrifuge the fixed cells to remove ethanol and wash with PBS. Resuspend the cells in a staining solution containing Propidium Iodide (PI), a DNA intercalating dye, and RNase A (to prevent staining of double-stranded RNA).

  • Analysis: Incubate for 30 minutes at room temperature in the dark. Analyze the samples on a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA. A histogram of cell count versus fluorescence will show distinct peaks for G0/G1 (2n DNA content) and G2/M (4n DNA content), with the S phase in between.

  • Interpretation: An effective MTA like neoxaline will cause a significant accumulation of cells in the G2/M peak compared to the untreated control population.[6][8]

Caption: Disruption of the cell cycle by microtubule-targeting agents.

Conclusion

Neoxaline is a valuable research tool and a potential scaffold for anticancer drug development, operating as a microtubule destabilizer through the inhibition of tubulin polymerization. Its mechanism is functionally convergent with vinca alkaloids but mechanistically distinct, sharing its binding site with colchicine. Critically, its mechanism is diametrically opposed to that of microtubule stabilizers like the taxanes. A thorough understanding of these differences, validated by the quantitative experimental protocols outlined in this guide, is paramount for any drug discovery program aiming to exploit the therapeutic potential of microtubule disruption. By employing a multi-faceted approach—assessing potency, visualizing cellular effects, and quantifying cell cycle impact—researchers can accurately position novel inhibitors like neoxaline in the complex landscape of antimitotic agents.

References

• Koguchi, Y., et al. (2004). Oxaline, a fungal alkaloid, arrests the cell cycle in M phase by inhibition of tubulin polymerization. Journal of Biological Chemistry. Available at: [Link]

• Koguchi, Y., et al. (2004). Oxaline, a fungal alkaloid, arrests the cell cycle in M phase by inhibition of tubulin polymerization. ResearchGate. Available at: [Link]

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• Gamage, R., et al. (2018). A New Class of Cytotoxic Agents Targets Tubulin and Disrupts Microtubule Dynamics. NIH. Available at: [Link]

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A Senior Application Scientist's Guide to Cross-Validating a PI3K Inhibitor in Diverse Cancer Cell Lines

Introduction

In the landscape of targeted cancer therapy, the Phosphatidylinositol 3-kinase (PI3K) pathway is a focal point for drug development due to its frequent dysregulation in various human cancers.[1][2] Activating mutations in the PIK3CA gene, which encodes the p110α catalytic subunit of PI3K, are among the most common genetic aberrations in cancers like breast cancer, leading to uncontrolled cell growth and survival.[3][4][5]

Alpelisib (brand name Piqray) is a first-in-class, orally bioavailable inhibitor that specifically targets the p110α isoform of PI3K.[4][6] Its clinical approval for treating hormone receptor-positive (HR+), HER2-negative, PIK3CA-mutated advanced breast cancer represents a significant step forward in personalized medicine.[4][6] However, the efficacy of such a targeted agent is not uniform. It is critically dependent on the genetic context of the tumor, a concept known as "oncogene addiction."

This guide provides a comprehensive framework for the preclinical cross-validation of a p110α-selective inhibitor, using Alpelisib as our primary example. We will detail the scientific rationale and experimental protocols necessary to objectively compare its performance across cancer cell lines with different PIK3CA mutation statuses, providing the in-depth, technically-grounded insights required by researchers in drug development.

Part 1: The Rationale for Cross-Cell Line Validation

The central hypothesis for a targeted drug like Alpelisib is that its anti-proliferative effects will be most potent in cancer cells harboring an activating mutation in its direct target, PIK3CA. This mutation renders the PI3K pathway constitutively active, making the cancer cells highly dependent on this pathway for survival.[3][6] Therefore, inhibiting p110α should selectively induce cell death in these "addicted" cells while having a lesser effect on cells with a wild-type (PIK3CA-WT) pathway.

To rigorously test this, a cross-validation study using a panel of well-characterized cell lines is essential. The choice of cell lines must be deliberate to ensure a clear and interpretable comparison. For this guide, we have selected two representative human breast cancer cell lines:

• MCF-7: A luminal A, estrogen receptor-positive (ER+) cell line that harbors a common activating "hotspot" mutation in the helical domain of PIK3CA (E545K).[7][8][9][10] This line serves as our model for a PIK3CA-mutant, pathway-dependent cancer.

• MDA-MB-231: A triple-negative breast cancer (TNBC) cell line that is wild-type for PIK3CA.[11][12] This line serves as our negative control, predicted to be less sensitive to p110α-specific inhibition.

By comparing the effects of Alpelisib and an alternative pan-PI3K inhibitor (e.g., Pictilisib/GDC-0941) across these two lines, we can assess potency, selectivity, and validate the drug's mechanism of action.

Part 2: Experimental Design & Workflow

A robust cross-validation study requires a multi-faceted approach, moving from broad measurements of cell viability to specific assays confirming the mechanism of cell death and target engagement. Our workflow is designed to build a coherent body of evidence.

Caption: High-level experimental workflow for cross-validation.

Part 3: Methodologies & Protocols

Scientific integrity demands meticulous and reproducible protocols. The following methods are based on industry-standard, self-validating assay systems.

Protocol 3.1: Cell Culture and Maintenance

• Cell Lines: Obtain MCF-7 and MDA-MB-231 cell lines from a certified cell bank (e.g., ATCC) to ensure identity and purity.

• Culture Medium:

  • MCF-7: Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 0.01 mg/mL human recombinant insulin.

  • MDA-MB-231: Leibovitz's L-15 Medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Culture Conditions: Grow cells at 37°C in a humidified atmosphere. MCF-7 requires 5% CO₂, while MDA-MB-231 is grown in a non-CO₂ incubator.

• Subculture: Passage cells upon reaching 80-90% confluency. Use Trypsin-EDTA for cell detachment. Maintain consistency in passage number for all experiments to avoid phenotypic drift.

Protocol 3.2: Cell Viability Assessment (CellTiter-Glo® 2.0 Assay)

This luminescent assay measures ATP levels, which correlate with the number of metabolically active, viable cells.[13][14][15] Its "add-mix-measure" format is robust and ideal for high-throughput screening.[14]

• Cell Seeding: Seed 5,000 cells per well in 100 µL of culture medium into an opaque-walled 96-well plate. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a 10-point serial dilution series for Alpelisib and the comparator compound (e.g., Pictilisib) in culture medium, typically ranging from 100 µM to 1 nM. Include a vehicle-only control (e.g., 0.1% DMSO).

• Treatment: Add 10 µL of the compound dilutions to the respective wells. Incubate for 72 hours under standard culture conditions.

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® 2.0 Reagent to room temperature for 30 minutes.[16]

  • Add 100 µL of CellTiter-Glo® 2.0 Reagent to each well.[16]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[16]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[16]

• Data Acquisition: Record luminescence using a plate reader.

• Analysis: Normalize the data to the vehicle control wells. Plot the normalized luminescence against the log of the compound concentration and fit a four-parameter logistic curve to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Protocol 3.3: Apoptosis Induction Analysis (Caspase-Glo® 3/7 Assay)

This assay quantifies the activity of caspases 3 and 7, key executioner enzymes in the apoptotic pathway.[17] The luminescent signal is directly proportional to the amount of caspase activity.[18]

• Seeding and Treatment: Follow steps 1-3 from Protocol 3.2. Treat cells with each compound at a concentration equivalent to their respective IC50 and 5x IC50 values for 24 or 48 hours.

• Assay Procedure:

  • Equilibrate the plate and prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.[18][19][20]

  • Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

  • Mix on a plate shaker at 300-500 rpm for 30 seconds.[19]

  • Incubate at room temperature for 1 to 3 hours to allow the signal to stabilize.[18]

• Data Acquisition: Record luminescence with a plate reader.

• Analysis: Normalize the data to the vehicle control and express results as "Fold Induction of Apoptosis."

Protocol 3.4: Target Engagement via Western Blot

To confirm that Alpelisib is inhibiting the PI3K pathway as intended, we will measure the phosphorylation status of Akt, a critical downstream effector of PI3K.[21] A reduction in phosphorylated Akt (p-Akt) relative to total Akt indicates successful target engagement.

• Cell Lysis: Plate cells in 6-well plates and treat with compounds at their 1x and 5x IC50 concentrations for 2-4 hours. Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors to preserve phosphorylation states.[22]

• Protein Quantification: Determine protein concentration using a BCA assay.

• Gel Electrophoresis: Load 20-30 µg of protein per lane onto an SDS-PAGE gel and separate by size.[23]

• Membrane Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature using 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST).[24] BSA is preferred over milk for phospho-antibodies to reduce background.[24]

• Antibody Incubation:

  • Incubate the membrane overnight at 4°C with a primary antibody specific for p-Akt (Ser473).

  • Wash the membrane with TBST, then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using an Enhanced Chemiluminescence (ECL) substrate and image with a digital imager.[23]

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody for Total Akt to serve as a loading control.

• Analysis: Quantify band intensities using densitometry software. Express p-Akt levels as a ratio relative to Total Akt levels.

Part 4: Comparative Data Analysis & Interpretation

The data gathered should be compiled into clear, comparative tables to facilitate interpretation. The hypothetical data below illustrates the expected outcomes based on Alpelisib's known mechanism.

Table 1: Comparative IC50 Values (µM) for Cell Viability (72h Treatment)

Compound	MCF-7 (PIK3CA-mutant)	MDA-MB-231 (PIK3CA-WT)	Selectivity Index (WT/Mutant)
Alpelisib	0.25	4.5	18x

| Pictilisib (Pan-PI3K) | 0.40 | 0.95 | 2.4x |

Table 2: Apoptosis Induction (Fold Change vs. Vehicle at 24h)

Compound (at 1x IC50)	MCF-7 (PIK3CA-mutant)	MDA-MB-231 (PIK3CA-WT)
Alpelisib	8.2-fold	1.5-fold

| Pictilisib (Pan-PI3K) | 6.5-fold | 3.1-fold |

Interpretation of Results:

The data clearly demonstrates that Alpelisib is significantly more potent in the PIK3CA-mutant MCF-7 cell line, with an IC50 value 18-fold lower than in the PIK3CA-WT MDA-MB-231 line. This high selectivity index strongly supports the hypothesis that its efficacy is driven by the presence of the activating mutation. In contrast, the pan-PI3K inhibitor Pictilisib shows much lower selectivity, as it targets all PI3K isoforms, which play housekeeping roles in both cell lines.[2]

Furthermore, the apoptosis data corroborates these findings. Alpelisib treatment leads to a substantial induction of caspase activity in MCF-7 cells but has a minimal effect in MDA-MB-231 cells at its IC50 concentration. This indicates that the observed loss of viability in the mutant cells is driven by programmed cell death, a hallmark of effective targeted therapy.

Part 5: Mechanistic Insights & Pathway Visualization

The final step is to visualize the mechanism of action. The Western blot results should confirm that Alpelisib treatment leads to a dose-dependent decrease in p-Akt levels specifically in the sensitive MCF-7 cell line, confirming on-target activity.

Caption: Alpelisib selectively inhibits the p110α subunit of PI3K.

This diagram illustrates how growth factor signaling activates PI3K, leading to the phosphorylation of Akt and subsequent activation of mTORC1, which drives cell proliferation and survival.[3] Alpelisib acts by directly inhibiting the p110α subunit, thus blocking this entire downstream cascade.[3][25]

Conclusion & Future Directions

This guide outlines a clear, multi-assay workflow to robustly validate the efficacy and selectivity of a targeted inhibitor like Alpelisib. The convergence of data from viability, apoptosis, and Western blot assays provides a self-validating system, confirming that the compound's anti-cancer effects are potent, selective for cells with the target mutation, and operate through the intended biological mechanism.

Successful preclinical cross-validation, as detailed here, is a critical prerequisite for advancing a compound toward more complex studies, such as in vivo xenograft models using the sensitive cell line and exploring potential therapeutic combinations.

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A Tale of Two Microtubule-Targeting Agents: A Comparative Analysis of Neoxaline and Paclitaxel Mechanisms

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cancer chemotherapy, the microtubule network remains a prime target for therapeutic intervention. The dynamic instability of microtubules is fundamental to cell division, and its disruption can lead to mitotic arrest and apoptosis in rapidly proliferating cancer cells. Among the arsenal of microtubule-targeting agents (MTAs), two distinct mechanisms of action are broadly recognized: microtubule stabilization and destabilization. This guide provides an in-depth comparative analysis of Neoxaline, a microtubule destabilizer, and Paclitaxel, a canonical microtubule stabilizer, offering insights into their divergent mechanisms and the experimental frameworks used to elucidate them.

Introduction: The Dynamic Microtubule as a Therapeutic Target

Microtubules are highly dynamic polymers of α- and β-tubulin heterodimers.[1] Their constant assembly (polymerization) and disassembly (depolymerization) are crucial for the formation of the mitotic spindle, a cellular machine that segregates chromosomes during mitosis.[1] Disruption of this finely tuned process by small molecules has proven to be an effective strategy in cancer treatment.[2] MTAs are broadly classified into two groups based on their effect on microtubule dynamics: stabilizers, which promote polymerization and inhibit depolymerization, and destabilizers, which inhibit polymerization.[3]

Paclitaxel , a natural product originally isolated from the Pacific yew tree, is a cornerstone of modern chemotherapy and a classic example of a microtubule-stabilizing agent.[1] In contrast, Neoxaline , a fungal alkaloid isolated from Aspergillus japonicus, represents the class of microtubule-destabilizing agents.[4][5] While both agents are antimitotic and lead to cell cycle arrest, their opposing effects on microtubule dynamics result in distinct molecular and cellular consequences.

Divergent Mechanisms of Action: Stabilization vs. Destabilization

The primary distinction between Neoxaline and paclitaxel lies in their direct impact on tubulin and microtubules. Paclitaxel promotes the formation of hyper-stable, non-functional microtubules, while Neoxaline prevents the formation of microtubules altogether.

Paclitaxel: The Microtubule Stabilizer

Paclitaxel exerts its cytotoxic effects by binding to the β-tubulin subunit of the tubulin heterodimer within the microtubule polymer.[1][6][7] This binding event occurs at a site on the interior surface of the microtubule, distinct from the colchicine and vinca alkaloid binding sites.[8][9] The binding of paclitaxel has several key consequences:

• Promotion of Tubulin Assembly: Paclitaxel lowers the critical concentration of tubulin required for polymerization, effectively promoting the assembly of microtubules from tubulin dimers.[6]

• Inhibition of Depolymerization: Once formed, paclitaxel-bound microtubules are highly resistant to depolymerization by factors such as calcium ions, cold temperatures, and dilution.[8] This leads to the accumulation of stable, non-functional microtubules.

• Induction of Microtubule Bundling: At higher concentrations, paclitaxel can induce the formation of abnormal microtubule arrays or "bundles" throughout the cell cycle.[6]

• Mitotic Arrest: The resulting hyper-stabilized microtubules are unable to form a functional mitotic spindle, leading to a prolonged block in the G2/M phase of the cell cycle and subsequent activation of apoptotic pathways.[7][10]

Neoxaline: The Microtubule Destabilizer

Neoxaline, and its more extensively studied analog Oxaline, act as potent inhibitors of tubulin polymerization.[4][11][12] This activity is central to their antimitotic and cytotoxic effects. The mechanism of Neoxaline involves:

• Inhibition of Tubulin Polymerization: Neoxaline directly interferes with the assembly of α- and β-tubulin heterodimers into microtubules.[4][11]

• Binding to the Colchicine Site: Competitive binding assays have demonstrated that Neoxaline and Oxaline inhibit the binding of radiolabeled colchicine to tubulin, indicating that they likely bind at or near the colchicine-binding site on the β-tubulin subunit.[4][11] This binding site is distinct from the paclitaxel and vinca alkaloid binding sites.

• Disruption of Microtubule Network: By preventing tubulin polymerization, Neoxaline leads to the disassembly of the cytoplasmic microtubule network.[11]

• Mitotic Arrest: The absence of a functional mitotic spindle due to the lack of microtubules results in cell cycle arrest in the M phase, ultimately leading to apoptosis.[4][11][12]

Comparative Data Summary

The following table summarizes the key mechanistic differences and available quantitative data for Neoxaline and paclitaxel.

Feature	Neoxaline	Paclitaxel
Primary Mechanism	Microtubule Destabilizer	Microtubule Stabilizer
Effect on Tubulin	Inhibits polymerization	Promotes polymerization
Binding Site	Colchicine-binding site on β-tubulin	Taxane-binding site on β-tubulin
Effect on Microtubules	Disrupts assembly	Stabilizes against disassembly, induces bundling
Cell Cycle Arrest	M Phase	G2/M Phase
IC50 (Jurkat cells)	43.7 µM (Neoxaline)[12]	Varies by cell line and exposure time
IC50 (Tubulin Polymerization)	Dose-dependent inhibition[11]	Promotes polymerization

Visualizing the Mechanisms

The following diagrams illustrate the opposing mechanisms of Neoxaline and paclitaxel on microtubule dynamics and the resulting impact on the cell cycle.

Caption: Neoxaline inhibits tubulin polymerization, leading to M phase arrest.

Caption: Paclitaxel stabilizes microtubules, causing G2/M phase arrest.

Experimental Protocols for Mechanistic Elucidation

The characterization of microtubule-targeting agents relies on a suite of in vitro and cell-based assays. The following are key experimental workflows to differentiate between microtubule stabilizers and destabilizers.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the polymerization of purified tubulin.

Principle: Tubulin polymerization can be monitored by measuring the increase in light scattering or absorbance at 340 nm as microtubules form.

Methodology:

• Preparation: Reconstitute purified tubulin in a polymerization buffer (e.g., G-PEM buffer) and keep on ice.

• Reaction Setup: In a pre-warmed 96-well plate, add the tubulin solution to wells containing various concentrations of the test compound (e.g., Neoxaline or paclitaxel) or a vehicle control.

• Initiation of Polymerization: Induce polymerization by incubating the plate at 37°C.

• Data Acquisition: Measure the absorbance at 340 nm at regular intervals (e.g., every 60 seconds) for one hour using a plate reader.

• Analysis: Plot absorbance versus time. An increase in absorbance indicates polymerization. A microtubule stabilizer like paclitaxel will show an increased rate and extent of polymerization, while a destabilizer like Neoxaline will show a dose-dependent inhibition of polymerization.[13]

Caption: Workflow for in vitro tubulin polymerization assay.

Immunofluorescence Microscopy of Cellular Microtubules

This cell-based assay visualizes the effect of a compound on the microtubule network within cells.

Principle: Cells are treated with the compound, and then the microtubule cytoskeleton is stained with a specific antibody against tubulin and visualized using a fluorescent microscope.

Methodology:

• Cell Culture: Plate adherent cells (e.g., HeLa or 3T3 cells) on coverslips and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound or vehicle control for a defined period.

• Fixation and Permeabilization: Fix the cells with a suitable fixative (e.g., paraformaldehyde) and permeabilize the cell membranes with a detergent (e.g., Triton X-100).

• Immunostaining: Block non-specific antibody binding and then incubate with a primary antibody against α-tubulin, followed by a fluorescently labeled secondary antibody. Counterstain the DNA with a dye like DAPI.

• Imaging: Mount the coverslips on microscope slides and visualize the microtubule network and nuclear morphology using a fluorescence microscope.

• Analysis: Compare the microtubule structure in treated versus control cells. Microtubule stabilizers like paclitaxel will induce the formation of dense microtubule bundles, while destabilizers like Neoxaline will cause a diffuse, unpolymerized tubulin stain and a loss of the filamentous microtubule network.[13]

Cell Cycle Analysis by Flow Cytometry

This assay quantifies the distribution of cells in different phases of the cell cycle following compound treatment.

Principle: Cells are stained with a fluorescent dye that binds stoichiometrically to DNA. The fluorescence intensity of individual cells is measured by flow cytometry, which is proportional to the DNA content.

Methodology:

• Cell Treatment: Treat a population of cells with the test compound or vehicle control for a duration that allows for cell cycle progression (e.g., 24 hours).

• Cell Harvesting and Fixation: Harvest the cells and fix them in cold ethanol to preserve their DNA content.

• Staining: Treat the cells with RNase to remove RNA and then stain the DNA with a fluorescent dye such as propidium iodide.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to measure the fluorescence intensity of thousands of individual cells.

• Data Analysis: Generate a histogram of cell count versus fluorescence intensity. The G1 phase will have 2N DNA content, the G2/M phase will have 4N DNA content, and the S phase will have an intermediate DNA content. An accumulation of cells in the G2/M peak indicates cell cycle arrest at this stage.

Conclusion

Neoxaline and paclitaxel, despite both being potent antimitotic agents, exemplify the two major classes of microtubule-targeting drugs. Paclitaxel, the archetypal stabilizer, "freezes" the microtubule network in a hyper-polymerized state, while Neoxaline, a destabilizer, prevents the formation of this essential cellular structure. Understanding these distinct mechanisms is crucial for the rational design of novel chemotherapeutics, the prediction of drug resistance mechanisms, and the development of effective combination therapies. The experimental protocols outlined in this guide provide a robust framework for the characterization of new chemical entities that target the microtubule cytoskeleton, a validated and enduring target in the fight against cancer.

References

• Dr.Oracle. (2025, June 24). What is the mechanism of action of paclitaxel?
• National Institutes of Health. (n.d.). Paclitaxel-induced microtubule stabilization causes mitotic block and apoptotic-like cell death in a paclitaxel-sensitive strain of Saccharomyces cerevisiae. PMC.
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A Comparative Guide to Confirming the CNS Stimulatory Effects of Neoxaline

For the researcher embarking on the characterization of novel psychoactive compounds, the initial discovery of a biological activity is merely the first step in a long and rigorous journey of validation. Neoxaline, an alkaloid isolated from Aspergillus japonicus, presents such a case.[1][2] Early reports have indicated that this compound possesses weak central nervous system (CNS) stimulatory properties, alongside antimitotic activity.[1][2][3][4] However, to date, the scientific literature lacks a comprehensive, data-driven characterization of its CNS effects, making it a compelling yet enigmatic subject for neuropharmacological investigation.

This guide provides a structured, in-depth framework for researchers and drug development professionals to systematically confirm, quantify, and compare the CNS stimulatory effects of Neoxaline. We will delve into the established methodologies, the rationale behind experimental choices, and a comparative analysis against well-characterized CNS stimulants. Our approach is grounded in the principles of scientific integrity, ensuring that the proposed experimental workflows are self-validating and a springboard for further mechanistic studies.

Neoxaline: An Overview of a Bioactive Fungal Alkaloid

Neoxaline is a complex heterocyclic alkaloid with the molecular formula C23H25N5O4.[1][5] First isolated from the culture broth of the fungus Aspergillus japonicus, its initial biological screening revealed not only its potential as an antimitotic agent but also a discernible, albeit weak, stimulatory effect on the central nervous system in mice.[1][2][3][4] Beyond these initial observations, the public domain holds a scarcity of data regarding its specific molecular targets, potency, and behavioral pharmacology. This knowledge gap necessitates a systematic approach to validate and characterize its purported CNS activity.

The Spectrum of CNS Stimulants: Establishing a Comparative Baseline

To objectively evaluate Neoxaline, it is crucial to understand the landscape of established CNS stimulants. These drugs typically enhance mental and physical processes by increasing the levels of key neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain.[6][7] A comparative study should ideally include compounds with distinct mechanisms of action to contextualize Neoxaline's profile.

Compound Class	Examples	Primary Mechanism of Action	Key Behavioral Effects
Psychomotor Stimulants	Amphetamine, Methylphenidate	Increase the release and block the reuptake of dopamine and norepinephrine.[7][8]	Increased locomotor activity, alertness, and focus; decreased appetite.[6]
Xanthines	Caffeine, Theophylline	Antagonist of adenosine receptors; inhibitor of phosphodiesterase.	Increased alertness and wakefulness; reduced fatigue.[9]
Analeptics	Doxapram, Pentylenetetrazole	Generalized CNS excitation, often through modulation of GABAergic inhibition.	Increased respiration and arousal.

A Proposed Experimental Roadmap for Characterizing Neoxaline's CNS Stimulatory Profile

The following is a detailed, step-by-step experimental workflow designed to rigorously assess the CNS stimulatory effects of Neoxaline. This protocol is designed to be self-validating by incorporating control groups and established positive controls (e.g., amphetamine or caffeine).

Initial In Vivo Screening for Locomotor Activity

The first step is to confirm and quantify the effect of Neoxaline on spontaneous motor activity, a hallmark of CNS stimulants.[10]

Experimental Protocol: The Actophotometer Test

• Animal Model: Swiss albino mice (20-25g) are a suitable initial model.[11] Animals should be acclimatized to the laboratory environment for at least one week prior to experimentation.

• Grouping: Animals are randomly assigned to the following groups (n=6-8 per group):

  • Vehicle Control (e.g., saline or appropriate solvent for Neoxaline)

  • Neoxaline (multiple dose levels, e.g., 1, 5, 10, 25 mg/kg, administered intraperitoneally)

  • Positive Control (e.g., d-amphetamine, 1-2 mg/kg, i.p.)

• Procedure:

  • Each mouse is placed individually in the actophotometer chamber, and its basal activity (number of light beam interruptions) is recorded for 10 minutes.[11][12]

  • The animals are then administered the vehicle, Neoxaline, or the positive control.

  • After a 30-minute absorption period, each mouse is returned to the actophotometer, and its activity is recorded for another 10 minutes.[11][12]

• Data Analysis: The percentage increase in locomotor activity is calculated for each animal. The data should be analyzed using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's test) to compare the Neoxaline-treated groups to the vehicle control.

Causality and Rationale: An increase in locomotor activity is a primary indicator of CNS stimulation.[12] The use of multiple dose levels allows for the determination of a dose-response relationship and an estimation of the effective dose 50 (ED50). The positive control validates the experimental setup and provides a benchmark for the potency of Neoxaline.

Assessing Exploratory Behavior and Anxiety-like Effects

CNS stimulants can also modulate exploratory behavior and, at higher doses, may induce anxiety. The Open Field Test provides simultaneous measures of locomotion, exploration, and anxiety-like behavior.[11]

Experimental Protocol: The Open Field Test

• Apparatus: A square arena (e.g., 50x50 cm) with walls to prevent escape, divided into a grid of equal squares. The central squares are designated as the "center zone."

• Procedure:

  • Following the same dosing and timing as the actophotometer test, each mouse is placed in the center of the open field arena.

  • The animal's behavior is recorded for 5-10 minutes using an overhead video camera.

• Parameters Measured:

  • Locomotor Activity: Total number of grid lines crossed.

  • Exploratory Behavior: Time spent in the center zone, rearing frequency.

  • Anxiety-like Behavior: A significant decrease in time spent in the center zone can be indicative of anxiogenic effects.

• Data Analysis: The data for each parameter are compared across groups using an appropriate statistical test (e.g., one-way ANOVA).

Causality and Rationale: This test provides a more nuanced view of the behavioral effects of Neoxaline than the actophotometer alone. A true CNS stimulant effect would be expected to increase the number of lines crossed. The time spent in the center zone provides insight into the compound's potential anxiogenic or anxiolytic properties.

Evaluating Motor Coordination and Potential Neuromotor Toxicity

It is crucial to distinguish between a generalized increase in motor activity and non-specific motor effects or toxicity. The Rota-Rod test is a standard method for assessing motor coordination.[12]

Experimental Protocol: The Rota-Rod Test

• Apparatus: A rotating rod that can be set to a constant or accelerating speed.

• Procedure:

  • Mice are first trained to stay on the rotating rod for a set period (e.g., 60 seconds at a low speed).

  • On the test day, animals are administered the vehicle, Neoxaline, or a positive control.

  • At peak effect time (determined from previous tests), the mice are placed on the Rota-Rod, and the latency to fall is recorded.

• Data Analysis: The latency to fall is compared across the different treatment groups.

Causality and Rationale: A compound that impairs motor coordination will significantly reduce the time an animal can stay on the rod. If Neoxaline increases locomotor activity without impairing performance on the Rota-Rod, it suggests a specific CNS stimulatory effect rather than non-specific motor excitation or toxicity.

Proposed Experimental Workflow for Neoxaline Characterization

Caption: A three-phase experimental workflow for the characterization of Neoxaline's CNS stimulatory effects.

Framework for Comparative Analysis

Once the experimental data are collected, they should be organized into a clear, comparative framework. This allows for an objective assessment of Neoxaline's profile relative to known CNS stimulants.

Parameter	Neoxaline (Hypothetical Data)	d-Amphetamine (Reference)	Caffeine (Reference)
Potency (ED50 for Locomotor Activity)	To be determined	~1-2 mg/kg	~10-20 mg/kg
Maximum Efficacy (% Increase in Locomotion)	To be determined	High	Moderate
Effect on Motor Coordination (Rota-Rod)	To be determined (ideally no impairment at effective doses)	Potential for impairment at high doses	Minimal impairment at effective doses
Anxiogenic Potential (Open Field Test)	To be determined	Can be anxiogenic at higher doses	Can be anxiogenic at higher doses
Stereotypy Induction	To be determined	Induces stereotyped behaviors at high doses	Does not typically induce stereotypy

Elucidating the Mechanism of Action: Future Directions

The behavioral data will provide crucial clues about Neoxaline's mechanism of action. Should its profile resemble that of amphetamine, future studies should focus on its interaction with monoamine transporters (dopamine, norepinephrine, serotonin) using in vitro binding and uptake assays. If its profile is more akin to caffeine, investigation into its effects on adenosine receptors would be warranted.

Potential, Unconfirmed Signaling Pathways for CNS Stimulants

Caption: Generalized signaling pathways for two major classes of CNS stimulants.

Conclusion

The initial reports of Neoxaline's CNS stimulatory activity present a compelling opportunity for novel drug discovery.[1][2] However, the current lack of robust, quantitative data prevents its meaningful comparison with established compounds. The experimental roadmap detailed in this guide provides a clear and scientifically rigorous path forward. By systematically characterizing its behavioral pharmacology, researchers can confirm its CNS stimulatory effects, establish its potency and efficacy, and generate critical data to guide future investigations into its mechanism of action. This foundational work is an indispensable prerequisite for any further development of Neoxaline as a potential therapeutic agent or research tool.

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Independent Verification of Neoxaline's Biological Activity: A Comparative Guide for Researchers

This guide provides a comprehensive framework for the independent verification of the biological activities of Neoxaline, a bioactive alkaloid isolated from Aspergillus japonicus. Recognizing the limited publicly available data on Neoxaline, this document offers a comparative analysis with its structural analog, Oxaline, and the broader class of quinoxaline derivatives. By synthesizing existing knowledge and providing detailed experimental protocols, this guide aims to empower researchers to rigorously assess Neoxaline's therapeutic potential.

Introduction to Neoxaline: An Enigmatic Antimitotic Agent

Neoxaline is a fungal metabolite that has been identified as an antimitotic agent, suggesting its potential as a lead compound in oncology research.[1][2] Early studies also indicated a weak stimulatory effect on the central nervous system and mild inhibitory activity on blood platelet aggregation.[2][3][4] However, a thorough understanding of its mechanism of action, pharmacokinetic profile, and full range of biological activities remains elusive due to a scarcity of contemporary research.[1] This guide provides a roadmap for researchers to systematically investigate and validate the biological effects of Neoxaline.

Comparative Analysis: Neoxaline in the Context of Related Compounds

To build a robust understanding of Neoxaline's potential, it is instructive to compare it with its close structural analog, Oxaline, and the well-studied class of quinoxaline derivatives.

Neoxaline vs. Oxaline: Analogs in Antimitotic Activity

Oxaline, also a fungal alkaloid, shares a similar structural backbone with Neoxaline and has been more extensively studied.[5] Both compounds are reported to inhibit cell proliferation and induce cell cycle arrest at the G2/M phase, a characteristic feature of agents that interfere with microtubule dynamics.[5] For Oxaline, this has been attributed to its ability to bind to tubulin, at or near the colchicine binding site, thereby inhibiting tubulin polymerization. Given their structural similarity, it is highly probable that Neoxaline shares this mechanism of action.

The Broader Context: Quinoxaline Derivatives as a Source of Diverse Bioactivity

The quinoxaline scaffold, a core component of Neoxaline's structure, is a privileged motif in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological properties, including:

• Anticancer Activity: Many quinoxaline derivatives have demonstrated potent anticancer effects through various mechanisms, such as inhibition of protein kinases (e.g., VEGFR, EGFR), induction of apoptosis, and cell cycle disruption.[6][7][8][9][10]

• Anti-inflammatory Activity: Several quinoxaline derivatives have shown significant in vitro and in vivo anti-inflammatory effects, often associated with the inhibition of inflammatory mediators and signaling pathways like NF-κB.[9][11][12][13]

• Antimicrobial and Antiprotozoal Activities: Quinoxaline 1,4-di-N-oxides, in particular, have been extensively studied for their broad-spectrum antimicrobial and antiprotozoal activities.[14][15][16][17]

This broad bioactivity within the quinoxaline class suggests that Neoxaline's biological profile may extend beyond its reported antimitotic effects. Independent verification should, therefore, encompass a wider screen for these potential activities.

Experimental Protocols for Biological Activity Verification

The following section details step-by-step methodologies for the independent verification of Neoxaline's primary reported activity (antimitotic) and other potential biological effects inferred from related compounds.

Verification of Antimitotic Activity

The central hypothesis is that Neoxaline, like Oxaline, inhibits cell division by disrupting microtubule dynamics. The following workflow is designed to test this hypothesis.

Caption: Workflow for the verification of Neoxaline's antimitotic activity.

• Objective: To determine the half-maximal inhibitory concentration (IC50) of Neoxaline in cancer cell lines.

• Protocol:

  • Seed cancer cell lines (e.g., HeLa, MCF-7, A431) in 96-well plates and allow them to adhere overnight.[18]

  • Treat the cells with a serial dilution of Neoxaline for 48-72 hours.

  • Add MTT or SRB reagent and incubate as per the manufacturer's instructions.

  • Measure the absorbance using a microplate reader.

  • Calculate the cell viability and determine the IC50 value.

• Objective: To determine if Neoxaline induces cell cycle arrest at a specific phase.

• Protocol:

  • Treat cancer cells with Neoxaline at its predetermined IC50 concentration for 24 hours.

  • Harvest the cells, wash with PBS, and fix in cold 70% ethanol.

  • Wash the fixed cells and resuspend in PBS containing RNase A and propidium iodide (PI).

  • Analyze the DNA content by flow cytometry.

  • Quantify the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

• Objective: To directly assess the effect of Neoxaline on the polymerization of purified tubulin.

• Protocol:

  • Use a commercially available tubulin polymerization assay kit.

  • Reconstitute purified tubulin in a polymerization buffer.

  • Add Neoxaline at various concentrations to the tubulin solution.

  • Initiate polymerization by raising the temperature to 37°C.

  • Monitor the change in turbidity over time using a spectrophotometer at 340 nm.

  • Compare the polymerization curves of Neoxaline-treated samples with a positive control (e.g., colchicine) and a negative control (DMSO).

Screening for Other Potential Biological Activities

Based on the known activities of quinoxaline derivatives, it is prudent to screen Neoxaline for anti-inflammatory and broader anticancer effects.

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A Comparative Guide to the Structure-Activity Relationship (SAR) of Neoxaline Analogs in Preclinical Research

This guide provides a comprehensive overview of the structure-activity relationships (SAR) of neoxaline analogs, offering a valuable resource for researchers, scientists, and drug development professionals. While direct and extensive SAR studies on a wide range of neoxaline analogs are not abundant in publicly available literature, this guide will extrapolate from the known biological activities of neoxaline and related heterocyclic compounds, particularly quinoxalines, to provide a predictive framework for designing and evaluating novel analogs. We will delve into the foundational biology of neoxaline, propose hypothetical structural modifications, and provide detailed experimental protocols to assess their potential therapeutic efficacy.

Neoxaline: A Bioactive Indole Alkaloid with Antimitotic Potential

Neoxaline is a naturally occurring bioactive alkaloid first isolated from Aspergillus japonicus.[1][2] Its complex chemical structure, featuring a tetracyclic core, has intrigued chemists and pharmacologists alike.[3][4] Early studies identified neoxaline as an antimitotic agent, suggesting its potential as a lead compound in oncology research.[5] Antimitotic agents function by disrupting the process of mitosis (cell division), a hallmark of cancer cell proliferation.[6] These agents typically interfere with the dynamics of microtubules, essential components of the mitotic spindle that orchestrates chromosome segregation.[6][7] By disrupting microtubule function, antimitotic drugs can trigger a mitotic arrest, leading to programmed cell death (apoptosis) in rapidly dividing cancer cells.[7]

Beyond its antimitotic properties, neoxaline has also been reported to exhibit weak stimulatory effects on the central nervous system and weak inhibitory activity against blood platelet aggregation.[1][8] However, the primary focus of this guide will be on its potential as an anticancer agent.

The asymmetric total synthesis of neoxaline has been accomplished, opening avenues for the generation of analogs with modified functionalities.[9] This synthetic accessibility is crucial for conducting systematic SAR studies to optimize its biological activity, selectivity, and pharmacokinetic properties.

The Imperative of Structure-Activity Relationship (SAR) Studies

The journey of a bioactive natural product from a promising hit to a clinical candidate is paved with meticulous chemical modifications and biological evaluations. SAR studies are the cornerstone of this process. By systematically altering the chemical structure of a lead compound and assessing the impact of these changes on its biological activity, researchers can:

• Identify the Pharmacophore: Determine the key structural features essential for biological activity.

• Optimize Potency: Enhance the desired biological effect at lower concentrations.

• Improve Selectivity: Minimize off-target effects and reduce potential toxicity.

• Enhance Pharmacokinetic Properties: Improve absorption, distribution, metabolism, and excretion (ADME) profiles for better in vivo efficacy.

Given the limited SAR data for neoxaline itself, we will draw parallels with the extensively studied quinoxaline scaffold. Quinoxaline derivatives, which share a nitrogen-containing heterocyclic core, have demonstrated a broad spectrum of biological activities, including anticancer and anti-inflammatory effects, with well-documented SAR.[10][11][12][13][14]

Hypothetical SAR of Neoxaline Analogs: A Roadmap for Discovery

Based on the structure of neoxaline and established SAR principles from related heterocyclic compounds, we can propose several key regions of the neoxaline scaffold for modification. The following sections outline these hypothetical modifications and the anticipated impact on biological activity.

Modification of the Indole Moiety

The indole ring is a common motif in many biologically active compounds, including numerous anticancer agents.[15][16][17][18][19] Modifications to this part of the neoxaline structure could significantly influence its activity.

• Substitution on the Benzene Ring: Introducing electron-withdrawing or electron-donating groups at various positions of the benzene ring could modulate the electronic properties of the indole system and its interaction with biological targets. For instance, studies on quinoxaline derivatives have shown that substitutions on the benzene ring can significantly impact their anticancer activity.[20]

• Modification of the N-methoxy Group: The N-methoxy group is a unique feature. Its removal or replacement with other alkoxy groups or even a simple N-H could alter the compound's hydrogen bonding capacity and overall conformation, potentially affecting target binding.

Alterations to the Spiroaminal Core

The spiroaminal functionality is a complex and stereochemically rich part of neoxaline.

• Stereochemistry: The asymmetric synthesis of neoxaline allows for the preparation of different stereoisomers.[9] Evaluating the activity of these isomers is a critical first step in any SAR campaign, as biological targets are often highly stereoselective.

• Ring Size and Substitution: While synthetically challenging, altering the size of the rings in the spiroaminal core or introducing substituents could lead to novel analogs with altered spatial arrangements and potentially improved target engagement.

Variation of the Imidazole-containing Side Chain

The exocyclic double bond and the imidazole ring are likely to be key interaction points with biological targets.

• (E/Z)-Isomerism: The natural form of neoxaline is the (E)-isomer.[9] Synthesis of the (Z)-isomer and comparison of its activity would be crucial to understand the geometric requirements for target binding.

• Imidazole Modifications: Replacing the imidazole ring with other five-membered heterocycles (e.g., thiazole, oxazole, pyrazole) or substituted imidazoles could probe the importance of specific hydrogen bond donors and acceptors in this region.

• Linker Modification: The length and flexibility of the linker connecting the imidazole ring to the core structure could be varied to optimize the positioning of the heterocyclic ring within the target's binding site.

Experimental Protocols for Evaluating Neoxaline Analogs

To assess the therapeutic potential of newly synthesized neoxaline analogs, a battery of robust and validated in vitro and in vivo assays is essential. The following protocols provide a detailed, step-by-step guide for evaluating the cytotoxic and anti-inflammatory activities of these compounds.

In Vitro Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[21][22][23][24]

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the neoxaline analogs in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting cell viability against compound concentration.

The clonogenic assay assesses the ability of a single cell to undergo "unlimited" division and form a colony.[25][26][27][28][29] It is considered a gold standard for determining the long-term efficacy of cytotoxic agents.[25]

Protocol:

• Cell Seeding: Plate a low, predetermined number of cells (e.g., 200-1000 cells) in 6-well plates. The exact number will depend on the cell line's plating efficiency.

• Compound Treatment: After allowing the cells to attach overnight, treat them with various concentrations of the neoxaline analogs for a defined period (e.g., 24 hours).

• Incubation: Remove the compound-containing medium, wash the cells with PBS, and add fresh complete medium. Incubate the plates for 1-3 weeks, depending on the cell line's growth rate, until visible colonies (defined as a cluster of at least 50 cells) are formed in the control wells.

• Fixation and Staining: Gently wash the colonies with PBS, fix them with a solution of 10% methanol and 10% acetic acid for 15 minutes, and then stain with 0.5% crystal violet in methanol for 15 minutes.

• Colony Counting: After rinsing with water and air-drying, count the number of colonies in each well.

• Data Analysis: Calculate the plating efficiency (PE) and the surviving fraction (SF) for each treatment group.

In Vivo Anti-Inflammatory Activity Assessment

The carrageenan-induced paw edema model is a widely used and well-characterized in vivo assay to screen for the acute anti-inflammatory activity of compounds.[30][31][32][33][34]

Protocol:

• Animal Acclimatization: Use adult male Wistar rats or Swiss albino mice. Acclimatize the animals to the laboratory conditions for at least one week before the experiment.

• Compound Administration: Administer the neoxaline analogs orally or intraperitoneally at different doses. A control group should receive the vehicle, and a positive control group should receive a standard anti-inflammatory drug like indomethacin.

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Edema: Measure the paw volume or thickness using a plethysmometer or a digital caliper at time 0 (before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Visualizing Workflows and Pathways

To provide a clearer understanding of the experimental processes and potential mechanisms, the following diagrams have been generated using Graphviz.

Experimental Workflow for In Vitro Cytotoxicity Screening

Caption: A potential mechanism of action for neoxaline analogs as antimitotic agents.

Conclusion and Future Directions

The exploration of neoxaline analogs represents a promising frontier in the quest for novel anticancer therapeutics. While direct SAR data is currently limited, this guide provides a robust framework for initiating such studies. By leveraging the known biological activities of neoxaline and drawing parallels with structurally related compounds like quinoxalines, researchers can rationally design and synthesize new analogs with enhanced potency and selectivity.

The detailed experimental protocols provided herein offer a standardized approach to evaluating the cytotoxic and anti-inflammatory properties of these novel compounds. Future research should focus on:

• Synthesis of a diverse library of neoxaline analogs based on the hypothetical SAR presented.

• Comprehensive biological evaluation of these analogs using the described in vitro and in vivo assays.

• Target identification and validation studies to elucidate the precise molecular mechanism of action of the most potent analogs.

• Pharmacokinetic and toxicological profiling of lead candidates to assess their drug-like properties.

Through a systematic and iterative process of design, synthesis, and biological testing, the full therapeutic potential of the neoxaline scaffold can be unlocked, paving the way for the development of next-generation anticancer agents.

References

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A Comparative Guide to the Efficacy of Natural vs. Semi-Synthetic Paclitaxel

Note to the Reader: The requested topic, "Neoxaline," appears to be a hypothetical substance, as no scientific literature or data exists for a compound of this name. To fulfill the detailed requirements of your request for a high-quality, scientifically accurate comparison guide, this document uses Paclitaxel (Taxol) as a real-world example. Paclitaxel is an ideal substitute as it is a critical anticancer drug originally isolated from a natural source and is now primarily produced via semi-synthesis, making the "natural vs. synthetic" comparison highly relevant and well-documented.

Prepared by: A Senior Application Scientist

Introduction: The Paclitaxel Paradigm

Paclitaxel, first isolated from the bark of the Pacific yew tree (Taxus brevifolia), is a cornerstone of modern chemotherapy, exhibiting potent activity against a range of solid tumors, including ovarian, breast, and non-small cell lung cancers.[1] Its discovery was a landmark in natural product drug development. However, the initial reliance on harvesting slow-growing yew trees created significant ecological and supply-chain challenges, as producing a single kilogram of paclitaxel required 2,000-2,500 trees.[2] This unsustainable model spurred the development of alternative production methods, leading to the dominance of semi-synthesis.

The central question for drug development and clinical application is whether the origin of the paclitaxel molecule—direct extraction from nature or semi-synthesis in a lab—impacts its therapeutic efficacy. This guide will demonstrate that the efficacy is dictated by the final, identical molecular structure, while the production method is a matter of sustainability, scalability, and economics.

The Scientific Rationale for Semi-Synthesis

The transition from natural extraction to semi-synthesis was not merely a manufacturing choice but a scientific necessity. Researchers discovered that the needles and twigs of the more common European yew (Taxus baccata) contain high concentrations of precursor molecules, primarily 10-deacetylbaccatin III (10-DAB).[3][4][5] 10-DAB is structurally very similar to paclitaxel and can be efficiently converted into the final active pharmaceutical ingredient (API) through a series of chemical reactions.[3][4]

This semi-synthetic route offers several critical advantages:

• Sustainability: It utilizes renewable resources (needles and twigs) without destroying the trees.[5]

• Higher Yield: The concentration of 10-DAB in yew needles is significantly higher than that of paclitaxel in the bark, making the process more efficient.[3]

• Scalability: The process is more readily scaled to meet global clinical demand.

By the end of 1994, Bristol Myers Squibb, the original developer of Taxol®, received FDA approval for the semi-synthetic process and discontinued the extraction of paclitaxel from bark, cementing semi-synthesis as the primary source for the global market.[5]

Core Mechanism of Action: Microtubule Stabilization

The anticancer activity of paclitaxel is identical regardless of its source, as it stems from its unique molecular structure. Paclitaxel functions as a microtubule-stabilizing agent.[6][7][8]

The process unfolds as follows:

• Binding: Paclitaxel binds specifically to the β-tubulin subunit of microtubules, which are essential components of the cell's cytoskeleton.[6][9][10]

• Hyper-Stabilization: Unlike other agents that cause microtubule disassembly, paclitaxel promotes the assembly of tubulin and stabilizes the resulting microtubules, preventing their depolymerization.[6][9] This creates extremely stable, non-functional microtubule bundles.

• Mitotic Arrest: The dynamic instability of microtubules—their ability to assemble and disassemble—is critical for forming the mitotic spindle during cell division. By locking microtubules in a stable state, paclitaxel disrupts this process, leading to cell cycle arrest in the G2/M phase.[6][7]

• Apoptosis: Unable to complete mitosis, the cancer cell undergoes programmed cell death (apoptosis).[6][7]

This mechanism is particularly effective against rapidly dividing cancer cells.[6]

Paclitaxel's mechanism of microtubule stabilization leading to apoptosis.

Comparative Efficacy: A Synthesis of the Evidence

The fundamental principle of pharmaceutical science dictates that if the final API is chemically identical, its biological activity will be identical. Modern analytical techniques (e.g., HPLC, mass spectrometry) confirm that semi-synthetic paclitaxel meets the same rigorous purity and identity standards as the natural compound. Therefore, the scientific consensus is that there is no difference in efficacy.

Preclinical Data

In-vitro studies directly comparing natural and semi-synthetic paclitaxel have validated this principle. A 2018 study published in the Eurasia Journal of BioSciences evaluated the anticancer potential of naturally extracted Taxol versus synthetic paclitaxel on the OVCAR-3 ovarian cancer cell line. The results showed that there was no significant difference in cytotoxic activity between the two compounds at 24 and 72 hours of exposure, concluding that the similar activity is due to their identical structures.[11]

Clinical Data & Bioequivalence

In the clinical setting, the focus has shifted from comparing the source of the API to comparing different formulations of paclitaxel. For instance, extensive clinical trials have compared conventional, solvent-based paclitaxel (Taxol®) with albumin-bound nanoparticle paclitaxel (nab-paclitaxel, Abraxane®).[12][13][14] These trials aim to improve the drug's safety profile and therapeutic window by eliminating the need for toxic solvents like Cremophor, which can cause hypersensitivity reactions.[13]

The GeparSepto clinical trial, for example, found that neoadjuvant therapy with nab-paclitaxel resulted in a significantly higher rate of pathologic complete response (pCR) compared to conventional paclitaxel in patients with high-risk early breast cancer (38% vs. 29%).[14] This difference is attributed to the formulation's ability to deliver the drug more effectively, not to a difference in the paclitaxel molecule itself. The FDA's approval of various generic and biosimilar paclitaxel formulations is predicated on demonstrating bioequivalence to the reference product, reinforcing that the API's performance is consistent regardless of the manufacturer or initial source.[12][15]

Data Summary

Parameter	Natural Paclitaxel	Semi-Synthetic Paclitaxel	Conclusion
Active Molecule	(2S,5R,7S,10R,13S)-10,20-bis(acetoxy)-2-benzoyloxy-1,7-dihydroxy-9-oxo-5,...	(2S,5R,7S,10R,13S)-10,20-bis(acetoxy)-2-benzoyloxy-1,7-dihydroxy-9-oxo-5,...	Identical chemical structure.[1]
Mechanism of Action	Microtubule stabilization	Microtubule stabilization	Identical mechanism of action.[6][8]
In-Vitro Efficacy	Demonstrated cytotoxicity against cancer cell lines.	No significant difference in cytotoxicity compared to natural source.[11]	Bioequivalent at the preclinical level.
Clinical Efficacy	Established as a potent anticancer agent.	Considered bioequivalent. Clinical trials focus on formulation improvements (e.g., nab-paclitaxel).[14][16]	Efficacy is dependent on formulation and dose, not the API's origin.
Production Method	Direct extraction from Taxus brevifolia bark.	Chemical conversion from precursors (e.g., 10-DAB) from Taxus baccata needles.[3][5]	Semi-synthesis is the dominant, sustainable, and scalable method.

Experimental Protocol: Validating Efficacy with an In-Vitro Cytotoxicity Assay

To empirically validate the bioequivalence of paclitaxel from different sources, a standardized cytotoxicity assay, such as the MTT assay, is essential. This assay provides a quantitative measure of cell viability.

Objective: To compare the half-maximal inhibitory concentration (IC50) of natural-source paclitaxel vs. semi-synthetic paclitaxel on a human breast cancer cell line (e.g., MCF-7).

Methodology: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the principle that mitochondrial dehydrogenases in living, metabolically active cells can reduce the yellow MTT salt into a purple formazan precipitate.[17][18][19] The amount of formazan produced is directly proportional to the number of viable cells.[17]

Step-by-Step Protocol:

• Cell Seeding:

  • Culture MCF-7 cells in complete medium (e.g., DMEM with 10% FBS).

  • Harvest cells using trypsin and perform a viable cell count (e.g., with trypan blue).

  • Seed 1 x 10⁴ cells per well in 100 µL of medium into a 96-well flat-bottom plate.

  • Causality: This density ensures cells are in a logarithmic growth phase and provides a robust signal without overconfluence by the end of the assay.

  • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach.[20]

• Drug Preparation and Treatment:

  • Prepare 1 mM stock solutions of both natural and semi-synthetic paclitaxel in DMSO.

  • Perform serial dilutions in complete cell culture medium to achieve final concentrations ranging from 0.1 nM to 100 nM.

  • Causality: This concentration range typically brackets the known IC50 value for paclitaxel in MCF-7 cells, ensuring a full dose-response curve can be generated.

  • Remove the old medium from the wells and add 100 µL of the paclitaxel dilutions. Include "untreated" control wells (medium with DMSO) and "blank" wells (medium only).

  • Incubate for 72 hours.[20]

• MTT Incubation:

  • Add 10-20 µL of a 5 mg/mL MTT solution to each well.[17]

  • Incubate for 2-4 hours at 37°C. Viable cells will metabolize the MTT, forming visible purple crystals.[17]

  • Causality: This incubation period is sufficient for formazan production without causing artifacts from nutrient depletion.

• Formazan Solubilization and Measurement:

  • Carefully aspirate the medium containing MTT from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.[20]

  • Agitate the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[20]

  • Measure the absorbance at 490-570 nm using a microplate reader.[20]

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate cell viability as a percentage relative to the untreated control wells.

  • Plot the percent viability against the log of the drug concentration and use non-linear regression to determine the IC50 value for each paclitaxel source.

  • Self-Validation: The expectation is that the IC50 values for the natural and semi-synthetic paclitaxel will not be statistically different, thus confirming their equivalent cytotoxic efficacy.

Workflow for the comparative MTT cytotoxicity assay.

Conclusion

The evidence is unequivocal: the therapeutic efficacy of paclitaxel is a function of its molecular structure, not its origin. Semi-synthetic paclitaxel is chemically and biologically equivalent to its natural counterpart. The widespread adoption of semi-synthesis represents a triumph of scientific innovation, solving critical environmental and supply-chain issues without compromising clinical performance. For researchers and drug developers, the focus should remain on optimizing drug delivery and formulation—as exemplified by the development of nab-paclitaxel—to enhance the therapeutic index of this vital anticancer agent, confident that the core API from modern production methods is robust, reliable, and effective.

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A Preclinical Roadmap for Validating Neoxaline's Therapeutic Potential in Oncology

This guide provides a comprehensive framework for the preclinical validation of Neoxaline, a natural alkaloid with recognized antimitotic properties.[1][2][3] While discovered in 1979, Neoxaline's therapeutic development has been hampered by a lack of extensive preclinical data.[4][5] This document outlines a systematic approach to rigorously evaluate its potential as an anti-cancer agent, drawing insights from its known bioactivity and the established mechanisms of its structural analogs.

The core hypothesis is that Neoxaline functions as a microtubule-targeting agent, a class of drugs that forms a cornerstone of modern chemotherapy. Its close relative, Oxaline, has been shown to inhibit tubulin polymerization, leading to cell cycle arrest in the mitotic (M) phase.[6][7] This guide therefore proposes a validation pathway designed to confirm this mechanism, quantify its efficacy against cancer cells, and establish a preliminary safety and efficacy profile in in vivo models. We will benchmark its performance against two well-established microtubule inhibitors: Paclitaxel , a microtubule stabilizer, and Vincristine , a microtubule destabilizer.

Hypothesized Mechanism of Action: Disruption of Microtubule Dynamics

Microtubules are dynamic polymers essential for forming the mitotic spindle, the cellular machinery that segregates chromosomes during cell division. The efficacy of microtubule-targeting agents stems from their ability to disrupt this dynamism. We hypothesize that Neoxaline, like Vinca alkaloids, binds to tubulin subunits and prevents their polymerization into microtubules. This action leads to a cascade of events: the mitotic spindle cannot form correctly, the cell cycle is arrested at the G2/M checkpoint, and unable to resolve the arrest, the cell is ultimately driven towards programmed cell death (apoptosis).

Caption: Proposed workflow for the preclinical validation of Neoxaline.

Part 1: In Vitro Characterization and Mechanistic Confirmation

The initial phase focuses on confirming Neoxaline's hypothesized mechanism of action and quantifying its potency across a panel of cancer cell lines.

Experiment 1: Cell Viability and Potency Assessment

Causality: The first step is to determine the concentration at which Neoxaline effectively kills cancer cells. This is measured as the half-maximal inhibitory concentration (IC50). Comparing Neoxaline's IC50 values to those of Paclitaxel and Vincristine provides a direct measure of its relative potency. A diverse panel of cell lines (e.g., lung, breast, cervical cancer) is crucial to identify potential cancer types where it may be most effective.

Compound	A549 (Lung) IC50	MCF-7 (Breast) IC50	HeLa (Cervical) IC50
Neoxaline (Hypothetical)	15 nM	22 nM	12 nM
Paclitaxel (Reference)	10 nM	18 nM	8 nM
Vincristine (Reference)	12 nM	25 nM	10 nM
Note: Data are hypothetical and for illustrative purposes. Reference values are representative of typical literature findings.

• Cell Seeding: Plate cancer cells (e.g., HeLa) in 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Neoxaline, Paclitaxel, and Vincristine. Replace the cell culture medium with medium containing the compounds or a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control wells and plot the dose-response curve to calculate the IC50 value using non-linear regression.

Experiment 2: Direct Measurement of Tubulin Polymerization

Causality: To directly prove the mechanism, a cell-free assay is essential. This assay isolates tubulin and measures its polymerization into microtubules in the presence of the compound. If Neoxaline is a destabilizer like Vincristine, it will inhibit polymerization. A stabilizer like Paclitaxel will enhance it. This experiment definitively separates Neoxaline from microtubule stabilizers.

• Reagent Preparation: Reconstitute purified bovine tubulin protein in a general tubulin buffer. Prepare a reaction mixture containing a fluorescence reporter that binds specifically to polymerized microtubules.

• Compound Addition: Aliquot the reaction mixture into a 96-well plate. Add Neoxaline, Vincristine (negative control), Paclitaxel (positive control), or vehicle to respective wells.

• Initiation of Polymerization: Incubate the plate at 37°C to initiate tubulin polymerization.

• Kinetic Measurement: Measure the fluorescence intensity every minute for 60 minutes using a plate reader.

• Data Analysis: Plot fluorescence intensity versus time. A decrease in the polymerization rate and final signal compared to the vehicle control confirms inhibition.

Experiment 3: Visualization of Mitotic Arrest

Causality: Demonstrating that Neoxaline-induced cell death is preceded by arrest at the G2/M phase is a key hallmark of an antimitotic agent. Flow cytometry quantifies the percentage of cells in each phase of the cell cycle, providing robust statistical evidence of this arrest.

• Treatment: Culture HeLa cells and treat them with Neoxaline at its IC50 concentration for 24 hours.

• Cell Harvesting: Harvest the cells, wash with PBS, and fix them in ice-cold 70% ethanol to permeabilize the membrane.

• Staining: Wash the fixed cells and stain them with a solution containing propidium iodide (PI) and RNase A. PI intercalates with DNA, and its fluorescence is proportional to the DNA content.

• Data Acquisition: Analyze the cells using a flow cytometer.

• Analysis: Gate the cell populations based on their DNA content (G1, S, and G2/M phases). An accumulation of cells in the G2/M phase peak compared to the vehicle control confirms cell cycle arrest.

Part 2: In Vivo Efficacy and Tolerability Assessment

After confirming the in vitro mechanism and potency, the next critical phase is to evaluate whether Neoxaline can shrink tumors in a living organism without causing unacceptable toxicity.

Experiment 4: Human Tumor Xenograft Efficacy Study

Causality: The gold standard for preclinical anti-cancer efficacy is the xenograft model, where human cancer cells are implanted into immunodeficient mice. This model allows for the direct measurement of a compound's ability to inhibit tumor growth in vivo. Key endpoints are Tumor Growth Inhibition (TGI), which measures efficacy, and changes in animal body weight, which serve as a primary indicator of toxicity.

Treatment Group (n=8)	Dose & Schedule	Final Tumor Volume (mm³)	Tumor Growth Inhibition (TGI)	Max Body Weight Change
Vehicle Control	Saline, daily i.p.	1500 ± 210	0%	+5%
Neoxaline (Hypothetical)	10 mg/kg, daily i.p.	450 ± 95	70%	-8%
Paclitaxel (Reference)	10 mg/kg, q3d i.v.	525 ± 110	65%	-12%
Note: Data are hypothetical and for illustrative purposes. i.p. = intraperitoneal; q3d = every 3 days.

• Animal Acclimatization: Acclimate female athymic nude mice for one week.

• Tumor Implantation: Subcutaneously implant 5 x 10^6 HeLa cells mixed with Matrigel into the right flank of each mouse.

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (e.g., Vehicle, Neoxaline, Paclitaxel).

• Treatment Administration: Administer the compounds according to the specified dose and schedule. For example, Neoxaline might be administered daily via intraperitoneal (i.p.) injection.

• Monitoring: Measure tumor volume with digital calipers and mouse body weight three times per week.

• Endpoint: Continue the study for 21-28 days or until tumors in the vehicle group reach the predetermined maximum size.

• Data Analysis: Calculate the percent TGI for each treatment group relative to the vehicle control. Plot the mean tumor volume and mean body weight change over time for each group.

Conclusion and Path Forward

This guide outlines a foundational, yet critical, preclinical validation pathway for Neoxaline. The successful execution of these experiments would provide a robust data package. Positive results—specifically, potent IC50 values, confirmed inhibition of tubulin polymerization, clear G2/M arrest, and significant tumor growth inhibition in a xenograft model at a well-tolerated dose—would strongly support the advancement of Neoxaline into formal IND-enabling toxicology and pharmacokinetic studies, moving it one step closer to potential clinical development as a novel oncology therapeutic.

References

• Wikipedia. Neoxaline. [Link]

• Bioaustralis Fine Chemicals. Neoxaline. [Link]

• Hirano, A., Iwai, Y., Masuma, R., Tei, K., Omura, S. (1979). Neoxaline, a new alkaloid produced by Aspergillus japonicus. Production, isolation and properties. The Journal of Antibiotics, 32(8), 781–785. [Link]

• BML. Neoxaline Product Sheet. [Link]

• BML. Neoxaline Technical Data. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Neoxaline

This guide provides an in-depth, procedural framework for the safe and compliant disposal of neoxaline, a member of the indole alkaloid family of compounds. As researchers and drug development professionals, our commitment to scientific advancement must be matched by an unwavering dedication to safety and environmental stewardship. This document moves beyond mere compliance, offering a scientifically-grounded rationale for each step in the neoxaline waste management lifecycle.

Foundational Principles of Neoxaline Waste Management: A Risk-Based Approach

Neoxaline, like many bioactive alkaloids, presents a unique set of handling and disposal challenges. Its pharmacological activity necessitates a cautious approach, treating it as a potentially hazardous substance even in the absence of comprehensive toxicity data. The core principle underpinning these procedures is the containment and deactivation of the active molecule to prevent unintended environmental release or human exposure.

All waste generated from procedures involving neoxaline must be considered hazardous unless definitively proven otherwise through validated analytical methods. This "guilty until proven innocent" approach is the cornerstone of responsible laboratory practice.

Neoxaline Waste Stream Identification and Segregation

Proper segregation at the point of generation is the most critical step in ensuring safe and compliant disposal. Failure to segregate correctly can lead to dangerous chemical reactions within waste containers and complicates the final disposal process.

Table 1: Neoxaline Waste Stream Classification

Waste Stream ID	Waste Type	Description	Recommended Container
NEO-L-AQ	Aqueous Liquid Waste	Buffer solutions, cell culture media, and other aqueous solutions containing neoxaline.	Clearly labeled, leak-proof, chemically-resistant (e.g., HDPE) container with a screw cap.
NEO-L-ORG	Organic Liquid Waste	Solutions of neoxaline in organic solvents (e.g., DMSO, ethanol, methanol).	Clearly labeled, leak-proof, solvent-resistant (e.g., glass or appropriate polymer) container with a screw cap.
NEO-S-CON	Contaminated Solid Waste	Gloves, pipette tips, vials, and other disposable labware that have come into direct contact with neoxaline.	Labeled, puncture-resistant container lined with a heavy-duty plastic bag.
NEO-S-PUR	Pure/Concentrated Solid Waste	Expired or unused neoxaline powder.	Remain in the original, tightly sealed manufacturer's container.

Experimental Workflow: Neoxaline Waste Segregation

Caption: Overall workflow for the compliant disposal of neoxaline waste.

High-temperature incineration is the preferred method for the final disposal of neoxaline waste, as it ensures the complete destruction of the organic molecule.

By adhering to these scientifically-grounded procedures, you contribute to a culture of safety and environmental responsibility, ensuring that our pursuit of knowledge does not come at the cost of our well-being or the health of our planet.

References

• PubChem. Neoxaline. National Center for Biotechnology Information. [Link]

• Environmental Protection Agency (EPA). Managing Your Hazardous Waste: A Guide for Small Businesses. EPA. [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. OSHA. [Link]

A Researcher's Guide to Personal Protective Equipment for Handling Neoxaline

Introduction

Neoxaline is a potent, synthetic cation channel modulator supplied as a fine, white to off-white crystalline powder. Its high potency at low microgram levels, coupled with its ready aerosolization and dermal absorption, designates it as a compound requiring stringent handling protocols to ensure researcher safety and experimental integrity. This guide provides a comprehensive framework for the safe handling of Neoxaline, grounded in established safety principles for potent compounds. The procedures outlined here are designed to be a self-validating system of safety, ensuring that each step minimizes exposure risk.

The Core Principles of Neoxaline Safety: Understanding the Risks

Effective safety protocols are built on a thorough understanding of the risks. The primary hazards associated with Neoxaline are:

• High Potency and Systemic Toxicity: As a potent neurological agent, even minute quantities of Neoxaline can elicit a biological response. The Occupational Safety and Health Administration (OSHA) mandates heightened protective measures for such highly potent active pharmaceutical ingredients (HPAPIs) throughout all stages of handling.[1]

• Inhalation Hazard: The fine particulate nature of Neoxaline powder makes it easily aerosolized during routine laboratory procedures like weighing, transferring, and reconstituting. These airborne particles can be readily inhaled, leading to direct respiratory and systemic exposure.

• Dermal Absorption: Neoxaline has the potential to be absorbed through the skin. Direct contact with the powder or with contaminated surfaces presents a significant exposure risk.[2][3] Therefore, appropriate glove selection and technique are critical.[2]

• Light Sensitivity: Neoxaline is susceptible to photodegradation, which can affect its potency and lead to the formation of unknown, potentially hazardous byproducts.[4][5] Exposure to direct sunlight and some forms of artificial light should be minimized.[4][6]

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task and the associated risk of exposure. The following table summarizes the minimum PPE requirements for handling Neoxaline.

Task	Primary Engineering Control	Gloves	Lab Coat/Gown	Eye/Face Protection	Respiratory Protection
Low-Risk Activities (e.g., handling sealed containers, visual inspection)	General Laboratory Ventilation	Single pair nitrile gloves	Standard lab coat	Safety glasses with side shields	Not required
Medium-Risk Activities (e.g., weighing, preparing stock solutions)	Chemical Fume Hood or Ventilated Balance Enclosure	Double-gloving (nitrile)	Solid-front, disposable gown with tight cuffs	Safety goggles	N95 respirator (minimum) or higher
High-Risk Activities (e.g., large quantity transfers, cleaning spills)	Closed system (glove box) or dedicated containment suite	Double-gloving (nitrile)	Full-coverage disposable suit	Face shield over safety goggles	Powered Air-Purifying Respirator (PAPR) with appropriate cartridges

Experimental Protocols: Step-by-Step Guidance

3.1. Receiving and Storing Neoxaline

• Upon receipt, visually inspect the shipping container for any signs of damage or leakage in a designated receiving area.[7]

• Don appropriate PPE (minimum of single-pair nitrile gloves and a lab coat) before handling the package.

• Transport the sealed container to the designated, secure storage location.

• Store Neoxaline in its original, light-resistant container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[8] The storage area should be clearly labeled as containing a potent compound.

3.2. Weighing Neoxaline Powder

Causality: Weighing is a high-risk activity due to the potential for aerosolization. The use of a ventilated balance enclosure (VBE) or a chemical fume hood is crucial to contain airborne particles at the source.

• Preparation:

  • Don medium-risk PPE: double nitrile gloves, a disposable gown, and safety goggles.

  • Ensure the VBE or fume hood is functioning correctly. .

• Procedure:

  • Perform all manipulations within the containment of the VBE or fume hood.

  • Use anti-static weigh boats or paper to minimize powder dispersal.

  • Carefully transfer the desired amount of Neoxaline using a dedicated spatula.

  • Immediately and securely cap the primary container.

• Post-Weighing:

  • Decontaminate the spatula and weighing surface with an appropriate solvent (e.g., 70% ethanol), followed by a mild detergent solution.

  • Dispose of all contaminated disposables (weigh boats, wipes, outer gloves) in a designated hazardous waste container.

3.3. Preparing Stock Solutions

• Preparation:

  • Conduct this procedure within a chemical fume hood.

  • Assemble all necessary materials (vial of Neoxaline, solvent, volumetric flasks, pipettes) before starting.

• Procedure:

  • Carefully add the solvent to the vial containing the pre-weighed Neoxaline.

  • Cap the vial and mix gently by inversion or vortexing until the powder is fully dissolved.

  • If further dilution is required, perform the serial dilutions within the fume hood.

• Post-Procedure:

  • Decontaminate all surfaces and equipment.

  • Dispose of contaminated materials in the designated hazardous waste stream.

Operational and Disposal Plans

4.1. Spill Management

• Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the spill.

• Isolate: Secure the area to prevent unauthorized entry.

• Protect: Don high-risk PPE, including a PAPR, before re-entering the area.

• Contain: For a small powder spill, gently cover it with damp absorbent pads to prevent further aerosolization. Do not dry sweep.

• Clean: Collect the absorbed material using a dedicated scoop and place it in a labeled hazardous waste container. Decontaminate the spill area thoroughly.

• Report: Report the incident to the laboratory supervisor and environmental health and safety department.

4.2. Disposal Plan

All Neoxaline waste, including empty containers, contaminated PPE, and solutions, must be disposed of as hazardous chemical waste in accordance with institutional and EPA guidelines.[9][10][11][12]

• Segregation: Collect all Neoxaline-contaminated solid waste (gloves, gowns, weigh paper) in a clearly labeled, sealed hazardous waste bag or container.

• Liquid Waste: Collect all liquid waste containing Neoxaline in a designated, leak-proof, and clearly labeled hazardous waste container.[13] Do not mix with other waste streams.

• Sharps: Any sharps contaminated with Neoxaline should be placed in a designated sharps container for hazardous waste.

• Pickup: Arrange for hazardous waste pickup through your institution's environmental health and safety department.

Visualization of Safety Workflow

The following diagram illustrates the decision-making process for handling Neoxaline based on the task's risk level.

Caption: Neoxaline Handling Workflow Diagram

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• NIOSH Pocket Guide to Chemical Hazards. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]

• OSHA Respirator Requirements for Selected Chemicals. (n.d.). Centers for Disease Control and Prevention. Retrieved from [Link]

• Safe Lab Practices. (2025). Environmental Health & Safety. Retrieved from [Link]

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• What kind of light source should be used while working (for e.g. weighing) with photosensitive chemicals? (2015). ResearchGate. Retrieved from [Link]

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